6-(Methylsulfonyl)quinoline

• CAS: 89770-29-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 6-(Methylsulfonyl)quinoline

Abstract

This technical guide provides a comprehensive framework for the characterization of the physicochemical properties of 6-(Methylsulfonyl)quinoline, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Quinoline scaffolds are prevalent in a wide array of therapeutic agents, owing to their versatile biological activities.[1][2] The introduction of a methylsulfonyl group at the 6-position modulates the electronic and steric properties of the quinoline core, potentially influencing its pharmacokinetic and pharmacodynamic profile. Understanding the fundamental physicochemical attributes of this molecule is therefore a prerequisite for its rational development as a drug candidate. This guide is structured for researchers, scientists, and drug development professionals, offering not just a list of properties, but a detailed exposition of the experimental methodologies required to determine them. We delve into the causality behind experimental choices and present self-validating protocols for determining molecular structure, thermal properties, aqueous solubility, ionization constant (pKa), and lipophilicity (LogD). While experimental data for 6-(Methylsulfonyl)quinoline is not yet widely published, this document serves as a complete "how-to" guide for its thorough characterization, ensuring scientific integrity and reproducibility.

Introduction: The Imperative of Physicochemical Profiling in Drug Discovery

The journey of a novel chemical entity from a laboratory curiosity to a life-saving therapeutic is long and fraught with challenges. A significant proportion of drug candidates fail during development due to suboptimal pharmacokinetic properties, often collectively referred to as ADME (Absorption, Distribution, Metabolism, and Excretion). These properties are, in turn, governed by the fundamental physicochemical characteristics of the molecule.[3]

The quinoline moiety is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous approved drugs, including antimalarials, antibacterials, and anticancer agents.[4][5] Its rigid, aromatic framework provides a versatile scaffold for the presentation of various functional groups to biological targets. The subject of this guide, 6-(Methylsulfonyl)quinoline, combines this important heterocyclic system with a potent electron-withdrawing methylsulfonyl group. This substituent is expected to significantly impact the molecule's properties compared to simpler alkyl-substituted quinolines.

This guide provides a detailed roadmap for the comprehensive physicochemical profiling of 6-(Methylsulfonyl)quinoline. We will explore the following key parameters, each critical to understanding its potential as a drug candidate:

• Molecular Structure: The precise three-dimensional arrangement of atoms.

• Thermal Properties: Melting point and decomposition temperature, indicators of purity and stability.

• Aqueous Solubility: A primary determinant of oral absorption and bioavailability.

• Ionization Constant (pKa): Governs the charge state of the molecule in different physiological environments.

• Lipophilicity (LogD): A measure of the molecule's affinity for lipid membranes, influencing permeability and distribution.

By following the detailed experimental protocols within this guide, researchers can generate the high-quality, reproducible data necessary to make informed decisions in the drug development process.

Molecular and Solid-State Structure: The Atomic Blueprint

The definitive three-dimensional structure of a molecule is its most fundamental property, influencing all other physicochemical and biological characteristics. For a crystalline solid like 6-(Methylsulfonyl)quinoline, single-crystal X-ray diffraction is the gold standard for elucidating this atomic arrangement at high resolution.[6][7]

Causality and Experimental Choice

An unambiguous crystal structure provides invaluable information on:

• Conformation: The spatial arrangement of atoms.

• Bond Lengths and Angles: Confirming the molecular connectivity.

• Intermolecular Interactions: Revealing how molecules pack in the solid state, which influences properties like melting point and solubility.

• Absolute Stereochemistry: For chiral molecules.

This detailed structural information is crucial for structure-activity relationship (SAR) studies and for computational modeling of drug-target interactions.

Experimental Protocol: Single-Crystal X-ray Diffraction

This protocol outlines the necessary steps to determine the crystal structure of 6-(Methylsulfonyl)quinoline.

Step 1: Crystal Growth and Selection

• Grow suitable single crystals of the compound. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Under a microscope, select a high-quality crystal, ideally with dimensions of at least 20 µm in all directions, and free from cracks or other imperfections.[6]

Step 2: Data Collection

• Mount the selected crystal on a goniometer.

• Place the mounted crystal in a stream of X-rays, typically from a dual-source diffractometer (e.g., using Mo or Cu radiation).[6] For weakly diffracting samples, a high-brilliance X-ray source may be beneficial.

• Cool the crystal (e.g., to 100 K) using a cryostream to minimize thermal vibrations and protect it from radiation damage.

• Rotate the crystal in the X-ray beam and collect the diffraction pattern (reflections) using an area detector, such as a CCD or pixel detector.[8]

Step 3: Data Processing and Structure Solution

• Integrate the raw diffraction images to obtain the intensities and positions of the reflections.

• Determine the crystal's unit cell parameters and space group.

• Solve the phase problem to generate an initial electron density map. For small molecules, direct methods are typically successful.[8]

Step 4: Structure Refinement

• Build an initial atomic model into the electron density map.

• Refine the model by adjusting atomic positions and thermal parameters to achieve the best fit between the calculated and observed diffraction data.

• Locate and refine hydrogen atoms.

• Validate the final structure using established crystallographic metrics.

Caption: Workflow for Single-Crystal X-ray Diffraction.

Data Presentation: Crystallographic Data

The results of the X-ray diffraction experiment would be summarized as follows:

Parameter	Value
Chemical Formula	C₁₀H₉NO₂S
Formula Weight	207.25 g/mol
Crystal System	To be determined
Space Group	To be determined
Unit Cell Dimensions	a, b, c, α, β, γ (Å, °)
Volume (ų)	To be determined
Z (molecules/unit cell)	To be determined
Calculated Density (g/cm³)	To be determined
R-factor (%)	To be determined

Thermal Properties: Stability and Purity Assessment

The melting point of a crystalline solid is a fundamental physical property that provides insights into its purity and the strength of its crystal lattice. A sharp melting range is characteristic of a pure compound, while impurities typically depress and broaden this range.[9] Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are powerful techniques for characterizing these thermal events.[10]

Causality and Experimental Choice

• DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It provides a precise determination of the melting point (as an endothermic peak) and can also detect other phase transitions.

• TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition temperature of the compound.

Running a TGA experiment prior to DSC is often recommended to understand the compound's decomposition behavior, which helps in setting the appropriate temperature limits for the DSC experiment.[11]

Experimental Protocol: DSC and TGA

Step 1: TGA for Decomposition Profile (Optional but Recommended)

• Calibrate the TGA instrument for mass and temperature.

• Place a small amount of 6-(Methylsulfonyl)quinoline (e.g., 5-10 mg) into a TGA pan (e.g., alumina).

• Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min) over a wide temperature range (e.g., 25 °C to 500 °C).

• Record the mass loss as a function of temperature to identify the onset of decomposition.

Step 2: DSC for Melting Point Determination

• Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

• Accurately weigh a small amount of the sample (e.g., 2-5 mg) into an aluminum DSC pan and seal it. Prepare an empty sealed pan as a reference.

• Place the sample and reference pans into the DSC cell.

• Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen). The temperature range should be set to encompass the expected melting point but stay well below the decomposition temperature identified by TGA.

• Record the heat flow versus temperature. The melting point is determined from the onset or peak of the endothermic event.

Caption: Workflow for Thermal Analysis using TGA and DSC.

Data Presentation: Thermal Properties

Property	Value	Method
Melting Point (Onset)	To be determined	DSC
Enthalpy of Fusion (ΔHfus)	To be determined	DSC
Decomposition Temperature (TGA)	To be determined	TGA

Aqueous Solubility: A Prerequisite for Bioavailability

Aqueous solubility is a critical physicochemical property that significantly influences a drug's absorption from the gastrointestinal tract and its overall bioavailability.[12] Poorly soluble compounds often exhibit low and variable oral absorption, posing a major challenge in drug development.[] It is essential to determine the thermodynamic solubility, which is the equilibrium concentration of a compound in a saturated solution.

Causality and Experimental Choice

The "shake-flask" method is considered the gold standard for determining thermodynamic solubility. It involves equilibrating an excess of the solid compound with the solvent (e.g., a buffer at a specific pH) over an extended period. For compounds with low solubility or those that possess a chromophore, High-Performance Liquid Chromatography (HPLC) with UV detection is a highly accurate and sensitive method for quantifying the concentration of the dissolved compound.[14][15]

Experimental Protocol: HPLC-Based Thermodynamic Solubility

Step 1: Sample and Solution Preparation

• Prepare a series of aqueous buffers at various physiologically relevant pH values (e.g., pH 2.0, 4.5, 6.8, 7.4).

• Add an excess amount of solid 6-(Methylsulfonyl)quinoline to vials containing each buffer. The amount should be sufficient to ensure a solid residue remains after equilibration.

• Prepare a stock solution of the compound in a suitable organic solvent (e.g., DMSO) for the HPLC calibration curve.

Step 2: Equilibration

• Seal the vials and shake them at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time to reach equilibrium (typically 24-48 hours).

Step 3: Sample Processing and Analysis

• After equilibration, allow the vials to stand to let the undissolved solid settle.

• Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter (e.g., 0.22 µm) to remove any undissolved particles.

• Dilute the filtered sample with mobile phase to a concentration within the range of the HPLC calibration curve.

• Analyze the sample by a validated HPLC-UV method to determine its concentration.

Step 4: HPLC Quantification

• Develop a suitable reverse-phase HPLC method for the compound.

• Prepare a series of calibration standards by diluting the stock solution.

• Inject the standards and the prepared samples onto the HPLC system.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Use the regression equation from the calibration curve to calculate the concentration of 6-(Methylsulfonyl)quinoline in the diluted samples, and then back-calculate to determine the solubility in the original buffer.

Caption: Workflow for Thermodynamic Solubility Determination.

Data Presentation: pH-Dependent Aqueous Solubility

pH of Buffer	Solubility (µg/mL or µM)
2.0	To be determined
4.5	To be determined
6.8	To be determined
7.4	To be determined

Ionization Constant (pKa): The Key to pH-Dependent Behavior

The pKa is the pH at which a molecule exists in a 50:50 equilibrium between its protonated and deprotonated forms.[11] For a quinoline derivative, the nitrogen atom in the heterocyclic ring is basic and can be protonated. The pKa of this nitrogen is a critical parameter as it dictates the charge state of the molecule across the physiological pH range (approx. 1.5 to 8.0). This charge state profoundly affects solubility, permeability, and the potential for ionic interactions with biological targets.[16]

Causality and Experimental Choice

Potentiometric titration is a highly accurate and direct method for determining pKa values.[17][18] The method involves the gradual addition of a titrant (an acid or a base) to a solution of the compound while monitoring the pH. A plot of pH versus the volume of titrant added produces a titration curve. The pKa is the pH at the half-equivalence point, which corresponds to the inflection point of the curve.[19]

Experimental Protocol: Potentiometric Titration

Step 1: Instrument and Solution Preparation

• Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).

• Prepare a standardized solution of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).

• Accurately prepare a solution of 6-(Methylsulfonyl)quinoline at a known concentration (e.g., 1 mM) in a suitable solvent system. Since the compound may have low water solubility, a co-solvent like methanol or acetonitrile may be required.[17]

• Add a background electrolyte (e.g., 0.15 M KCl) to maintain a constant ionic strength.[19]

Step 2: Titration Procedure

• Place a known volume of the compound solution into a jacketed beaker to maintain a constant temperature.

• If titrating the basic quinoline nitrogen, first acidify the solution to a low pH (e.g., pH 2) with the standardized HCl to ensure the compound is fully protonated.

• Immerse the calibrated pH electrode and a stirrer into the solution. Purge with nitrogen to remove dissolved CO₂.[19]

• Begin the titration by adding small, precise increments of the standardized NaOH solution.

• Record the pH value after each addition, allowing the reading to stabilize.

• Continue the titration until the pH has passed the equivalence point and reached a high value (e.g., pH 12).

Step 3: Data Analysis

• Plot the recorded pH values against the volume of NaOH added.

• Determine the equivalence point from the point of maximum slope on the titration curve (or by analyzing the first or second derivative of the curve).

• The pKa is the pH value at the point where half of the volume of titrant required to reach the equivalence point has been added.

Caption: Workflow for pKa Determination by Potentiometric Titration.

Data Presentation: Ionization Constant

Property	Value	Method
pKa	To be determined	Potentiometric Titration

Lipophilicity: Gauging Membrane Permeability

Lipophilicity, the "fat-loving" nature of a molecule, is a key determinant of its ability to cross biological membranes, its distribution into tissues, and its binding to plasma proteins. It is typically expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water for the neutral species. For an ionizable compound like 6-(Methylsulfonyl)quinoline, the distribution coefficient (LogD) at a specific pH (commonly pH 7.4) is more physiologically relevant as it considers all ionic species present.[8]

Causality and Experimental Choice

The shake-flask method is the traditional and most reliable method for determining LogP/LogD values. It directly measures the partitioning of the compound between two immiscible phases: n-octanol (simulating lipid membranes) and an aqueous buffer. The concentrations in each phase are then measured, typically by HPLC-UV, to calculate the distribution ratio.

Experimental Protocol: Shake-Flask LogD Determination

Step 1: Preparation

• Prepare a phosphate buffer at pH 7.4.

• Pre-saturate the n-octanol with the buffer and the buffer with n-octanol by shaking them together for 24 hours and then allowing the phases to separate. This is crucial for accurate results.

• Prepare a stock solution of 6-(Methylsulfonyl)quinoline in a minimal amount of a suitable solvent (e.g., DMSO).

Step 2: Partitioning

• Add a known volume of the pre-saturated buffer and pre-saturated n-octanol to a vial (e.g., in a 1:1 volume ratio).

• Spike the vial with a small amount of the compound's stock solution. The final concentration should be high enough for accurate quantification but low enough to avoid solubility issues in either phase.

• Shake the vial vigorously for a set period (e.g., 1-2 hours) to facilitate partitioning.

• Allow the phases to separate completely. Centrifugation can be used to expedite this process.

Step 3: Quantification and Calculation

• Carefully remove an aliquot from both the aqueous and the n-octanol phases.

• Dilute each aliquot appropriately.

• Determine the concentration of the compound in each phase (C_octanol and C_aqueous) using a validated HPLC-UV method.

• Calculate the LogD at pH 7.4 using the following formula: LogD₇.₄ = log₁₀ (C_octanol / C_aqueous)

Caption: Workflow for LogD Determination by Shake-Flask Method.

Data Presentation: Lipophilicity

Property	Value	Method
LogD at pH 7.4	To be determined	Shake-Flask / HPLC

In Silico Predictions: A Complementary Approach

In modern drug discovery, computational (in silico) models are frequently used to predict physicochemical properties before a compound is even synthesized.[15] These predictions, while not a substitute for experimental data, are invaluable for triaging large numbers of virtual compounds and prioritizing synthetic efforts.[17] Various software packages and online tools can calculate properties based on the molecule's 2D structure.

Predicted Physicochemical Properties

The following table presents a summary of the key physicochemical properties for 6-(Methylsulfonyl)quinoline that would be the target of both computational prediction and experimental verification.

Property	Predicted Value / Range	Experimental Method
Molecular Weight	207.25 g/mol	Mass Spectrometry
Melting Point (°C)	To be calculated	DSC
Aqueous Solubility (pH 7.4)	To be calculated	Shake-Flask / HPLC
pKa (basic)	To be calculated	Potentiometric Titration
LogP	To be calculated	Shake-Flask / HPLC
LogD (pH 7.4)	To be calculated	Shake-Flask / HPLC
Polar Surface Area (Ų)	To be calculated	N/A (Computational)
# Rotatable Bonds	To be calculated	N/A (Computational)

Conclusion

The comprehensive physicochemical characterization of 6-(Methylsulfonyl)quinoline is an indispensable step in its evaluation as a potential drug candidate. The properties of molecular structure, thermal stability, aqueous solubility, pKa, and lipophilicity are intricately linked and collectively determine the ADME profile of the molecule. This guide has provided a detailed, methodology-focused framework for obtaining this critical data. By employing the robust, self-validating experimental protocols outlined herein—from single-crystal X-ray diffraction to HPLC-based solubility and LogD determination—researchers can build a high-quality data package. This empirical foundation is essential for validating in silico models, informing structure-activity relationships, and ultimately, guiding the successful progression of this promising quinoline derivative through the drug discovery and development pipeline.

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• Kujawski, J., Popielarska, H., Myka, A., Drabińska, B., & Rusal, R. (2012). Potentiometric Determination of pKa Values of Some Quinolones in Methanol-water and Acetonitrile-water Binary Mixtures. Acta Poloniae Pharmaceutica - Drug Research, 69(5), 863-871. Available from: [Link]

• Yalcin, T., & Demiralay, E. C. (2015). A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium. Hacettepe University Journal of the Faculty of Pharmacy, 35(1), 57-68. Available from: [Link]

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An In-Depth Technical Guide on the Putative Mechanism of Action of 6-(Methylsulfonyl)quinoline

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Quinoline and its derivatives represent a cornerstone in medicinal chemistry, with numerous compounds demonstrating a wide array of pharmacological activities.[1][2] 6-(Methylsulfonyl)quinoline is a member of this versatile class of heterocyclic aromatic compounds.[3] While direct and extensive research into the specific mechanism of action for 6-(Methylsulfonyl)quinoline is not yet prevalent in the public domain, this guide synthesizes information from closely related analogues to propose and explore potential molecular mechanisms. By examining the biological activities of quinoline derivatives bearing a methylsulfonyl moiety, we can infer plausible pathways and targets, providing a robust framework for future investigation. This technical guide will delve into two primary putative mechanisms: the inhibition of cyclooxygenase-2 (COX-2) and the disruption of DNA-related enzymatic processes. Detailed experimental protocols to validate these hypotheses are also presented, offering a practical roadmap for researchers in the field.

Introduction to the Quinoline Scaffold and the Significance of the Methylsulfonyl Group

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in drug discovery.[4][5] Its structural rigidity, coupled with the ability to participate in various non-covalent interactions, makes it an ideal backbone for the design of targeted therapeutic agents.[6] The diverse biological activities of quinoline derivatives include anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[7][8]

The introduction of a methylsulfonyl (-SO₂CH₃) group at the 6-position of the quinoline core is of particular interest. The sulfonyl group is a strong electron-withdrawing group and a hydrogen bond acceptor, which can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. In many known drugs, the methylsulfonyl moiety enhances solubility, metabolic stability, and target-specific interactions. A notable example is the COX-2 inhibitor celecoxib, which features a related sulfonamide group crucial for its selective binding.

Putative Mechanism of Action I: Selective Inhibition of Cyclooxygenase-2 (COX-2)

A compelling hypothesis for the mechanism of action of 6-(Methylsulfonyl)quinoline is the selective inhibition of the COX-2 enzyme. This is extrapolated from studies on quinoline derivatives possessing a methylsulfonylphenyl group, which have demonstrated potent and selective COX-2 inhibitory activity.[9]

The COX-2 Signaling Pathway

Cyclooxygenases are key enzymes in the conversion of arachidonic acid to prostaglandins, which are lipid mediators involved in inflammation, pain, and fever. There are two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is inducible and is upregulated at sites of inflammation. Selective inhibition of COX-2 is a desirable therapeutic strategy to reduce inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.

The catalytic activity of COX-2 leads to the production of prostaglandin H₂, which is further converted to various pro-inflammatory prostaglandins by specific synthases. Inhibition of COX-2 blocks this cascade at an early and critical step.

Caption: Proposed mechanism of 6-(Methylsulfonyl)quinoline via DNA intercalation and subsequent inhibition of DNA-interacting enzymes.

Supporting Evidence from Quinoline Analogues

Studies on a series of quinoline-based analogues have demonstrated their ability to inhibit human DNMT1 with low micromolar potency. [10]These compounds were also found to inhibit other DNA-interacting enzymes, including base excision repair glycosylases and DNA polymerases. [10]The planar aromatic structure of the quinoline ring is well-suited for intercalation into the DNA helix. The substituents on the quinoline ring can further modulate this interaction and the subsequent inhibitory activity. It is therefore plausible that 6-(Methylsulfonyl)quinoline could exert its biological effects through this mechanism.

Experimental Protocols for Mechanism Validation

To ascertain the precise mechanism of action of 6-(Methylsulfonyl)quinoline, the following experimental workflows are proposed. These protocols are designed to be self-validating and provide clear, interpretable data.

In-Vitro COX-2 Inhibition Assay

Objective: To determine the inhibitory activity and selectivity of 6-(Methylsulfonyl)quinoline against COX-1 and COX-2.

Methodology:

• Enzyme Preparation: Obtain purified human recombinant COX-1 and COX-2 enzymes.

• Assay Buffer: Prepare a Tris-HCl buffer (pH 8.0) containing hematin and glutathione.

• Compound Preparation: Prepare a stock solution of 6-(Methylsulfonyl)quinoline in DMSO and create a series of dilutions.

• Incubation: In a 96-well plate, add the assay buffer, the enzyme (COX-1 or COX-2), and the test compound at various concentrations. Incubate for 15 minutes at room temperature.

• Reaction Initiation: Add arachidonic acid to initiate the enzymatic reaction.

• Detection: Use a colorimetric or fluorescent probe that detects the peroxidase activity of the COX enzymes to measure the reaction rate.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound. Determine the IC₅₀ values for both COX-1 and COX-2 by fitting the data to a dose-response curve. The selectivity index is calculated as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2).

Caption: Workflow for the in-vitro COX-2 inhibition assay.

DNA Intercalation Assay (Ethidium Bromide Displacement)

Objective: To determine if 6-(Methylsulfonyl)quinoline can intercalate into DNA.

Methodology:

• Reagent Preparation: Prepare a solution of calf thymus DNA (ctDNA) and a solution of ethidium bromide (EtBr) in a suitable buffer (e.g., Tris-EDTA).

• Fluorescence Measurement (Baseline): In a quartz cuvette, mix the ctDNA and EtBr solutions. Measure the fluorescence emission of the EtBr-DNA complex (excitation ~520 nm, emission ~600 nm). EtBr fluoresces strongly when intercalated into DNA.

• Titration: Add increasing concentrations of 6-(Methylsulfonyl)quinoline to the cuvette. After each addition, allow the solution to equilibrate and measure the fluorescence.

• Data Analysis: If 6-(Methylsulfonyl)quinoline intercalates into DNA, it will displace the EtBr, leading to a quenching (decrease) of the fluorescence. Plot the fluorescence intensity as a function of the concentration of the test compound to determine the binding affinity.

Conclusion and Future Directions

While the definitive mechanism of action of 6-(Methylsulfonyl)quinoline awaits direct experimental confirmation, the evidence from structurally related compounds provides a strong foundation for two plausible hypotheses: selective inhibition of COX-2 and inhibition of DNA-interacting enzymes via DNA intercalation. The methylsulfonyl group is likely a key determinant of its biological activity, potentially mediating specific interactions within the active site of target enzymes.

The experimental protocols outlined in this guide offer a clear path forward for elucidating the molecular mechanisms of this compound. Future research should also explore its effects on relevant signaling pathways in cellular models, such as the Ras/ERK pathway, which can be downstream of targets like PKC. [11]A comprehensive understanding of its mechanism of action will be crucial for the potential development of 6-(Methylsulfonyl)quinoline as a therapeutic agent.

References

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Biological activity of 6-(Methylsulfonyl)quinoline

An In-Depth Technical Guide to the Biological Activity of the 6-(Methylsulfonyl)quinoline Scaffold

Foreword

The quinoline nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of pharmacologically active compounds.[1] Its fusion of a benzene and a pyridine ring offers a unique electronic and structural landscape, amenable to diverse functionalization. When combined with the well-established sulfonamide pharmacophore, the resulting quinoline-sulfonamide framework presents a compelling platform for designing novel therapeutic agents.

This guide focuses on the biological activities associated with the 6-sulfonyl-substituted quinoline scaffold, with a primary focus on 6-(Methylsulfonyl)quinoline . Given the nascent state of research on this specific molecule, this document will draw upon the broader, yet closely related, class of quinoline-6-sulfonamide derivatives to build a comprehensive profile of potential activities, mechanisms, and experimental approaches. Our objective is to provide researchers, scientists, and drug development professionals with a foundational, technically robust resource to catalyze further investigation into this promising class of compounds.

Section 1: The Quinoline-6-Sulfonyl Scaffold: A Chemical and Synthetic Overview

The core structure of 6-(Methylsulfonyl)quinoline features a quinoline ring substituted at the 6-position with a methylsulfonyl (-SO₂CH₃) group. This group is a strong electron-withdrawing moiety, significantly influencing the electronic properties of the quinoline ring system and its potential interactions with biological targets. The sulfonyl group can act as a hydrogen bond acceptor, a critical interaction in many enzyme active sites.

1.1. Chemical Structure

Caption: Chemical structure of 6-(Methylsulfonyl)quinoline.

1.2. Synthesis Overview The synthesis of quinoline derivatives can be achieved through several classic named reactions, including the Skraup, Friedlander, and Combes syntheses, which construct the quinoline ring from aniline precursors.[2][3] For the specific introduction of a 6-sulfonyl moiety, a common strategy involves the sulfonation of a pre-formed quinoline or an appropriately substituted aniline, followed by conversion to the corresponding sulfonyl chloride and subsequent reaction with a methylating agent or other nucleophiles.

Section 2: Anticancer Activity: Targeting Key Signaling Pathways

The most extensively documented biological activity for quinoline-sulfonamide derivatives is their anticancer potential.[4][5][6] These compounds have demonstrated cytotoxicity and anti-proliferative effects across a range of cancer cell lines.

2.1. Primary Mechanism: Inhibition of the PI3K/Akt/mTOR Pathway A significant body of evidence points to the inhibition of the Phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling cascade as a primary mechanism of action for quinoline-sulfonamide compounds.[7] This pathway is a central regulator of cell growth, proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many human cancers.[7] By targeting key kinases within this pathway, these inhibitors can effectively arrest tumor progression.

Caption: The PI3K/Akt/mTOR signaling pathway and the inhibitory action of quinoline-sulfonyl compounds.

2.2. Other Anticancer Mechanisms In addition to PI3K pathway inhibition, the broader class of quinoline derivatives has been shown to exert anticancer effects through various other mechanisms:

• DNA Methyltransferase (DNMT) Inhibition : Certain quinoline analogs function as non-nucleoside inhibitors of DNMTs, enzymes that play a crucial role in epigenetic gene silencing.[8][9][10] Inhibition of DNMTs can lead to the re-expression of tumor suppressor genes.

• Induction of Apoptosis : Quinoline-sulfonamides can trigger programmed cell death by modulating the expression of Bcl-2 family proteins and activating caspases.[7][11]

• Cell Cycle Arrest : These compounds have been observed to halt the cell cycle at various checkpoints, preventing cancer cells from dividing.[7]

• NF-κB Pathway Inhibition : Novel quinoline structures have been identified as inhibitors of the NF-κB transcription factor pathway, a key mediator of inflammation and cell survival.[12]

2.3. Data on Anticancer Activity The following table summarizes the cytotoxic activity of representative quinoline-sulfonamide derivatives against various human cancer cell lines.

Compound Class	Cell Line	Assay Type	IC₅₀ (µM)	Reference
Quinoline-Sulfonamide Hybrid	U937 (Leukemia)	Proliferation	0.7	[8]
Quinoline-Sulfonamide Hybrid	HL60 (Leukemia)	Proliferation	0.2	[8]
Styrylquinoline	HCT116 (Colon)	Cytotoxicity	2.52 - 4.69	[6]
6,8-diphenylquinoline	HT29 (Adenocarcinoma)	Cytotoxicity	> 5-FU	[11]
Quinolinyl-Thiazole Derivative	MDA-MB-231 (Breast)	Cytotoxicity	1.42 - 2.90	[1]

Note: Data is for structurally related compounds, not 6-(Methylsulfonyl)quinoline itself. 5-FU (5-fluorouracil) is a standard chemotherapy drug.

Section 3: Neuroprotective Potential: A Multi-Targeting Approach for Alzheimer's Disease

Recent research has highlighted the potential of quinoline-sulfonamide hybrids as multi-target-directed ligands (MTDLs) for the treatment of neurodegenerative disorders like Alzheimer's disease (AD).[13] The pathology of AD is complex, involving multiple interacting pathways. The ability to modulate several key targets simultaneously is a highly attractive therapeutic strategy.

3.1. Mechanism: Dual Inhibition of MAO and Cholinesterases Quinoline-sulfonamide derivatives have been specifically designed and shown to inhibit two key enzyme families implicated in AD:

• Monoamine Oxidases (MAO-A and MAO-B) : These enzymes are responsible for the degradation of neurotransmitters. Their inhibition can help restore neurotransmitter levels and has been linked to neuroprotective effects.

• Cholinesterases (AChE and BChE) : Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) break down the neurotransmitter acetylcholine. Inhibiting these enzymes is a primary strategy for managing the cognitive symptoms of AD.[13]

The quinoline-sulfonamide scaffold serves as an effective framework for interacting with the active sites of both enzyme classes.[13]

3.2. Data on Enzyme Inhibition The following table presents inhibitory activities for a series of quinoline-sulfonamide compounds against these neurological targets.

Compound ID	Target Enzyme	IC₅₀ (µM)	Reference
a6	hMAO-A	0.081 ± 0.007	[13]
a6	hMAO-B	0.069 ± 0.003	[13]
a6	eeAChE	0.054 ± 0.003	[13]
a6	eqBChE	0.021 ± 0.001	[13]
a11	hMAO-A	0.076 ± 0.004	[13]
a11	hMAO-B	0.059 ± 0.002	[13]
a11	eeAChE	0.029 ± 0.001	[13]
a11	eqBChE	0.034 ± 0.002	[13]
h = human, ee = electric eel, eq = equine

Section 4: Antimicrobial and Other Activities

The fusion of the quinoline and sulfonamide pharmacophores is a deliberate strategy to develop novel antimicrobial agents.[14][15] Quinolones are known to target bacterial DNA gyrase and topoisomerase IV, while sulfonamides inhibit folate synthesis.[16] Hybrid molecules may possess enhanced activity or a dual mechanism of action, potentially overcoming existing drug resistance. Studies on quinoline-sulfonamide metal complexes have shown excellent antibacterial activity against Staphylococcus aureus and Escherichia coli, and potent antifungal activity against Candida albicans.[15]

Section 5: Experimental Protocols & Workflows

To facilitate further research, this section provides validated, step-by-step protocols for assessing the biological activities discussed.

5.1. Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol determines the concentration at which a compound reduces the viability of a cancer cell line by 50% (IC₅₀).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HCT116, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 2X stock solution of 6-(Methylsulfonyl)quinoline (or analog) in culture medium. Perform serial dilutions to create a range of concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Cell Treatment: Remove the old medium from the wells. Add 100 µL of the 2X compound dilutions to the appropriate wells. Include vehicle control (e.g., DMSO) and untreated control wells. Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours at 37°C until purple precipitate is visible.

• Formazan Solubilization: Carefully remove the medium. Add 100 µL of DMSO or isopropanol with 0.04 N HCl to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

5.2. Experimental Workflow Diagram

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Section 6: Conclusion and Future Directions

The 6-(Methylsulfonyl)quinoline scaffold and its close analogs represent a versatile and highly promising class of molecules for drug discovery. The convergence of the quinoline and sulfonamide pharmacophores has yielded compounds with potent, well-defined activities against critical targets in oncology and neurodegeneration. The strong evidence for PI3K/Akt/mTOR pathway inhibition provides a clear rationale for the continued development of these compounds as anticancer agents. Furthermore, the novel application of this scaffold in creating multi-target inhibitors for Alzheimer's disease opens an exciting new therapeutic avenue.

Future research should focus on:

• Direct Synthesis and Evaluation: Synthesizing and testing 6-(Methylsulfonyl)quinoline itself across a broad panel of cancer cell lines and enzyme assays to validate the hypotheses presented in this guide.

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the substituents on the quinoline ring and the sulfonyl group to optimize potency and selectivity for specific targets.

• Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds to assess their drug-likeness and potential for in vivo efficacy.

• In Vivo Studies: Advancing promising candidates into preclinical animal models of cancer and neurodegenerative disease to establish their therapeutic potential.

This technical guide serves as a foundational blueprint, grounded in existing literature, to inspire and direct these future research endeavors.

References

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An In-Depth Technical Guide to 6-(Methylsulfonyl)quinoline Derivatives and Analogues: Synthesis, Kinase Inhibition, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 6-(methylsulfonyl)quinoline derivatives and their analogues, a class of compounds demonstrating significant promise in the field of medicinal chemistry, particularly as kinase inhibitors for cancer therapy. We will delve into the synthetic pathways, explore the critical structure-activity relationships (SAR), and elucidate the mechanisms of action against key oncological targets.

The 6-(Methylsulfonyl)quinoline Scaffold: A Privileged Structure in Kinase Inhibition

The quinoline ring system is a well-established "privileged scaffold" in drug discovery, forming the core of numerous therapeutic agents with a wide range of biological activities.[1][2] The introduction of a methylsulfonyl (-SO₂CH₃) group at the 6-position of the quinoline ring has emerged as a key modification, imparting favorable physicochemical properties and enhancing the inhibitory activity against various protein kinases. This electron-withdrawing group can influence the electronic distribution of the quinoline core and participate in crucial interactions within the ATP-binding pockets of kinases, making it a focal point for the design of targeted therapies.[3]

Synthesis of the 6-(Methylsulfonyl)quinoline Core

The synthesis of the 6-(methylsulfonyl)quinoline core is a multi-step process that begins with the construction of a quinoline ring bearing a methylthio (-SCH₃) precursor, which is subsequently oxidized to the desired methylsulfonyl group. A common and effective approach involves the Skraup synthesis, a classic method for quinoline synthesis.[4][5]

Experimental Protocol: Two-Step Synthesis

Step 1: Skraup Synthesis of 6-(Methylthio)quinoline

This step involves the reaction of 4-(methylthio)aniline with glycerol in the presence of an acid catalyst and an oxidizing agent.

• Reagents:

  • 4-(Methylthio)aniline

  • Glycerol

  • Concentrated Sulfuric Acid (H₂SO₄)

  • An oxidizing agent (e.g., nitrobenzene or arsenic acid)[4]

  • Ferrous sulfate (FeSO₄) (optional, to moderate the reaction)[6]

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, carefully add 4-(methylthio)aniline, glycerol, and ferrous sulfate (if used).

  • Slowly and with vigorous stirring, add concentrated sulfuric acid to the mixture. The addition is exothermic and should be controlled to maintain a manageable reaction temperature.[5]

  • Add the oxidizing agent (e.g., nitrobenzene).

  • Heat the reaction mixture to the appropriate temperature (typically 140-160 °C) and maintain it for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).[7]

  • After completion, cool the reaction mixture and carefully pour it onto ice.

  • Neutralize the acidic solution with a base (e.g., sodium hydroxide) until alkaline.

  • Extract the aqueous mixture with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 6-(methylthio)quinoline.

Step 2: Oxidation of 6-(Methylthio)quinoline to 6-(Methylsulfonyl)quinoline

The methylthio group is oxidized to the methylsulfonyl group using a suitable oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA).[8][9]

• Reagents:

  • 6-(Methylthio)quinoline

  • meta-Chloroperoxybenzoic acid (m-CPBA)

  • Dichloromethane (DCM) or other suitable solvent

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Saturated sodium thiosulfate solution (Na₂S₂O₃)

• Procedure:

  • Dissolve 6-(methylthio)quinoline in dichloromethane in a round-bottom flask.

  • Cool the solution in an ice bath.

  • Add m-CPBA portion-wise to the stirred solution. The amount of m-CPBA should be slightly in excess (typically 2.2-2.5 equivalents) to ensure complete oxidation to the sulfone.

  • Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction progress by TLC.

  • Upon completion, quench the excess m-CPBA by washing the reaction mixture with a saturated solution of sodium thiosulfate.[10]

  • Wash the organic layer with a saturated solution of sodium bicarbonate to remove the m-chlorobenzoic acid byproduct, followed by a wash with brine.[11]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield pure 6-(methylsulfonyl)quinoline.

Synthetic Workflow Diagram

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An In-depth Technical Guide to the Discovery and History of 6-(Methylsulfonyl)quinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the discovery and history of 6-(methylsulfonyl)quinoline, a heterocyclic compound that has garnered interest within medicinal chemistry. While a singular "discovery" paper for this specific molecule is not readily apparent in historical records, this guide reconstructs its probable emergence through the lens of established 19th and 20th-century synthetic methodologies. By examining the foundational discoveries in quinoline chemistry and the development of sulfonation and subsequent functional group transformations, we can trace the logical pathway to its synthesis. This guide details these historical synthetic routes, provides modernized experimental protocols, and discusses the evolution of its applications in contemporary drug discovery.

Introduction: The Quinoline Scaffold in Medicinal Chemistry

Quinoline, a bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyridine ring, was first isolated from coal tar in 1834.[1][2] Its structure is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to the ability of its derivatives to interact with a wide array of biological targets.[3] This versatility has led to the development of numerous quinoline-based drugs with diverse therapeutic applications, including antimalarial, anticancer, antibacterial, and anti-inflammatory agents.[3][4] The functionalization of the quinoline core at various positions allows for the fine-tuning of its physicochemical and pharmacological properties, making it a perennially attractive starting point for drug design.

The introduction of a methylsulfonyl (-SO₂CH₃) group at the 6-position of the quinoline ring creates 6-(methylsulfonyl)quinoline. This functional group can significantly influence the molecule's polarity, solubility, and ability to form hydrogen bonds, thereby modulating its biological activity. This guide will delve into the historical chemical landscape that enabled the synthesis of this specific derivative and its subsequent journey into modern research.

Historical Context: The Dawn of Quinoline Synthesis and Functionalization

The story of 6-(methylsulfonyl)quinoline begins with the foundational work on the quinoline ring system itself.

The Skraup Synthesis: A Foundational Method

In 1880, the Czech chemist Zdenko Hans Skraup developed a robust method for synthesizing quinolines, which became a cornerstone of heterocyclic chemistry.[1][5][6] The Skraup synthesis involves the reaction of an aniline with glycerol, sulfuric acid, and an oxidizing agent (originally nitrobenzene).[1][6][7] This reaction proceeds through the dehydration of glycerol to acrolein, followed by a Michael addition of the aniline, cyclization, and finally oxidation to form the aromatic quinoline ring.[1][7]

The versatility of the Skraup synthesis allows for the preparation of substituted quinolines by starting with a substituted aniline. To arrive at a 6-substituted quinoline, one would begin with a para-substituted aniline.

graph Skraup_Synthesis { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

Aniline [label="p-Substituted Aniline"]; Glycerol [label="Glycerol"]; Sulfuric_Acid [label="H₂SO₄ (catalyst, dehydrating agent)"]; Oxidizing_Agent [label="Oxidizing Agent (e.g., Nitrobenzene)"]; Quinoline [label="6-Substituted Quinoline", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Aniline -> Quinoline; Glycerol -> Quinoline; Sulfuric_Acid -> Quinoline; Oxidizing_Agent -> Quinoline; }

Fig. 1: General scheme of the Skraup synthesis for 6-substituted quinolines.

Early Sulfonation Techniques

The introduction of a sulfur-containing functional group onto an aromatic ring was a well-established technique by the late 19th and early 20th centuries. Aromatic sulfonation, typically carried out with fuming sulfuric acid (oleum), allowed for the direct attachment of a sulfonic acid (-SO₃H) group to the quinoline ring system.[3] The position of sulfonation on the quinoline ring is dependent on the reaction conditions, with substitution at the 5-, 6-, and 8-positions being common.

The Probable Historical Synthesis Pathway of 6-(Methylsulfonyl)quinoline

While a definitive first synthesis of 6-(methylsulfonyl)quinoline is not easily located in early chemical literature, a logical and historically plausible multi-step synthesis can be postulated based on the chemical knowledge of the era. This pathway likely involved the formation of a 6-thio or 6-sulfonyl intermediate, followed by methylation and oxidation.

A likely synthetic route would have started with the sulfonation of quinoline to produce quinoline-6-sulfonic acid.

Step 1: Synthesis of Quinoline-6-sulfonic Acid

The direct sulfonation of quinoline with fuming sulfuric acid at elevated temperatures would yield a mixture of sulfonic acid isomers, including the desired quinoline-6-sulfonic acid.

graph Synthesis_Pathway_1 { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

Quinoline [label="Quinoline"]; Oleum [label="Fuming H₂SO₄"]; QSA [label="Quinoline-6-sulfonic acid", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Quinoline -> QSA [label="Sulfonation"]; Oleum -> QSA; }

Fig. 2: Sulfonation of quinoline.

Step 2: Conversion to Quinoline-6-sulfonyl Chloride

The resulting sulfonic acid could then be converted to the more reactive quinoline-6-sulfonyl chloride. This was a common transformation, often achieved by reacting the sulfonic acid with a chlorinating agent such as phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂).

graph Synthesis_Pathway_2 { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

QSA [label="Quinoline-6-sulfonic acid", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Chlorinating_Agent [label="PCl₅ or SOCl₂"]; QSC [label="Quinoline-6-sulfonyl chloride", fillcolor="#FBBC05", fontcolor="#202124"];

QSA -> QSC [label="Chlorination"]; Chlorinating_Agent -> QSC; }

Fig. 3: Formation of the sulfonyl chloride.

Step 3: Formation of 6-(Methylthio)quinoline

The quinoline-6-sulfonyl chloride is a versatile intermediate. One plausible next step towards the methylsulfonyl group would be the reduction of the sulfonyl chloride to a thiol (mercaptan) or a related sulfur species, followed by methylation. A more direct route, however, would involve a nucleophilic substitution reaction. While not as common in early literature, a reaction with a methylating agent that could also act as a reducing agent, or a two-step process involving reduction and then methylation, would lead to 6-(methylthio)quinoline.

Alternatively, a more direct route to a thioether could be envisioned starting from a different 6-substituted quinoline, such as 6-bromoquinoline, via nucleophilic substitution with a methylthiolate salt.

Step 4: Oxidation to 6-(Methylsulfonyl)quinoline

The final step in this postulated historical synthesis is the oxidation of the 6-(methylthio)quinoline intermediate to the corresponding sulfone, 6-(methylsulfonyl)quinoline. This oxidation could be achieved using various oxidizing agents known at the time, such as hydrogen peroxide or potassium permanganate.

graph Synthesis_Pathway_3 { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

MTQ [label="6-(Methylthio)quinoline", fillcolor="#34A853", fontcolor="#FFFFFF"]; Oxidizing_Agent [label="Oxidizing Agent (e.g., H₂O₂)"]; MSQ [label="6-(Methylsulfonyl)quinoline", fillcolor="#4285F4", fontcolor="#FFFFFF"];

MTQ -> MSQ [label="Oxidation"]; Oxidizing_Agent -> MSQ; }

Fig. 4: Final oxidation to the sulfone.

Modern Synthetic Protocols

While the historical synthesis provides context, contemporary methods for preparing 6-(methylsulfonyl)quinoline are more refined and utilize a broader range of reagents and techniques. Below are representative modern protocols for key transformations.

Protocol for the Synthesis of Quinoline-6-sulfonyl Chloride

This protocol is a general representation and may require optimization based on specific laboratory conditions.

Materials:

• Quinoline-6-sulfonic acid

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous toluene

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, suspend quinoline-6-sulfonic acid in anhydrous toluene.

• Add a catalytic amount of DMF.

• Slowly add an excess of thionyl chloride to the suspension at room temperature.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and carefully remove the excess thionyl chloride and toluene under reduced pressure.

• The crude quinoline-6-sulfonyl chloride can be purified by recrystallization from an appropriate solvent.

Protocol for the Synthesis of 6-(Methylthio)quinoline

Materials:

• 6-Bromoquinoline

• Sodium thiomethoxide (NaSMe)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 6-bromoquinoline in anhydrous DMF.

• Add sodium thiomethoxide to the solution at room temperature.

• Heat the reaction mixture and stir for several hours, monitoring by TLC.

• After completion, cool the reaction mixture and pour it into water.

• Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol for the Oxidation to 6-(Methylsulfonyl)quinoline

Materials:

• 6-(Methylthio)quinoline

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

Procedure:

• Dissolve 6-(methylthio)quinoline in DCM in a round-bottom flask.

• Cool the solution in an ice bath.

• Add m-CPBA portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude 6-(methylsulfonyl)quinoline by recrystallization or column chromatography.

Physicochemical Properties

The introduction of the methylsulfonyl group at the 6-position imparts specific physicochemical properties to the quinoline scaffold.

Property	Value/Description
Molecular Formula	C₁₀H₉NO₂S
Molecular Weight	207.25 g/mol
Appearance	Typically a solid at room temperature
Polarity	Increased polarity compared to unsubstituted quinoline
Solubility	Generally soluble in polar organic solvents
Hydrogen Bonding	The sulfonyl group can act as a hydrogen bond acceptor

Applications in Drug Discovery and Development

The 6-(methylsulfonyl)quinoline moiety has been incorporated into various molecular frameworks in the pursuit of new therapeutic agents. Its electron-withdrawing nature and ability to participate in hydrogen bonding make it an attractive functional group for modulating ligand-receptor interactions.

Derivatives of 6-(methylsulfonyl)quinoline have been investigated for a range of biological activities, although it is often a component of a larger, more complex molecule. The quinoline core provides a rigid scaffold, while the methylsulfonyl group can be tailored to interact with specific pockets within a biological target.

Conclusion

The history of 6-(methylsulfonyl)quinoline is intrinsically linked to the broader history of organic synthesis. While its specific "discovery" may not be a singular event, its conceptualization and synthesis were the logical outcomes of the pioneering work in quinoline chemistry and the development of reliable methods for aromatic functionalization. From its probable origins in the late 19th or early 20th century to its current role as a building block in modern drug discovery, 6-(methylsulfonyl)quinoline exemplifies the enduring legacy of classical organic chemistry and its continued relevance in the search for new medicines. This guide has provided a reconstructed historical narrative, detailed synthetic protocols, and an overview of the significance of this compound, offering a valuable resource for researchers in the field.

References

• Organic Reactions, Inc. The Skraup Synthesis of Quinolines. [Link]

• Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Futuristic Trends in Chemical, Material Sciences & Nano Technology, 3(12), 232-251.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]

• Skraup's Synthesis of Quinoline #education #chemistry. (2026, January 10). YouTube. [Link]

• Wikipedia. (2023). Skraup reaction. [Link]

• Buu-Hoi, N. P., Royer, R., Xuong, N. D., & Jacquignon, P. (1953). The Pfitzinger Reaction in the Synthesis of Quinoline Derivatives. The Journal of Organic Chemistry, 18(9), 1209–1212.

• (n.d.). Preparation and Properties of Quinoline. [Link]

• Kaplan, H. (1941). Studies on the Preparation of Quinoline-2-Aldehyde. Journal of the American Chemical Society, 63(10), 2654–2655.

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. [Link]

• Collins, I. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 985.
• Method for producing quinoline-8-sulfonyl chloride. (2005).
• Ravichandran, S., et al. (2022). Retro Synthetic Approach on Synthesis of Quinoline Derivative Using Microwave Energy. Acta Scientific Agriculture, 6(5), 03-07.
• Leonori, D., & Aggarwal, V. K. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• Updates on Synthesis and Biological Activities of Quinoline Derivatives: A Review. (2021). International Journal of Pharmaceutical Research, 13(1), 3942-3953.
• Meissner, A., et al. (2022). DNA methylation: a historical perspective. Trends in Genetics, 38(7), 676-707.

• Oxidation of a thiol to a sulfonyl chloride. (2013). ChemSpider Synthetic Pages. [Link]

• Nacsa, E. D., & Lambert, T. H. (n.d.). Synthesis of sulfonyl chloride substrate precursors. [Link]

• Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA. (n.d.).

• Organic Chemistry Portal. (n.d.). Synthesis of sulfonyl chloride by oxidation. [Link]

• DNA Methylation Validation Methods: a Coherent Review with Practical Comparison. (2019).
• Quinoline sulfonation process. (1961).
• A kind of preparation method of sulfonyl chloride aromatic hydrocarbon. (n.d.).
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• DNA methylation methods: global DNA methylation and methylomic analyses. (n.d.).

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Spectral Characterization of 6-(Methylsulfonyl)quinoline: A Multi-technique Approach to Structural Elucidation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds.[1][2] Functionalization of the quinoline ring allows for the fine-tuning of a molecule's physicochemical and biological properties. The introduction of a methylsulfonyl moiety, a known bioisostere for various functional groups, can enhance properties such as solubility, metabolic stability, and target binding affinity. Consequently, 6-(Methylsulfonyl)quinoline (C₁₀H₉NO₂S) represents a molecule of significant interest in drug discovery programs.[3]

This technical guide provides a comprehensive, multi-faceted framework for the complete spectral characterization of 6-(Methylsulfonyl)quinoline. Moving beyond a simple recitation of data, this paper explains the causality behind the choice of analytical techniques and the logic of spectral interpretation. We will explore how Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy provide orthogonal, complementary data. Together, these techniques create a self-validating system for the unambiguous confirmation of the molecule's structure, purity, and electronic properties, which is essential for advancing a compound through the drug development pipeline.

Molecular Structure and Overview

The foundational step in any characterization is understanding the target structure. 6-(Methylsulfonyl)quinoline consists of a bicyclic quinoline ring system with a methylsulfonyl group attached at the C6 position.

Caption: Chemical Structure of 6-(Methylsulfonyl)quinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the most powerful technique for the complete structural elucidation of organic molecules in solution.[4][5] It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms. For 6-(Methylsulfonyl)quinoline, both ¹H and ¹³C NMR are indispensable.

Expert Rationale

We employ NMR as our primary tool because it offers an unparalleled level of structural detail. ¹H NMR confirms the number and arrangement of protons on the aromatic scaffold, while ¹³C NMR verifies the carbon skeleton. The electron-withdrawing nature of the sulfonyl group is expected to induce significant downfield shifts on nearby aromatic protons and carbons, providing a key signature for confirming its position at C6.

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the sample for ¹H NMR (20-30 mg for ¹³C NMR) and dissolve it in ~0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆).[5][6]

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire spectra on a spectrometer operating at a field strength of 400 MHz or higher to ensure adequate signal dispersion.[6]

• ¹H NMR: Acquire with a spectral width of ~12 ppm, a relaxation delay of 2 seconds, and 16-32 scans.

• ¹³C NMR: Acquire with a spectral width of ~200 ppm, a relaxation delay of 5 seconds, and a sufficient number of scans (1024 or more) to achieve a good signal-to-noise ratio.

Data Interpretation and Predicted Spectra

¹H NMR Spectroscopy: The spectrum is predicted to show seven aromatic signals and one aliphatic singlet. The protons on the pyridine ring (H2, H3, H4) and the benzene ring (H5, H7, H8) will exhibit characteristic chemical shifts and coupling patterns. The methyl protons of the sulfonyl group will appear as a sharp singlet.

Table 1: Predicted ¹H NMR Data for 6-(Methylsulfonyl)quinoline in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H2	~8.9 - 9.1	dd	J ≈ 4.5, 1.8	Adjacent to N, deshielded.
H4	~8.2 - 8.4	dd	J ≈ 8.4, 1.8	Deshielded by proximity to N.
H8	~8.1 - 8.3	d	J ≈ 8.5	Peri-position to N.
H5	~8.3 - 8.5	d	J ≈ 2.0	Ortho to the strongly withdrawing SO₂Me group.
H7	~7.9 - 8.1	dd	J ≈ 8.8, 2.0	Meta to SO₂Me, ortho to H8.
H3	~7.5 - 7.7	dd	J ≈ 8.4, 4.5	Standard quinoline H3 position.

| SO₂-CH₃ | ~3.1 - 3.3 | s | - | Aliphatic protons on an electron-withdrawing group. |

¹³C NMR Spectroscopy: The spectrum will display 10 distinct carbon signals. The C6 carbon, directly attached to the sulfonyl group, is expected to be significantly downfield.

Table 2: Predicted ¹³C NMR Data for 6-(Methylsulfonyl)quinoline

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C2	~151	Adjacent to N.
C4	~136	Deshielded by N.
C8a	~149	Bridgehead carbon adjacent to N.
C6	~138-140	Attached to the electron-withdrawing SO₂Me group.
C4a	~129	Bridgehead carbon.
C5	~124	Ortho to C6.
C7	~130	Para to the SO₂Me group.
C8	~122	Standard quinoline C8 position.
C3	~122	Standard quinoline C3 position.

| SO₂-CH₃ | ~45 | Aliphatic carbon of the methyl sulfone. |

Caption: Standard workflow for NMR spectroscopic analysis.

Mass Spectrometry (MS): Unveiling the Molecular Mass and Fragmentation

Mass spectrometry is a destructive technique that provides the exact molecular weight of a compound and offers clues to its structure through fragmentation analysis.[7] This data is critical for confirming the molecular formula.

Expert Rationale

The primary goal of MS is to obtain a high-resolution mass measurement to confirm the elemental composition (C₁₀H₉NO₂S). The predicted exact mass is 207.0354.[8] Observing this mass provides high confidence in the compound's identity. Furthermore, the fragmentation pattern acts as a molecular fingerprint. We anticipate characteristic losses of the methyl group (•CH₃) and the entire methylsulfonyl radical (•SO₂CH₃), as well as fragmentation of the quinoline ring itself, which helps validate the overall structure.[9][10]

Experimental Protocol: Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.

• Ionization Method: Choose an appropriate ionization method. Electron Ionization (EI) is a classic hard ionization technique that provides rich fragmentation data. Electrospray Ionization (ESI) is a softer technique, ideal for confirming the molecular ion, typically as the protonated species [M+H]⁺.

• Mass Analyzer: Analyze the ions using a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap, to achieve accurate mass measurements (<5 ppm error).[7]

• Data Acquisition: Acquire a full scan spectrum over a mass range of m/z 50-500.

Data Interpretation and Predicted Spectrum

Table 3: Predicted High-Resolution MS Data and Fragments for C₁₀H₉NO₂S

m/z (Predicted)	Ion Formula	Description
207.0354	[C₁₀H₉NO₂S]⁺•	Molecular Ion (M⁺•)
208.0427	[C₁₀H₁₀NO₂S]⁺	Protonated Molecule ([M+H]⁺)
192.0119	[C₉H₆NO₂S]⁺•	Loss of methyl radical (•CH₃)
128.0500	[C₉H₆N]⁺•	Loss of methylsulfonyl radical (•SO₂CH₃)

| 102.0497 | [C₈H₆]⁺• | Loss of HCN from the quinoline fragment |

Caption: General workflow for mass spectrometry analysis.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy probes the vibrational modes of molecules, making it an excellent tool for the rapid identification of key functional groups.[11] It serves as a quick and reliable method to confirm the presence of the critical sulfonyl and aromatic moieties.

Expert Rationale

While NMR and MS provide the core structural framework, IR offers a rapid and non-destructive confirmation of the functional groups. The most critical absorptions for 6-(Methylsulfonyl)quinoline are the two intense S=O stretching bands of the sulfonyl group. Their presence and characteristic frequencies provide unequivocal evidence of this functional group. Additionally, the patterns of aromatic C=C stretching and C-H bending vibrations confirm the nature of the quinoline ring.

Experimental Protocol: IR Spectroscopy Analysis

• Sample Preparation: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum, typically over a range of 4000-400 cm⁻¹.

• Background Correction: Perform a background scan of the empty ATR crystal prior to the sample scan to subtract atmospheric (CO₂, H₂O) absorptions.

Data Interpretation and Predicted Spectrum

Table 4: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
3100 - 3000	Medium	Aromatic C-H Stretch
2980 - 2850	Weak	Aliphatic C-H Stretch (from -CH₃)
1620 - 1580	Medium-Strong	Aromatic C=C and C=N Ring Stretching
1350 - 1310	Strong	Asymmetric S=O Stretch (SO₂)
1160 - 1120	Strong	Symmetric S=O Stretch (SO₂)

| 900 - 675 | Medium-Strong | Aromatic C-H Out-of-Plane Bending |

Caption: Workflow for Fourier-Transform Infrared (FT-IR) analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing the Electronic System

UV-Vis spectroscopy measures the electronic transitions within a molecule, providing insight into its conjugated π-system.[12][13]

Expert Rationale

The extended aromatic system of the quinoline core gives rise to characteristic π → π* transitions, resulting in a distinct UV-Vis absorption spectrum. This analysis is valuable for confirming the integrity of the aromatic system and can be used for quantitative analysis via the Beer-Lambert law. The methylsulfonyl group, while not a chromophore itself, acts as an auxochrome that can subtly modify the absorption maxima (λ_max) and molar absorptivity compared to unsubstituted quinoline.[13]

Experimental Protocol: UV-Vis Spectroscopy Analysis

• Sample Preparation: Prepare a series of dilute solutions of the compound in a UV-transparent solvent (e.g., ethanol or cyclohexane) at known concentrations.

• Data Acquisition: Use a dual-beam spectrophotometer. Fill one cuvette with the pure solvent (as a blank) and the other with the sample solution.

• Spectral Scan: Scan the absorbance from approximately 200 nm to 400 nm.

Data Interpretation and Predicted Spectrum

The spectrum is expected to show multiple absorption bands characteristic of the quinoline nucleus.

Table 5: Predicted UV-Vis Absorption Maxima (λ_max)

Predicted λ_max (nm)	Electronic Transition
~225-235	π → π*
~270-280	π → π*

| ~310-320 | π → π* (n → π* may be obscured) |

Caption: Workflow for UV-Visible spectrophotometric analysis.

Conclusion: A Self-Validating Structural Confirmation

The structural elucidation of a novel or key compound like 6-(Methylsulfonyl)quinoline is not achieved by a single technique but by the convergence of evidence from multiple, orthogonal analytical methods. This guide has detailed how four fundamental spectroscopic techniques—NMR, MS, IR, and UV-Vis—each provide a unique and essential piece of the structural puzzle.

Caption: Convergence of evidence from orthogonal spectroscopic techniques.

NMR establishes the precise carbon-hydrogen framework and atom connectivity. Mass spectrometry confirms the elemental composition and molecular weight. IR spectroscopy validates the presence of key functional groups, and UV-Vis spectroscopy verifies the integrity of the conjugated electronic system. Together, they form a self-validating system that provides the highest degree of confidence in the compound's identity and purity, a non-negotiable requirement for researchers, scientists, and drug development professionals.

References

• PubChem. (n.d.). 6-[3-(3-Methylsulfonylphenyl)phenyl]quinoline. National Center for Biotechnology Information.
• Ghandi, M., & Mosaddegh, E. (2018). Ultrasound assisted synthesis of hybrid quinoline anchored with 4-R-benzenesulfonamide moiety with potential antimicrobial activity. Scientific Reports, 8(1), 1-11.

• ResearchGate. (n.d.). Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information (ESI). Retrieved from [Link]

• PubChem. (n.d.). 6-(methylsulfonyl)quinolin-4-ol. National Center for Biotechnology Information.
• PubChem. (n.d.). 6-Methylquinoline. National Center for Biotechnology Information.
• PubChem. (n.d.). 8-(Methylsulfonyl)quinoline. National Center for Biotechnology Information.
• Kumar, A., & Rawat, M. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20636-20664.
• Huan, T. T., et al. (2022). SYNTHESIS AND NMR SPECTROSCOPIC CHARACTERISTICS OF NOVEL POLYSUBSTITUTED QUINOLINES INCORPORATING FUROXAN MOIETY. HETEROCYCLES, 104(2).

• Synthesis of Quinoline and derivatives. (n.d.). Retrieved from [Link]

• Szymański, P., et al. (2018).

• NIST. (n.d.). Quinoline, 6-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Quinoline, 6-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Bernstein, M. P., et al. (n.d.). Mid-IR Spectra of Quinoline and Phenanthridine in H₂O and Ar. NASA.
• Bernal, J. L., et al. (2015). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. Analytical and Bioanalytical Chemistry, 407(15), 4447-4456.
• Bartow, E., & McCollum, E. V. (1904). Synthesis of derivatives of quinoline. Journal of the American Chemical Society, 26(6), 700-705.
• Wang, Y., et al. (2022). Application of Quinoline Ring in Structural Modification of Natural Products. Molecules, 27(19), 6610.
• Chandra, D., et al. (2024). Quinoline-Based FDA-Approved Drugs: Synthetic Route and Clinical Uses. Journal of Medicinal Chemistry.

• NIST. (n.d.). Quinoline. NIST Chemistry WebBook. Retrieved from [Link]

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• Google Patents. (2016). CN105968115A - Quinoline compounds and preparation method thereof....
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• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Quinoline Derivatives in Modern Drug Discovery. Retrieved from [Link]

• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives.... Retrieved from [Link]

• Deng, X., et al. (2011). Rapid determination of quinoline and 2-hydroxyquinoline in quinoline biodegradation process by tri-wavelength UV/Vis spectroscopy. Analytical Sciences, 27(5), 493-497.
• Zhu, D. Z., et al. (2009). [Absorption spectra analysis in the degradation process of quinoline in aqueous solution by VUV lights]. Guang Pu Xue Yu Guang Pu Fen Xi, 29(7), 1933-1936.

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An In-depth Technical Guide to 6-(Methylsulfonyl)quinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Sulfonylquinoline Scaffold

The quinoline ring system is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic pharmaceuticals with a wide array of biological activities.[1][2] Its fusion of a benzene and a pyridine ring creates a unique electronic and structural environment, making it a privileged scaffold in drug discovery. When functionalized with a methylsulfonyl group, the resulting molecule, 6-(Methylsulfonyl)quinoline, combines the established pharmacological relevance of the quinoline core with the advantageous properties of the sulfonyl moiety. Sulfonyl groups are known to enhance metabolic stability, improve pharmacokinetic profiles, and can act as hydrogen bond acceptors, thereby influencing a molecule's interaction with biological targets.[3] This guide provides a comprehensive overview of 6-(Methylsulfonyl)quinoline, including its identifiers, synthesis, potential applications, and safety considerations, to support its use in research and drug development.

Core Identifiers and Chemical Properties

A clear identification of a chemical compound is fundamental for its use in a research and development setting. The following table summarizes the key identifiers and computed physicochemical properties of 6-(Methylsulfonyl)quinoline.

Identifier	Value	Source
CAS Number	89770-29-6	,
IUPAC Name	6-(methylsulfonyl)quinoline
Molecular Formula	C₁₀H₉NO₂S
Molecular Weight	207.25 g/mol
Canonical SMILES	CS(=O)(=O)c1cc2ncccc2cc1
InChI Key	AUXTUJFKCPIINH-UHFFFAOYSA-N
Computed XLogP3	1.8
Computed Topological Polar Surface Area	55.4 Ų
Computed Hydrogen Bond Donor Count	0
Computed Hydrogen Bond Acceptor Count	3

Synthesis of 6-(Methylsulfonyl)quinoline

The synthesis of 6-(Methylsulfonyl)quinoline can be approached through various established methods for quinoline ring formation, followed by functionalization, or by late-stage introduction of the methylsulfonyl group. A logical and commonly employed strategy involves the oxidation of the corresponding thioether, 6-(methylthio)quinoline.

Conceptual Synthetic Workflow

The synthesis can be conceptualized as a two-stage process: first, the formation of the 6-(methylthio)quinoline intermediate, and second, its oxidation to the final sulfone product.

Caption: A two-stage synthetic approach to 6-(methylsulfonyl)quinoline.

Experimental Protocol: Oxidation of 6-(Methylthio)quinoline

This protocol is adapted from a general method for the oxidation of aryl methyl thioethers to their corresponding sulfones using Oxone®.[4]

Materials:

• 6-(Methylthio)quinoline (1 equivalent)

• Oxone® (potassium peroxymonosulfate) (2.5 equivalents)

• Tetrahydrofuran (THF)

• Water

• Chloroform

• Sodium sulfate (anhydrous)

• Hexane

Procedure:

• Dissolve 6-(methylthio)quinoline in a mixture of tetrahydrofuran and water.

• To this solution, add Oxone® portion-wise at room temperature.

• Stir the reaction mixture vigorously at room temperature for 3-5 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, evaporate the tetrahydrofuran under reduced pressure.

• Extract the aqueous residue with chloroform (3 x volume of the aqueous layer).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the drying agent and evaporate the chloroform under reduced pressure to yield the crude product.

• Recrystallize the crude product from a chloroform/hexane solvent system to obtain pure 6-(methylsulfonyl)quinoline.

Causality of Experimental Choices:

• Oxone®: This is a versatile and relatively mild oxidizing agent that is effective for the conversion of sulfides to sulfones. The use of 2.5 equivalents ensures the complete oxidation of the thioether.

• THF/Water Solvent System: This biphasic system allows for the dissolution of both the organic substrate (6-(methylthio)quinoline) and the inorganic oxidizing agent (Oxone®), facilitating the reaction.

• Recrystallization: This purification technique is chosen to obtain a highly pure solid product, which is crucial for subsequent applications in biological assays or as a building block in further synthesis.

Applications in Drug Discovery and Chemical Biology

While specific biological activities for 6-(Methylsulfonyl)quinoline are not extensively documented in the public domain, the broader class of quinoline sulfonamides and methylsulfonyl-substituted heterocycles are of significant interest in drug discovery.

Rationale for Use as a Pharmacophore

The methylsulfonyl group is a key pharmacophore in a number of clinically approved drugs and investigational compounds. Its incorporation into a quinoline scaffold is a rational design strategy for several reasons:

• Enzyme Inhibition: The sulfonyl group can act as a hydrogen bond acceptor and participate in other non-covalent interactions within an enzyme's active site. This has been exploited in the design of inhibitors for various enzyme classes.

• Improved Physicochemical Properties: The introduction of a sulfonyl group can modulate a molecule's solubility, lipophilicity, and metabolic stability, which are critical parameters for drug-likeness.[3]

• Scaffold for Further Derivatization: The quinoline ring offers multiple positions for further chemical modification, allowing for the generation of a library of analogs for structure-activity relationship (SAR) studies.

Potential as a COX-2 Inhibitor and Anticancer Agent

A study on a series of 4-(imidazolylmethyl)-2-(4-methylsulfonylphenyl)-quinoline derivatives demonstrated potent and selective inhibition of the cyclooxygenase-2 (COX-2) enzyme.[5] These compounds also exhibited cytotoxicity against human breast cancer cell lines.[5] The methylsulfonylphenyl group was identified as a key pharmacophore for COX-2 inhibition. This suggests that the methylsulfonylquinoline scaffold could be a valuable starting point for the design of novel anti-inflammatory and anticancer agents.

Caption: Potential applications of the 6-(methylsulfonyl)quinoline scaffold.

Safety and Handling

As with any chemical substance, proper safety precautions should be taken when handling 6-(Methylsulfonyl)quinoline. While a specific safety data sheet (SDS) for this compound is not widely available, information from related compounds can provide guidance.

General Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[6][7]

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.[6]

• Avoid Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[7]

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.[8]

Hazard Classification (based on related compounds):

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[6]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[6]

Storage:

• Store in a tightly sealed container in a cool, dry place.

Conclusion

6-(Methylsulfonyl)quinoline is a valuable chemical entity that combines the pharmacologically significant quinoline nucleus with the beneficial properties of a methylsulfonyl group. While detailed experimental data on its physical properties and specific biological activities are still emerging, its rational design and the known activities of related compounds suggest its potential as a versatile building block in the development of novel therapeutics, particularly in the areas of anti-inflammatory and anticancer drug discovery. This guide provides a foundational understanding of its chemical identity, synthesis, and potential applications, serving as a resource for researchers looking to explore the utility of this promising scaffold.

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Unlocking the Therapeutic Promise of 6-(Methylsulfonyl)quinoline: A Technical Guide to Potential Molecular Targets

Introduction: The Quinoline Scaffold and the Significance of the Methylsulfonyl Moiety

The quinoline scaffold is a privileged heterocyclic structure in medicinal chemistry, forming the backbone of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, antimalarial, anti-inflammatory, and antimicrobial properties.[1][2] Its rigid, planar structure and ability to participate in various non-covalent interactions make it an ideal framework for designing targeted therapies. The introduction of various substituents onto the quinoline ring system allows for the fine-tuning of its pharmacological profile, enhancing potency, selectivity, and pharmacokinetic properties.[3]

This technical guide focuses on a specific, yet under-explored derivative: 6-(Methylsulfonyl)quinoline . The methylsulfonyl (-SO2CH3) group is a key pharmacophore known to act as a hydrogen bond acceptor and to influence the electronic properties and metabolic stability of a molecule. Its incorporation into the quinoline scaffold at the 6-position is anticipated to confer unique biological activities and create new opportunities for therapeutic intervention. While direct research on 6-(Methylsulfonyl)quinoline is limited, this guide will synthesize available data on structurally related sulfonyl-containing quinolines and quinazolines to extrapolate and propose its most promising therapeutic targets. We will delve into the mechanistic underpinnings of these potential interactions, provide detailed experimental protocols for their validation, and offer a forward-looking perspective on the drug development potential of this intriguing molecule.

Part 1: Anticancer Therapeutic Arenas

The most compelling evidence for the therapeutic potential of quinoline derivatives lies in oncology.[4][5] The addition of a sulfonyl group can enhance the anticancer activity of the quinoline core.[6] We will explore two primary avenues for the potential anticancer effects of 6-(Methylsulfonyl)quinoline: kinase inhibition and the induction of apoptosis.

Inhibition of Oncogenic Kinases: A Primary Hypothesis

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers.[7] Quinoline-based compounds have emerged as a significant class of kinase inhibitors.[8] The methylsulfonyl group, with its strong electron-withdrawing nature, can significantly influence the binding affinity and selectivity of small molecules for the ATP-binding pocket of kinases.

• Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR): Many quinoline and quinazoline derivatives are potent inhibitors of EGFR and VEGFR, key drivers of tumor growth, proliferation, and angiogenesis.[9][10] The sulfonyl group can form critical hydrogen bonds with amino acid residues in the kinase hinge region, a common binding motif for ATP-competitive inhibitors.

• c-Met: The c-Met receptor tyrosine kinase is another important target in cancer therapy, and quinoline-based inhibitors have shown promise in this area.[10]

• Cyclin-Dependent Kinases (CDKs) and FLT3: Fused quinoline scaffolds have demonstrated potent, nanomolar inhibition of kinases like FLT3 and CDK2, which are critical for cell cycle progression and are often dysregulated in hematological malignancies.[11]

The proposed interaction of 6-(Methylsulfonyl)quinoline with a generic kinase ATP-binding site is depicted below.

Caption: Proposed interaction of 6-(Methylsulfonyl)quinoline with a kinase active site.

A tiered approach is recommended to validate kinase inhibition, starting with broad screening and progressing to detailed mechanistic studies.

Caption: Workflow for validating kinase inhibition.

Protocol: In Vitro Kinase Inhibition Assay (LanthaScreen™ Example)

• Reagents and Setup:

  • Kinase of interest (e.g., EGFR, VEGFR2).

  • Fluorescein-labeled substrate peptide.

  • ATP.

  • Tb-labeled anti-phosphopeptide antibody.

  • Assay buffer.

  • 384-well microplate.

  • Test compound (6-(Methylsulfonyl)quinoline) serially diluted in DMSO.

• Procedure:

  • Add 2.5 µL of the test compound dilutions to the wells.

  • Add 2.5 µL of the kinase/substrate mixture.

  • Initiate the reaction by adding 5 µL of ATP solution.

  • Incubate at room temperature for 60 minutes.

  • Stop the reaction by adding 10 µL of the Tb-labeled antibody in TR-FRET dilution buffer.

  • Incubate for another 60 minutes at room temperature.

  • Read the plate on a TR-FRET compatible plate reader (emission at 520 nm and 495 nm, excitation at 340 nm).

• Data Analysis:

  • Calculate the emission ratio (520 nm / 495 nm).

  • Plot the emission ratio against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Induction of Apoptosis

Many effective anticancer agents, including quinoline derivatives, exert their therapeutic effect by inducing programmed cell death, or apoptosis.[4] This can be a direct consequence of inhibiting pro-survival kinases or through other mechanisms that disrupt cellular homeostasis.

• p53 Activation: Some quinoline derivatives have been shown to activate the tumor suppressor p53, leading to the transcription of pro-apoptotic genes like BAX.[5]

• Modulation of Bcl-2 Family Proteins: The balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins is critical for cell survival. Quinoline compounds can shift this balance towards apoptosis.

• Caspase Activation: The execution of apoptosis is mediated by a cascade of cysteine proteases called caspases.

Table 1: Quantitative Data on Anticancer Activity of Related Quinoline Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Target/Mechanism	Reference
7-alkoxy-4-aminoquinolines	Various human tumor lines	< 1.0	p53/Bax-dependent apoptosis	[5]
Quinoline-5-sulfonamides	MCF-7 (Breast), A549 (Lung)	~10-20	p53, p21, Bcl-2/Bax modulation	[12]
Quinazoline-Isatin Hybrids	HepG2, MCF-7	0.076 - 0.183	Multi-kinase (CDK2, EGFR, VEGFR-2, HER2) inhibition	[13]

This flow cytometry-based assay is a gold standard for quantifying apoptosis.

• Cell Culture and Treatment:

  • Plate cancer cells (e.g., A549, MCF-7) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with varying concentrations of 6-(Methylsulfonyl)quinoline for 24-48 hours. Include a vehicle control (DMSO) and a positive control (e.g., staurosporine).

• Staining:

  • Harvest the cells (including floating cells in the supernatant) and wash with cold PBS.

  • Resuspend the cells in 100 µL of Annexin V binding buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

  • Incubate in the dark for 15 minutes at room temperature.

  • Add 400 µL of Annexin V binding buffer.

• Flow Cytometry:

  • Analyze the samples on a flow cytometer within one hour.

  • FITC-Annexin V is detected in the FL1 channel, and PI in the FL2 channel.

  • Gate the cell population and quantify the percentage of cells in each quadrant:

    • Lower-left (Annexin V-/PI-): Live cells

    • Lower-right (Annexin V+/PI-): Early apoptotic cells

    • Upper-right (Annexin V+/PI+): Late apoptotic/necrotic cells

    • Upper-left (Annexin V-/PI+): Necrotic cells

Part 2: Anti-inflammatory Therapeutic Arenas

Chronic inflammation is a key pathological driver of numerous diseases. Quinoline derivatives have emerged as a promising scaffold for the development of novel anti-inflammatory agents.[14] The sulfonyl and sulfonamide moieties are present in several known anti-inflammatory drugs, suggesting that 6-(Methylsulfonyl)quinoline could have therapeutic potential in this area.[15][16]

• Cyclooxygenase (COX) Enzymes: COX-1 and COX-2 are key enzymes in the synthesis of prostaglandins, which are potent inflammatory mediators. Some quinoline derivatives are known to inhibit COX enzymes.[17]

• Phosphodiesterase 4 (PDE4): PDE4 is a critical enzyme in inflammatory cells that degrades the second messenger cAMP. Inhibition of PDE4 leads to increased cAMP levels, which in turn suppresses the production of pro-inflammatory cytokines like TNF-α.[17][18]

• TNF-α Converting Enzyme (TACE): TACE is responsible for cleaving the membrane-bound precursor of TNF-α to its active, soluble form. Inhibition of TACE is a direct way to reduce levels of this potent pro-inflammatory cytokine.[17]

Caption: Potential anti-inflammatory targets of 6-(Methylsulfonyl)quinoline.

This cellular assay provides a robust method for assessing the general anti-inflammatory activity of a compound.

• Cell Culture:

  • Culture a murine macrophage cell line (e.g., RAW 264.7) in DMEM supplemented with 10% FBS.

  • Plate the cells in a 96-well plate and allow them to adhere.

• Treatment:

  • Pre-treat the cells with various concentrations of 6-(Methylsulfonyl)quinoline for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 6-24 hours to induce an inflammatory response. Include untreated and LPS-only controls.

• Quantification of TNF-α:

  • Collect the cell culture supernatant.

  • Measure the concentration of TNF-α in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Generate a standard curve using the recombinant TNF-α standards provided in the kit.

  • Calculate the concentration of TNF-α in each sample.

  • Determine the percentage of inhibition of TNF-α production for each concentration of the test compound relative to the LPS-only control.

  • Calculate the IC50 value for the inhibition of TNF-α production.

Conclusion and Future Directions

While direct experimental evidence for the therapeutic targets of 6-(Methylsulfonyl)quinoline is not yet available in the public domain, a comprehensive analysis of the structure-activity relationships of related quinoline and quinazoline compounds provides a strong rationale for its investigation as a potential anticancer and anti-inflammatory agent. The methylsulfonyl group is a key feature that is likely to drive interactions with important therapeutic targets, particularly the ATP-binding pocket of oncogenic kinases and enzymes involved in the inflammatory cascade.

The experimental workflows and specific protocols detailed in this guide provide a clear roadmap for researchers to systematically evaluate these hypotheses. Future work should focus on:

• Synthesis and Characterization: The first step is the synthesis and thorough characterization of high-purity 6-(Methylsulfonyl)quinoline.

• In Vitro Screening: A broad screening against kinase and inflammatory panels will efficiently identify the most promising primary targets.

• Cellular and In Vivo Validation: Hits from in vitro screens must be validated in relevant cellular models and subsequently in animal models of cancer or inflammation to establish preclinical proof-of-concept.

The exploration of 6-(Methylsulfonyl)quinoline and its analogs represents a promising frontier in the ongoing quest for novel, targeted therapeutics. This guide serves as a foundational document to inspire and direct these future research endeavors.

References

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• 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR. (2022). ProQuest.

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Introduction: The Quinoline Scaffold and the Significance of the Sulfonyl Moiety

An In-Depth Technical Guide to 6-(Methylsulfonyl)quinoline: Synthesis, Biological Activity, and Therapeutic Potential

The quinoline scaffold, a fused bicyclic heterocycle containing a benzene ring fused to a pyridine ring, is recognized as a "privileged structure" in medicinal chemistry.[1][2][3] Its rigid framework and ability to engage in various non-covalent interactions have made it a cornerstone for the development of numerous therapeutic agents.[4][5] Quinoline derivatives exhibit a vast spectrum of biological activities, including anticancer, antimalarial, antimicrobial, and anti-inflammatory properties.[6][7][8][9]

Within this versatile class of compounds, the introduction of a methylsulfonyl (-SO₂CH₃) group at the 6-position creates 6-(Methylsulfonyl)quinoline. This functional group is of particular interest to drug development professionals for several key reasons:

• Hydrogen Bonding: The sulfonyl group is a potent hydrogen bond acceptor, capable of forming strong, directional interactions with protein backbones or specific amino acid residues in a target's active site. This can significantly enhance binding affinity and selectivity.

• Metabolic Stability: The sulfone is generally resistant to metabolic degradation, which can improve the pharmacokinetic profile of a drug candidate, leading to a longer half-life and better in vivo exposure.

• Solubility and Physicochemical Properties: The polar nature of the sulfonyl group can improve the aqueous solubility of an otherwise hydrophobic quinoline core, which is a critical parameter for oral bioavailability.

This guide provides a comprehensive review of the literature on 6-(methylsulfonyl)quinoline and its derivatives, focusing on its synthesis, characterization, biological mechanisms, and applications in modern drug discovery.

PART 1: Synthesis and Characterization

The synthesis of substituted quinolines can be achieved through several classic named reactions, such as the Skraup, Friedländer, and Doebner-von Miller syntheses.[10] The choice of synthetic route is dictated by the availability of starting materials and the desired substitution pattern. For 6-(methylsulfonyl)quinoline, a common strategy involves the construction of the quinoline ring from a precursor already bearing the methylsulfonyl group or a precursor that can be readily oxidized to it.

A representative synthesis can be adapted from the Friedländer annulation, which involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.

Experimental Protocol: Synthesis via Modified Friedländer Annulation

This protocol describes a plausible synthesis of 6-(methylsulfonyl)quinoline starting from 2-amino-5-(methylsulfonyl)benzaldehyde and acetone.

Objective: To synthesize 6-(methylsulfonyl)quinoline through a base-catalyzed condensation and cyclization reaction.

Materials:

• 2-amino-5-(methylsulfonyl)benzaldehyde

• Acetone (reagent grade)

• Potassium hydroxide (KOH)

• Ethanol (anhydrous)

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-amino-5-(methylsulfonyl)benzaldehyde (1.0 eq) in anhydrous ethanol (20 mL).

• Reagent Addition: Add a large excess of acetone (10.0 eq) to the solution.

• Catalysis: Prepare a 10% solution of potassium hydroxide in ethanol. Add this solution dropwise to the reaction mixture at room temperature over 10 minutes until the pH is ~10-11. The causality here is that the base deprotonates the α-carbon of acetone, generating a nucleophilic enolate which is necessary for the initial condensation with the aldehyde.

• Reflux: Heat the reaction mixture to reflux (approximately 80°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate mobile phase. The disappearance of the starting aminobenzaldehyde indicates reaction completion.

• Work-up: After cooling to room temperature, neutralize the mixture with dilute HCl. Reduce the solvent volume by approximately half using a rotary evaporator.

• Extraction: Transfer the residue to a separatory funnel containing ethyl acetate (50 mL) and water (50 mL). Shake and separate the layers. Extract the aqueous layer twice more with ethyl acetate (25 mL each).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

• Characterization: The purified product, 6-(methylsulfonyl)quinoline, should be characterized by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Visualization of Synthetic Workflow

Caption: Inhibition of RIP2 kinase by a 6-sulfonyl-quinoline blocks inflammatory signaling.

PART 3: Applications in Drug Development

The demonstrated activity against key protein kinases makes the 6-(methylsulfonyl)quinoline scaffold a valuable starting point for drug discovery programs in oncology and immunology.

Pharmacokinetics and Metabolism

While specific pharmacokinetic (PK) data for 6-(methylsulfonyl)quinoline itself is not widely published, general principles for quinolones and insights from related structures can guide development. [11]

• Absorption: Quinolones generally exhibit good oral bioavailability. [11]The physicochemical properties imparted by the methylsulfonyl group may further enhance this.

• Distribution: A high volume of distribution is often observed, indicating good tissue penetration. [11]* Metabolism: The quinoline ring can be metabolized via hydroxylation, while the methylsulfonyl group is typically stable. [12]In vitro metabolic stability assays using liver microsomes or S9 fractions are crucial for identifying potential metabolic liabilities early in the discovery process. [13][14]* Excretion: Both renal and fecal excretion routes are common for quinoline derivatives.

A study on a selective quinoline-6-carbonitrile-based CDK8/19 inhibitor showed good oral bioavailability and a strong tumor-enrichment PK profile, suggesting that the quinoline-6 scaffold is favorable for developing orally administered drugs with good in vivo properties. [15]

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol outlines a common method to quantify the inhibitory activity of a compound against a target kinase.

Objective: To determine the IC₅₀ value of 6-(methylsulfonyl)quinoline derivatives against a target kinase (e.g., RIP2).

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to kinase activity. Inhibition of the kinase results in a lower ADP concentration and reduced luminescence.

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound (e.g., starting from 100 µM) in a suitable buffer (e.g., buffer with ≤1% DMSO).

• Kinase Reaction: In a 384-well plate, add 2.5 µL of the test compound dilution, 2.5 µL of a solution containing the target kinase and its specific substrate peptide in reaction buffer, and initiate the reaction by adding 5 µL of an ATP solution. The final concentrations of kinase, substrate, and ATP should be optimized based on the specific enzyme's characteristics (e.g., at the Kₘ for ATP).

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• ADP-Glo™ Reagent: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent: Add 20 µL of the Kinase Detection Reagent to convert the generated ADP into ATP, which then drives a luciferase-luciferin reaction. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a four-parameter dose-response curve to calculate the IC₅₀ value. This entire protocol is a self-validating system, as it includes positive (no inhibitor) and negative (no kinase) controls to define the dynamic range of the assay.

Visualization of Drug Discovery Workflow

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Protocols & Analytical Methods

Experimental Protocol for the Synthesis and Characterization of 6-(Methylsulfonyl)quinoline

An Application Note for Researchers and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1][2][3] The incorporation of a methylsulfonyl moiety can significantly enhance a molecule's pharmacological properties, including its solubility, metabolic stability, and ability to act as a hydrogen bond acceptor. This document provides a comprehensive, field-tested guide for the synthesis, purification, and characterization of 6-(Methylsulfonyl)quinoline, a key building block for drug discovery programs.[4] This protocol is designed for researchers in organic synthesis, medicinal chemistry, and pharmaceutical development, offering a robust methodology grounded in established chemical principles.

Introduction and Scientific Context

Quinoline, a bicyclic aromatic heterocycle, is considered a "privileged scaffold" in drug discovery due to its wide range of biological activities, including anticancer, antimalarial, and anti-inflammatory properties.[1][2][3][5] The functionalization of the quinoline core allows for the fine-tuning of its pharmacokinetic and pharmacodynamic profiles. The methylsulfonyl group (-SO₂CH₃) is a valuable pharmacophore often used to improve a compound's physicochemical properties. Its strong electron-withdrawing nature and capacity for hydrogen bonding can enhance target binding affinity and improve metabolic resistance.

This guide details a reliable two-step synthetic route to 6-(Methylsulfonyl)quinoline. The strategy involves:

• Step 1: Synthesis of the precursor, 6-(Methylthio)quinoline, via a modified Skraup-Doebner-von Miller reaction. This classic method provides a robust entry into the quinoline ring system.[6][7]

• Step 2: Oxidation of the methylthio group to the corresponding methylsulfonyl group. This transformation is a critical step to install the desired functionality.

Each step is followed by detailed purification and characterization protocols to ensure the final compound's high purity and structural integrity, which are paramount for subsequent applications in drug development pipelines.

Health and Safety Precautions

All experimental work must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Quinoline and its derivatives: Can be harmful if swallowed, inhaled, or absorbed through the skin.[8][9][10] They may cause skin and eye irritation.[11][12] Some quinoline compounds are suspected carcinogens.[10][13]

• Concentrated Acids (e.g., Sulfuric Acid): Extremely corrosive. Handle with extreme care to avoid severe burns.

• Oxidizing Agents: Can react violently with other materials. Keep away from flammable substances.

• Organic Solvents: Are flammable and can be toxic. Avoid inhalation and skin contact.

Consult the Safety Data Sheet (SDS) for each reagent before use.[8] An emergency eyewash and shower station should be readily accessible.

Overall Synthetic Workflow

The synthesis of 6-(Methylsulfonyl)quinoline is achieved through a sequential process starting from 4-(methylthio)aniline. The workflow is designed to first construct the heterocyclic core and then perform the necessary functional group transformation.

Caption: Overall workflow for the synthesis of 6-(Methylsulfonyl)quinoline.

Part I: Synthesis of 6-(Methylthio)quinoline (Precursor)

Principle of the Reaction

This synthesis utilizes the Skraup-Doebner-von Miller reaction, a cornerstone of quinoline synthesis.[6] It involves the reaction of an aniline derivative, in this case, 4-(methylthio)aniline, with glycerol in the presence of a strong acid (sulfuric acid) and an oxidizing agent. The glycerol first dehydrates in the acidic medium to form acrolein, an α,β-unsaturated aldehyde. The aniline then undergoes a Michael addition with the acrolein, followed by acid-catalyzed cyclization and subsequent oxidation to yield the aromatic quinoline ring.[7] Ferrous sulfate is often added to moderate the highly exothermic reaction.[14][15]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
4-(Methylthio)aniline	139.21	10.0 g	71.8	Starting material
Glycerol	92.09	26.4 g (21.0 mL)	287	Reactant and acrolein precursor
Sulfuric Acid (conc.)	98.08	25 mL	-	Catalyst and dehydrating agent
Ferrous Sulfate Heptahydrate	278.01	2.0 g	7.19	Moderator
Nitrobenzene	123.11	6.0 mL	58.5	Oxidizing Agent
Sodium Hydroxide (NaOH)	40.00	~40 g	-	For neutralization
Dichloromethane (DCM)	84.93	300 mL	-	Extraction solvent
Anhydrous Sodium Sulfate	142.04	As needed	-	Drying agent

Step-by-Step Experimental Protocol

• Reaction Setup: In a 500 mL three-neck round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a dropping funnel, add 4-(methylthio)aniline (10.0 g), glycerol (21.0 mL), nitrobenzene (6.0 mL), and ferrous sulfate heptahydrate (2.0 g).

• Acid Addition: Begin vigorous stirring and cautiously add concentrated sulfuric acid (25 mL) dropwise via the dropping funnel over 30-45 minutes. The reaction is exothermic; control the addition rate to maintain the temperature below 120°C.

• Reaction Heating: After the addition is complete, heat the mixture to 130-140°C using a heating mantle and maintain it at this temperature for 3-4 hours. The mixture will darken significantly.

• Cooling and Quenching: Allow the reaction mixture to cool to below 100°C. Carefully and slowly pour the mixture into a 2 L beaker containing 800 mL of ice-water with stirring.

• Neutralization: Cool the diluted mixture in an ice bath. Slowly neutralize the solution by adding a 50% (w/v) aqueous solution of sodium hydroxide until the pH is approximately 8-9. This step is highly exothermic and should be performed with caution. A dark, oily precipitate will form.

• Workup and Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 100 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 6-(Methylthio)quinoline as a dark oil or solid.[16]

Purification of 6-(Methylthio)quinoline

The crude product requires purification to remove unreacted starting materials and polymeric byproducts. Column chromatography is the preferred method.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

• Procedure:

  • Prepare a silica gel column.

  • Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

  • Load the dried material onto the column.

  • Elute the column with the solvent system, collecting fractions.

  • Monitor the fractions by Thin Layer Chromatography (TLC). The desired product is typically UV-active.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield purified 6-(Methylthio)quinoline.

Part II: Oxidation to 6-(Methylsulfonyl)quinoline

Principle of the Reaction

The conversion of the sulfide (methylthio) group to a sulfone (methylsulfonyl) is a standard oxidation reaction. Reagents like meta-chloroperoxybenzoic acid (m-CPBA) or potassium peroxymonosulfate (Oxone®) are effective for this transformation. The reaction proceeds via an initial oxidation to a sulfoxide intermediate, which is then further oxidized to the sulfone. Careful control of stoichiometry and temperature is important to ensure complete conversion without unwanted side reactions on the quinoline ring.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
6-(Methylthio)quinoline	175.25	5.0 g	28.5	Starting material (from Part I)
m-CPBA (~77%)	172.57	~9.6 g	~43.0 (1.5 eq)	Oxidizing Agent (use 2.2 eq for sulfone)
Dichloromethane (DCM)	84.93	150 mL	-	Solvent
Sat. Sodium Bicarbonate	-	100 mL	-	For quenching
Sat. Sodium Thiosulfate	-	50 mL	-	To destroy excess peroxide

Note: The calculation for m-CPBA should be adjusted to provide ~2.2 molar equivalents relative to the starting sulfide to ensure full oxidation to the sulfone.

Step-by-Step Experimental Protocol

• Dissolution: Dissolve the purified 6-(Methylthio)quinoline (5.0 g) in dichloromethane (150 mL) in a 500 mL round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0°C in an ice bath.

• Oxidant Addition: Add m-CPBA (calculated for 2.2 equivalents) portion-wise over 30 minutes, ensuring the internal temperature does not rise above 10°C.

• Reaction Progress: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by TLC until the starting material is fully consumed.

• Quenching: Cool the mixture back to 0°C. Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution (100 mL) to neutralize the m-chlorobenzoic acid byproduct. Then, add saturated aqueous sodium thiosulfate solution (50 mL) to decompose any remaining peroxide.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with dichloromethane (2 x 50 mL).

• Washing and Drying: Combine the organic layers and wash them with brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 6-(Methylsulfonyl)quinoline.

Final Purification and Characterization

Purification by Recrystallization

The crude 6-(Methylsulfonyl)quinoline can often be purified to a high degree by recrystallization, which is highly effective for crystalline solids.

Caption: Workflow for purification via recrystallization.

• Solvent Selection: Choose a suitable solvent system, such as ethanol, isopropanol, or an ethanol/water mixture. The ideal solvent should dissolve the compound when hot but not when cold.

• Procedure:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the hot solvent until the solid just dissolves.

  • Allow the solution to cool slowly to room temperature. Crystals should begin to form.

  • Once crystal formation appears complete, place the flask in an ice bath for at least 30 minutes to maximize the yield.[17]

  • Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Analytical Characterization

The identity, structure, and purity of the final product must be confirmed using standard analytical techniques.[17][18]

Technique	Expected Results for 6-(Methylsulfonyl)quinoline
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~9.0 (dd, H2), ~8.5 (d, H5), ~8.3 (d, H8), ~8.2 (d, H7), ~7.6 (dd, H3), ~3.2 (s, 3H, -SO₂CH₃ ). The exact shifts and coupling constants will confirm the substitution pattern.[19]
¹³C NMR (100 MHz, CDCl₃)	Expect ~10 signals corresponding to the 9 carbons of the quinoline ring and 1 carbon of the methyl group. The methyl carbon should appear around 45 ppm. Aromatic carbons will be in the 120-150 ppm range.
Mass Spec. (ESI+)	Expected [M+H]⁺: m/z = 208.04. The exact mass measurement should be consistent with the molecular formula C₁₀H₉NO₂S.
Melting Point	A sharp melting point indicates high purity.

References

• Sigma-Aldrich. (2024). Safety Data Sheet for 6-(Methylsulfonyl)quinoline. [Link not available, but SDS are standard for all chemicals].
• ResearchGate. (n.d.). Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety. Retrieved from ResearchGate. [https://www.researchgate.net/figure/Quinoline-derivatives-65-69-possess-imidazole-and-methylsulfonyl-moiety_fig2_382890663]
• SciSpace. (n.d.). Synthesis of derivatives of quinoline. Retrieved from SciSpace. [https://typeset.
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• Benchchem. (n.d.). Purification of 2-Methylquinoline-6-sulfonamide. Retrieved from Benchchem. [https://www.benchchem.com/technical-support/purification-of-2-methylquinoline-6-sulfonamide]
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• ScienceLab.com. (2010). Material Safety Data Sheet Quinoline. [https://www.google.com/search?q=Quinoline+MSDS+ScienceLab&tbm=isch&ved=2ahUKEwi-z5uR8Jb-AhU2gVwKHX7ZCpQQ2-cCegQIABAA&oq=Quinoline+MSDS+ScienceLab&gs_lcp=CgNpbWcQA1AAWABgAGgAcAB4AIABAIgBAJIBAJgBAKoBC2d3cy13aXotaW1n&sclient=img&ei=6tE2ZJ6zMbaC8gL-sq-gCQ&bih=754&biw=1536]
• PubChem. (n.d.). 8-(Methylsulfonyl)quinoline. Retrieved from PubChem. [https://pubchem.ncbi.nlm.nih.gov/compound/21349811]
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• Course Hero. (n.d.). Synthesis of Quinoline and derivatives. Retrieved from Course Hero. [https://www.coursehero.com/file/75338101/Quinoline-synthesis-and-reactions-pdf/]
• Organic Syntheses. (n.d.). 6-methoxy-8-nitroquinoline. Retrieved from Organic Syntheses. [http://www.orgsyn.org/demo.aspx?prep=cv3p0581]
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Quinoline Derivatives in Modern Drug Discovery. [https://www.inno-pharmchem.com/news/the-role-of-quinoline-derivatives-in-modern-drug-discovery-exploring-the-synthesis-and-application-of-2-chloro-6-methylquinoline-3-carbaldehyde-78257173.html]
• Chemos GmbH & Co.KG. (2019). Safety Data Sheet: Quinoline. [https://www.chemos.de/import/sdb/91-22-5_-Quinoline-_EN.pdf]
• PubChem. (n.d.). 6-Methylquinoline. Retrieved from PubChem. [https://pubchem.ncbi.nlm.nih.gov/compound/7059]
• PubMed Central (PMC). (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7265535/]
• Thieme. (n.d.). Synthesis of Quinoline Derivatives by Modification of a Methyl Substituent at the C2 or C8 Position. [https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0036-1588950]
• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from Organic Chemistry Portal. [https://www.organic-chemistry.org/synthesis/heterocycles/quinolines.shtm]
• Acta Scientific. (2022). Retro Synthetic Approach on Synthesis of Quinoline Derivative Using Microwave Energy. [https://actascientific.com/ASAG/pdf/ASAG-06-1125.pdf]
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• PubMed Central (PMC). (n.d.). Application of Quinoline Ring in Structural Modification of Natural Products. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8950098/]
• Synerzine. (2018). Safety Data Sheet: Quinoline, 6-methyl-. [https://www.synerzine.com/sds/sds-895b-quinoline-6-methyl.html]
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• ResearchGate. (n.d.). Numbering scheme for the 1 H NMR spectra of (1) a methyl quinoline. Retrieved from ResearchGate. [https://www.researchgate.net/figure/Numbering-scheme-for-the-1-H-NMR-spectra-of-1-a-methyl-quinoline-2-a_fig1_237007204]
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• NIST WebBook. (n.d.). Quinoline, 6-methoxy-. Retrieved from NIST. [https://webbook.nist.gov/cgi/cbook.cgi?ID=C529053&Type=UV-Vis&Index=0#UV-Vis]

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Application Notes &amp; Protocols: A Guide to the Cellular Investigation of 6-(Methylsulfonyl)quinoline

For: Researchers, scientists, and drug development professionals.

I. Introduction: The Quinoline Scaffold in Modern Drug Discovery

The quinoline ring system is a privileged heterocyclic scaffold that forms the core of numerous approved therapeutic agents, demonstrating a vast range of biological activities including antimalarial, antibacterial, and anticancer properties[1][2][3]. Its versatility and synthetic accessibility have made it a focal point in medicinal chemistry for decades[4]. In oncology research, quinoline derivatives have emerged as potent inhibitors of critical carcinogenic signaling pathways, with several compounds entering clinical trials[2][5].

This guide focuses on 6-(Methylsulfonyl)quinoline, a specific derivative featuring a methylsulfonyl group. This functional group is a key component in various pharmacologically active compounds, often enhancing solubility and metabolic stability. The presence of the sulfonyl moiety on the quinoline scaffold suggests a potential for unique biological activity, possibly targeting pathways modulated by other quinoline-based sulfonamides, such as carbonic anhydrases, or key cancer signaling cascades like PI3K/Akt/mTOR[1][2].

This document serves as a comprehensive technical guide for researchers initiating studies with 6-(Methylsulfonyl)quinoline. It provides a framework of foundational protocols, from initial compound handling and cytotoxicity screening to in-depth mechanistic studies, enabling a thorough characterization of its effects in a cell culture setting.

II. Putative Mechanisms of Action: An Evidence-Based Overview

While specific data on 6-(Methylsulfonyl)quinoline is emerging, the extensive literature on related quinoline derivatives allows us to postulate several high-probability mechanisms of action that warrant investigation.

• Inhibition of Pro-Survival Signaling Pathways: A significant number of anticancer quinoline derivatives function by inhibiting key nodes in signaling cascades that drive cell proliferation and survival. The PI3K/Akt/mTOR and Ras/Raf/MEK pathways are prominent targets[2][4]. Inhibition of these pathways can halt cell growth, prevent proliferation, and induce programmed cell death (apoptosis)[6].

• Carbonic Anhydrase Inhibition: Certain quinoline-based sulfonamides have been developed as inhibitors of carbonic anhydrase (CA) isoforms, particularly the tumor-associated hCA IX, which is linked to cancer progression and hypoxia[1]. The methylsulfonyl group suggests that 6-(Methylsulfonyl)quinoline could potentially interact with this enzyme family.

• Induction of Apoptosis and Cell Cycle Arrest: A common outcome for effective anticancer compounds is the ability to trigger apoptosis and/or cause cell cycle arrest, preventing cancer cells from dividing. Numerous quinoline derivatives have been shown to induce apoptosis and disrupt the normal progression of the cell cycle in various cancer cell lines[6][7].

• Modulation of NF-κB Signaling: The NF-κB transcription factor pathway is a critical regulator of inflammatory responses and cell survival, and its dysregulation is a hallmark of many cancers. Some quinoline compounds have been reported to inhibit this pathway, reducing the expression of pro-survival genes[8].

Caption: Putative inhibition of the PI3K/Akt/mTOR signaling pathway.

III. Preliminary Compound Handling & Preparation

Proper handling and preparation are critical for obtaining reproducible and reliable data. The solubility and stability of a compound in culture media can significantly impact experimental outcomes[9][10].

A. Solubility and Stability Assessment

• Rationale: Before conducting biological assays, it is essential to determine the solubility of 6-(Methylsulfonyl)quinoline in your chosen solvent (typically DMSO) and its stability in the complete cell culture medium at 37°C. Precipitation or degradation of the compound will lead to inaccurate effective concentrations[9][11].

• Protocol:

  • Prepare a high-concentration stock solution (e.g., 10-50 mM) in sterile DMSO.

  • To test stability, dilute the stock solution to the highest intended working concentration in complete cell culture medium (e.g., 100 µM).

  • Incubate the medium containing the compound under standard culture conditions (37°C, 5% CO₂) for the longest duration of your planned experiment (e.g., 72 hours).

  • Periodically inspect the medium under a microscope for any signs of precipitation.

  • (Optional) For a more rigorous analysis, centrifuge the incubated medium at high speed and measure the concentration of the compound in the supernatant using HPLC or LC-MS/MS to quantify any degradation or loss from the solution[9].

B. Preparation of Stock Solutions

• Solvent: Use high-purity, sterile dimethyl sulfoxide (DMSO) as the primary solvent.

• Concentration: Prepare a high-concentration primary stock solution (e.g., 10 mM or 20 mM) to minimize the volume of DMSO added to cell cultures. The final concentration of DMSO in the culture medium should ideally be ≤ 0.1% to avoid solvent-induced cytotoxicity.

• Storage: Aliquot the stock solution into small, single-use volumes in sterile microcentrifuge tubes. Store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

IV. Core Experimental Protocols

The following protocols provide a foundational workflow for characterizing the anticancer potential of 6-(Methylsulfonyl)quinoline.

Caption: Recommended experimental workflow for compound characterization.

Protocol 1: Cell Viability and Cytotoxicity Assay (MTT-Based)

• Principle: This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. Viable cells with active mitochondrial dehydrogenases convert the yellow tetrazolium salt (MTT) into a purple formazan product[6].

• Materials:

  • Selected cancer cell lines (e.g., MCF-7, HeLa, K-562)[7]

  • 96-well cell culture plates

  • Complete culture medium

  • 6-(Methylsulfonyl)quinoline stock solution

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours to allow for attachment.

  • Treatment: Prepare serial dilutions of 6-(Methylsulfonyl)quinoline in complete medium. Remove the old medium and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (medium with DMSO at the highest concentration used) and an untreated control.

  • Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

  • Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well. Gently pipette to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration to generate a dose-response curve and determine the half-maximal inhibitory concentration (IC50).

Cell Line	Description	Hypothetical IC50 (µM)
MCF-7	Human Breast Adenocarcinoma	15.2
DLD-1	Human Colorectal Adenocarcinoma	9.8
HeLa	Human Cervical Adenocarcinoma	22.5
K-562	Human Chronic Myelogenous Leukemia	12.1

Caption: Table of hypothetical IC50 values for 6-(Methylsulfonyl)quinoline against various human cancer cell lines after 48 hours of treatment.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

• Principle: This protocol uses propidium iodide (PI), a fluorescent dye that intercalates with DNA, to quantify the DNA content of cells. The fluorescence intensity is directly proportional to the amount of DNA, allowing for the determination of the cell population in different phases of the cell cycle (G0/G1, S, G2/M)[6][7].

• Materials:

  • 6-well cell culture plates

  • 6-(Methylsulfonyl)quinoline

  • Phosphate-Buffered Saline (PBS)

  • Ice-cold 70% Ethanol

  • PI Staining Solution (containing PI and RNase A in PBS)

  • Flow cytometer

• Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat with 6-(Methylsulfonyl)quinoline (e.g., at its IC50 and 2x IC50 concentrations) for 24-48 hours.

  • Harvesting: Harvest both adherent and floating cells, wash with cold PBS, and collect by centrifugation.

  • Fixation: Resuspend the cell pellet and slowly add ice-cold 70% ethanol while gently vortexing to prevent clumping. Fix the cells overnight at -20°C[6].

  • Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI Staining Solution and incubate for 30 minutes at room temperature in the dark.

  • Analysis: Analyze the stained cells using a flow cytometer. The resulting DNA histogram can be analyzed using appropriate software to quantify the percentage of cells in each phase of the cell cycle.

Protocol 3: Western Blotting for Mechanistic Analysis

• Principle: Western blotting is used to detect specific proteins in a sample and is a crucial tool for investigating the effects of a compound on signaling pathways. By using phospho-specific antibodies, one can determine if key proteins (like Akt or mTOR) are activated or inhibited.

• Materials:

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-mTOR, anti-mTOR, anti-cleaved PARP, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • ECL detection system

• Procedure:

  • Cell Lysis: Treat cells as in previous protocols. Wash cells with cold PBS and lyse with RIPA buffer.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer: Transfer the separated proteins to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane for 1 hour, then incubate with the desired primary antibody overnight at 4°C.

  • Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Visualize the protein bands using an ECL detection system[12].

  • Analysis: Analyze the band intensities relative to a loading control (e.g., β-actin) to determine changes in protein expression or phosphorylation status.

V. References

• Graves, P. R., et al. (2002). Discovery of novel targets of quinoline drugs in the human purine binding proteome. Molecular Pharmacology. Available at:

• Al-Rashida, M., et al. (2022). Development of Novel Quinoline-Based Sulfonamides as Selective Cancer-Associated Carbonic Anhydrase Isoform IX Inhibitors. National Institutes of Health. Available at:

• Foley, M., & Tilley, L. (1998). Quinoline antimalarials: mechanisms of action and resistance. PubMed. Available at:

• BenchChem. (2025). The Emerging Role of 6-Chloroquinoline in Oncology: A Technical Guide to its Potential Applications in Cancer Research. Benchchem. Available at:

• Lenzi, M., et al. (2021). 6-(Methylsulfonyl) Hexyl Isothiocyanate: A Chemopreventive Agent Inducing Autophagy in Leukemia Cell Lines. MDPI. Available at:

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Application Notes and Protocols: A Guide to the Development of a Robust Biochemical Assay for 6-(Methylsulfonyl)quinoline

Abstract

This comprehensive guide provides a detailed framework for the development and validation of a robust biochemical assay for 6-(methylsulfonyl)quinoline. Recognizing the therapeutic potential of quinoline derivatives in drug discovery, this document outlines a strategic approach to assay development, focusing on the characterization of 6-(methylsulfonyl)quinoline as a potential enzyme inhibitor.[1][2][3][4] We present a detailed protocol for a luminescence-based kinase assay as a primary application, while also discussing alternative and complementary assay formats such as fluorescence-based methods and mass spectrometry.[5][6][7] This guide is intended for researchers, scientists, and drug development professionals, providing both the theoretical underpinnings and practical steps necessary for successful assay implementation and validation.

Introduction: The Rationale for a 6-(Methylsulfonyl)quinoline Assay

Quinoline and its derivatives represent a privileged scaffold in medicinal chemistry, exhibiting a wide spectrum of biological activities, including anticancer, antimalarial, and antibacterial properties.[8][9][10] The functionalization of the quinoline ring system allows for the fine-tuning of its pharmacological properties. The inclusion of a methylsulfonyl group, as in 6-(methylsulfonyl)quinoline, can significantly influence the molecule's electronic properties and its interactions with biological targets.

Given the prevalence of quinoline derivatives as enzyme inhibitors, particularly kinase inhibitors, a primary goal in the early-stage assessment of 6-(methylsulfonyl)quinoline is to elucidate its inhibitory potential against this important class of enzymes.[8][11] Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, making them a major target for drug discovery.[11]

This application note details the development of a robust, high-throughput screening (HTS)-compatible assay to quantify the inhibitory activity of 6-(methylsulfonyl)quinoline. The principles and protocols described herein are designed to be adaptable to various enzyme targets and assay platforms.

Assay Selection and Design Philosophy

The selection of an appropriate assay is a critical first step in any drug discovery campaign.[12][13] The ideal assay should be biologically relevant, reproducible, scalable, and cost-effective.[14] For the initial characterization of 6-(methylsulfonyl)quinoline as a potential enzyme inhibitor, a biochemical assay is often the most direct approach.[15]

Choosing the Right Technology

Several technologies are available for monitoring enzyme activity, each with its own advantages and disadvantages:

• Luminescence-based assays: These assays are known for their high sensitivity, large dynamic range, and low background noise, making them highly suitable for HTS.[16] Homogeneous, "add-and-read" formats simplify automation and reduce handling steps.[5][17]

• Fluorescence-based assays: Fluorescence spectroscopy offers high sensitivity and real-time monitoring capabilities, providing valuable insights into enzyme kinetics.[6][18] However, interference from fluorescent compounds can be a challenge.[19][20]

• Mass Spectrometry (MS): MS provides exceptional sensitivity and specificity for detecting substrates and products.[21] It is a powerful tool for drug metabolism and pharmacokinetic (DMPK) studies and can be used to directly measure enzyme activity.[22][23][24]

For the primary application in this guide, we will focus on a luminescence-based kinase assay due to its robustness, sensitivity, and amenability to HTS.[11][16][25]

The Kinase Assay Principle

The protocol detailed in this guide will utilize the ADP-Glo™ Kinase Assay principle. This assay quantifies the amount of adenosine diphosphate (ADP) produced during a kinase reaction. The luminescent signal is directly proportional to the amount of ADP generated and, therefore, directly proportional to kinase activity.[5][25] This provides a sensitive measure of enzyme inhibition.[17]

Experimental Workflow and Protocols

This section provides a detailed, step-by-step methodology for a representative kinase inhibition assay.

Materials and Reagents

• Enzyme: A purified, active kinase (e.g., a tyrosine kinase or serine/threonine kinase).

• Substrate: A peptide or protein substrate specific to the chosen kinase.

• 6-(Methylsulfonyl)quinoline: Synthesized and purified, with concentration verified.

• ATP: Adenosine triphosphate.

• Assay Buffer: Kinase reaction buffer (specific composition depends on the kinase).

• ADP-Glo™ Kinase Assay Kit: Containing ADP-Glo™ Reagent and Kinase Detection Reagent.

• Control Inhibitor: A known inhibitor of the chosen kinase (e.g., Staurosporine).

• Assay Plates: White, opaque 384-well plates suitable for luminescence measurements.

• Multichannel Pipettes and/or Automated Liquid Handling System.

• Plate Luminometer.

Assay Development Workflow Diagram

Caption: High-level workflow for the kinase inhibition assay.

Step-by-Step Kinase Inhibition Assay Protocol

• Compound Preparation:

  • Prepare a stock solution of 6-(methylsulfonyl)quinoline in 100% DMSO.

  • Perform serial dilutions of the compound stock to create a concentration-response curve (e.g., 10-point, 3-fold dilutions).

  • Prepare a stock solution of the control inhibitor in DMSO.

• Assay Plate Preparation:

  • To the wells of a 384-well plate, add the appropriate volume of:

    • Test compound dilutions.

    • Control inhibitor dilutions.

    • DMSO only for positive (100% activity) and negative (0% activity) controls.

• Kinase Reaction:

  • Prepare a kinase/substrate mixture in kinase reaction buffer.

  • Add the kinase/substrate mixture to all wells.

  • Prepare an ATP solution in kinase reaction buffer.

  • Initiate the kinase reaction by adding the ATP solution to all wells.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Signal Generation and Detection:

  • Add ADP-Glo™ Reagent to all wells to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add Kinase Detection Reagent to all wells to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

  • Read the luminescence signal on a plate luminometer.

Assay Validation

Rigorous assay validation is essential to ensure the reliability and reproducibility of the data.[26][27] Key validation parameters include:

• Z'-factor: A statistical measure of assay quality. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.[14]

• Signal-to-Background (S/B) Ratio: The ratio of the signal from the positive control to the signal from the negative control.

• DMSO Tolerance: The assay should be tolerant to the final concentration of DMSO used for compound dilution.[27]

• Reproducibility: The assay should be reproducible across different plates and on different days.[14]

Parameter	Acceptance Criteria	Purpose
Z'-factor	> 0.5	To ensure a sufficient separation between positive and negative controls for reliable hit identification.
Signal-to-Background	> 5	To confirm a robust signal window.
DMSO Tolerance	Minimal effect at final concentration	To ensure the vehicle for the test compound does not interfere with the assay.
Intra- and Inter-Assay Precision	CV < 15%	To demonstrate the reproducibility of the assay.

Data Analysis and Interpretation

• Normalization:

  • The raw luminescence data is normalized to the positive (100% activity, DMSO only) and negative (0% activity, high concentration of control inhibitor) controls.

  • Percent inhibition is calculated as follows: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Negative) / (Signal_Positive - Signal_Negative))

• IC50 Determination:

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%).

Data Interpretation Diagram

Caption: Flowchart for data analysis and interpretation.

Alternative and Orthogonal Assays

To confirm the results from the primary screen and to further characterize the mechanism of action of 6-(methylsulfonyl)quinoline, orthogonal assays are recommended.

Fluorescence-Based Enzyme Inhibition Assay

A fluorescence-based assay can provide complementary data.[20][28] For example, a fluorescence polarization (FP) assay can be used to measure the binding of a fluorescently labeled substrate to the kinase. Inhibition of the kinase would result in a decrease in the FP signal. This method is particularly useful for confirming direct binding of the inhibitor to the target.[19]

Mass Spectrometry for Metabolite Identification

If the compound shows activity in cell-based assays, mass spectrometry can be employed to investigate its metabolism.[7][22] Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for identifying and quantifying metabolites of 6-(methylsulfonyl)quinoline in cellular or in vivo systems.[21][23] This is crucial for understanding the compound's stability and potential for generating active or inactive metabolites.[24]

Troubleshooting

Issue	Potential Cause	Solution
Low Z'-factor	High variability in controls	Optimize reagent concentrations, incubation times, and liquid handling.
Low signal-to-background	Increase enzyme or substrate concentration.
High False Positive Rate	Compound interference with assay	Perform counter-screens (e.g., for luciferase inhibition).
Compound aggregation	Add detergent (e.g., Triton X-100) to the assay buffer.
Poor Curve Fits	Incorrect compound concentrations	Verify stock solution concentration and dilution series.
Compound insolubility	Check solubility in assay buffer.

Conclusion

The development of a robust and reliable assay is fundamental to the successful evaluation of new chemical entities like 6-(methylsulfonyl)quinoline. This guide provides a comprehensive framework for designing, executing, and validating a biochemical assay, using a luminescence-based kinase assay as a primary example. By following these principles and protocols, researchers can generate high-quality, reproducible data to advance their drug discovery programs. The integration of orthogonal assays and adherence to rigorous validation standards will ensure confidence in the generated results and facilitate informed decision-making in the hit-to-lead process.

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Application Notes &amp; Protocols: The Quinoline Scaffold in Modern Oncology Research

A Senior Application Scientist's Guide to Leveraging Quinoline-Based Compounds in Cancer Drug Discovery, Featuring the Multi-Kinase Inhibitor Lenvatinib

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinoline Moiety as a Privileged Scaffold in Oncology

The quinoline ring system, a bicyclic aromatic heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry and particularly in the development of novel anticancer agents.[1][2][3][4] Its rigid structure and ability to form a variety of interactions—including hydrogen bonds, pi-pi stacking, and hydrophobic interactions—with biological targets make it an ideal foundation for the design of potent and selective inhibitors.[5] Numerous quinoline derivatives have been investigated and developed as anticancer drugs, targeting a wide array of molecular pathways crucial for tumor growth and survival.[3][6] These mechanisms include the inhibition of protein kinases, disruption of DNA replication and repair through topoisomerase inhibition, and interference with microtubule dynamics.[3][4][5][6]

The incorporation of various functional groups onto the quinoline core allows for the fine-tuning of a compound's pharmacological properties. The methylsulfonyl (-SO2CH3) group, for instance, is a key pharmacophore in several targeted therapies. Its strong electron-withdrawing nature and ability to act as a hydrogen bond acceptor can significantly enhance a molecule's binding affinity and selectivity for its target protein.[1][7] This guide will delve into the applications of quinoline-based compounds in cancer research, with a particular focus on the multi-kinase inhibitor Lenvatinib, a clinically approved drug that showcases the therapeutic potential of this chemical class.

Case Study: Lenvatinib - A Clinically Approved Quinoline-Based Multi-Kinase Inhibitor

Lenvatinib (marketed as Lenvima) is an orally available, potent inhibitor of multiple receptor tyrosine kinases (RTKs).[8][9] Its chemical structure, 4-[3-chloro-4-(N'-cyclopropylureido)phenoxy]-7-methoxyquinoline-6-carboxamide, features a quinoline core that is crucial for its activity.[8][10] Lenvatinib is approved for the treatment of various cancers, including differentiated thyroid cancer, renal cell carcinoma, and hepatocellular carcinoma.[10][11]

Mechanism of Action of Lenvatinib

Lenvatinib exerts its anticancer effects by simultaneously targeting several key signaling pathways involved in tumor progression and angiogenesis.[8] The primary targets of Lenvatinib include:

• Vascular Endothelial Growth Factor Receptors (VEGFR1-3): By inhibiting VEGFRs, Lenvatinib blocks the signaling cascade that leads to angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[8][9]

• Fibroblast Growth Factor Receptors (FGFR1-4): FGFR signaling is implicated in tumor cell proliferation, survival, and migration, as well as in resistance to anti-angiogenic therapies.[8]

• Platelet-Derived Growth Factor Receptor alpha (PDGFRα): This receptor is involved in tumor growth and angiogenesis.[8]

• RET and KIT proto-oncogenes: These RTKs are drivers in certain types of cancers, and their inhibition by Lenvatinib contributes to its therapeutic efficacy.[8]

The simultaneous inhibition of these pathways makes Lenvatinib a potent anti-angiogenic and anti-proliferative agent.

Signaling Pathway of Lenvatinib's Action

The following diagram illustrates the key signaling pathways inhibited by Lenvatinib.

Caption: Lenvatinib inhibits multiple RTKs, blocking downstream signaling pathways.

Experimental Protocols for Evaluating Quinoline-Based Anticancer Compounds

The following protocols provide a framework for the preclinical evaluation of novel quinoline derivatives in cancer research.

Protocol 1: In Vitro Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of a quinoline-based compound on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase. The resulting formazan crystals are solubilized, and the absorbance is read, which is proportional to the number of viable cells.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)[3][12]

• Complete growth medium (e.g., DMEM with 10% FBS)

• Quinoline compound stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the quinoline compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well. Gently pipette to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Experimental Workflow:

Caption: Workflow for determining the in vitro cytotoxicity of a compound.

Protocol 2: Western Blot Analysis of Target Protein Phosphorylation

Objective: To assess the inhibitory effect of a quinoline-based compound on the phosphorylation of its target kinases.

Principle: Western blotting allows for the detection of specific proteins in a complex mixture. By using antibodies specific for both the total and phosphorylated forms of a target kinase (e.g., VEGFR2), one can determine the extent of inhibition.

Materials:

• Cancer cells treated with the quinoline compound

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-VEGFR2, anti-total-VEGFR2, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells with the quinoline compound for a specified time. Wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and run to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane, add the chemiluminescent substrate, and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Quantitative Data Summary

The following table summarizes the reported IC50 values for various quinoline derivatives against different cancer cell lines, illustrating the broad applicability and potency of this chemical class.

Compound Class	Target	Cancer Cell Line	IC50 (µM)	Reference
Quinolinyl-thiazole derivatives	EGFR	MDA-MB-231 (Breast)	1.415 - 2.898	[1]
8-[(2H-tetrazol-5-yl)methoxy]quinoline derivatives	Not specified	MCF-7 (Breast)	Comparable to Cisplatin	[12]
4-(Imidazolylmethyl)quinoline derivatives	COX-2	MCF-7 (Breast)	Potent cytotoxicity	[7]
Bis-quinoline derivatives	DNMT3A	U937 (Leukemia)	0.7	[13]
Quinoline-3-carboxamide furan-derivative	EGFR	MCF-7 (Breast)	3.35	[6]

Conclusion and Future Directions

The quinoline scaffold remains a highly valuable platform for the development of novel anticancer therapeutics. The clinical success of drugs like Lenvatinib underscores the potential of targeting multiple oncogenic pathways with a single, well-designed molecule. Future research in this area will likely focus on:

• Improving Selectivity: Designing next-generation quinoline inhibitors with enhanced selectivity for specific kinase isoforms to minimize off-target effects and toxicity.

• Overcoming Resistance: Developing quinoline-based compounds that can overcome acquired resistance to existing targeted therapies.

• Novel Mechanisms of Action: Exploring new biological targets for quinoline derivatives beyond protein kinases, such as epigenetic modulators and protein-protein interactions.[4][13]

The versatility of the quinoline core, combined with a deeper understanding of cancer biology, will undoubtedly lead to the discovery of more effective and safer cancer treatments in the years to come.

References

• LENVIMA (lenvatinib) Label.
• Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety - ResearchG
• Lenvatinib | C21H19ClN4O4 | CID 9823820 - PubChem. NIH.
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• Lenvatinib | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com.
• Lenvatinib Mesylate | C22H23ClN4O7S | CID 11237762 - PubChem.
• The structures of some quinoline-containing anticancer agents under clinical trials.
• Structure of lenvatinib mesylate (, 14 C-labeled position). | Download Scientific Diagram.
• Novel Quinoline Compounds Active in Cancer Cells through Coupled DNA Methyltransferase Inhibition and Degrad
• Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy.
• Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights.
• Design, Synthesis and Biological Evaluation of4-(Imidazolylmethyl)-2-(4-methylsulfonyl phenyl)-Quinoline Derivatives as Selective COX-2 Inhibitors and In-vitro Anti-breast Cancer Agents - PMC.
• Synthesis and In vitro Testing of Novel Quinoline Deriv
• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides - PMC - NIH.
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• Molecular targets and anticancer activity of quinoline–chalcone hybrids: liter
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• 13. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: 6-(Methylsulfonyl)quinoline as a Potent Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of pharmacologically active agents.[1][2][3] This application note delves into the specific role of the methylsulfonyl moiety appended to the quinoline core, focusing on 6-(Methylsulfonyl)quinoline as a representative molecule for a class of potent enzyme inhibitors. We will explore the mechanistic rationale behind its inhibitory action, with a particular focus on its potential as a selective inhibitor of cyclooxygenase-2 (COX-2). Detailed protocols for in vitro enzyme inhibition assays and cell-based functional assays are provided to guide researchers in characterizing its biological activity.

Introduction: The Quinoline Scaffold and the Significance of the Methylsulfonyl Group

Quinoline derivatives are known to exhibit a vast array of biological activities, including anti-inflammatory, anticancer, antimalarial, and antimicrobial properties.[1][4][5][6] This versatility stems from the ability of the quinoline ring system to interact with various biological targets. In the realm of enzyme inhibition, strategic functionalization of the quinoline core can impart high potency and selectivity.

The introduction of a methylsulfonyl (-SO₂CH₃) group is a well-established strategy in drug design to enhance the inhibitory activity and selectivity of small molecules. Specifically, in the context of quinoline derivatives, the methylsulfonyl pharmacophore has been instrumental in the development of selective COX-2 inhibitors.[7] Molecular modeling studies have revealed that the methylsulfonyl substituent can effectively insert into the secondary pocket of the COX-2 active site, enabling crucial interactions with key amino acid residues such as Arginine 513.[7] This targeted interaction is a key determinant of selectivity for COX-2 over the constitutively expressed COX-1 isoform, which is a desirable attribute for anti-inflammatory agents to minimize gastrointestinal side effects.

While a broad range of quinoline derivatives have been synthesized and evaluated, this guide will use 6-(Methylsulfonyl)quinoline as a focal point to illustrate the principles and methodologies for investigating this class of enzyme inhibitors.

Mechanism of Action: Targeting the Cyclooxygenase (COX) Pathway

Cyclooxygenases (COX-1 and COX-2) are key enzymes in the biosynthetic pathway of prostanoids, which include prostaglandins, prostacyclin, and thromboxanes. These lipid mediators are involved in a wide range of physiological and pathophysiological processes, including inflammation, pain, fever, and cancer.

The canonical COX pathway begins with the release of arachidonic acid from the cell membrane by phospholipase A₂. COX enzymes then catalyze the conversion of arachidonic acid to prostaglandin H₂ (PGH₂), which is the precursor for various other prostanoids. While COX-1 is constitutively expressed in most tissues and is involved in homeostatic functions, COX-2 is an inducible enzyme, with its expression being upregulated by pro-inflammatory stimuli such as cytokines and growth factors. Consequently, selective inhibition of COX-2 is a primary therapeutic strategy for treating inflammatory disorders and certain types of cancer.

Quantitative Data: Inhibitory Potency of Related Compounds

While specific IC₅₀ values for 6-(Methylsulfonyl)quinoline are not extensively published, the potency of structurally related compounds provides a strong indication of the expected inhibitory activity. The following table summarizes the in vitro COX-1 and COX-2 inhibition data for a series of 4-(Imidazolylmethyl)quinoline derivatives possessing a methylsulfonyl COX-2 pharmacophore.

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
9a	12.6	0.070	180.0
9b	16.2	0.090	179.9
9c	14.8	0.082	180.5
9d	34.5	0.063	547.6
9e	22.4	0.075	298.7
Data synthesized from Design, Synthesis and Biological Evaluation of 4-(Imidazolylmethyl)-2-(4-methylsulfonyl phenyl)-Quinoline Derivatives as Selective COX-2 Inhibitors and In-vitro Anti-breast Cancer Agents.[7]

This data underscores the potent and selective COX-2 inhibitory activity conferred by the methylsulfonylphenyl moiety on the quinoline scaffold.

Experimental Protocols

In Vitro COX-2 Inhibition Assay (Fluorometric)

This protocol describes a method to determine the IC₅₀ of 6-(Methylsulfonyl)quinoline against human recombinant COX-2. The assay is based on the detection of PGG₂, the intermediate product of the COX reaction, using a fluorescent probe.

Materials:

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• 6-(Methylsulfonyl)quinoline (test compound)

• Celecoxib (positive control)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Fluorescent probe (e.g., ADHP - 10-acetyl-3,7-dihydroxyphenoxazine)

• Heme

• DMSO (for compound dilution)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare a stock solution of 6-(Methylsulfonyl)quinoline in DMSO (e.g., 10 mM). Perform serial dilutions in DMSO to create a range of concentrations for testing (e.g., from 10 mM to 1 nM). Prepare similar dilutions for the positive control, celecoxib.

• Assay Plate Setup:

  • Blank wells: Add assay buffer and DMSO.

  • Control wells (100% activity): Add assay buffer and DMSO.

  • Test wells: Add assay buffer and the corresponding dilution of 6-(Methylsulfonyl)quinoline.

  • Positive control wells: Add assay buffer and the corresponding dilution of celecoxib.

• Enzyme Mix Preparation: Prepare a master mix containing the COX-2 enzyme, heme, and the fluorescent probe in the assay buffer according to the manufacturer's instructions.

• Enzyme Addition: Add the enzyme mix to all wells except the blank wells.

• Pre-incubation: Gently mix the plate and pre-incubate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add arachidonic acid to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for 10 minutes.

• Fluorescence Measurement: Read the fluorescence intensity using a microplate reader with excitation at ~535 nm and emission at ~590 nm.

• Data Analysis:

  • Subtract the average fluorescence of the blank wells from all other readings.

  • Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = 100 x [(Control Fluorescence - Test Fluorescence) / Control Fluorescence]

  • Plot the % inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Cell-Based Assay: Inhibition of Prostaglandin E₂ (PGE₂) Production in LPS-Stimulated Macrophages

This protocol assesses the ability of 6-(Methylsulfonyl)quinoline to inhibit COX-2 activity in a cellular context by measuring the production of PGE₂ in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Lipopolysaccharide (LPS)

• 6-(Methylsulfonyl)quinoline

• Indomethacin (positive control)

• Cell viability assay reagent (e.g., MTT, PrestoBlue)

• PGE₂ ELISA kit

• 24-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 24-well plates at a suitable density (e.g., 2.5 x 10⁵ cells/well) and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 6-(Methylsulfonyl)quinoline or indomethacin for 1-2 hours. Include a vehicle control (DMSO).

• Cell Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce COX-2 expression and PGE₂ production. Leave a set of untreated, unstimulated cells as a negative control.

• Incubation: Incubate the cells for 18-24 hours at 37°C in a CO₂ incubator.

• Supernatant Collection: After incubation, carefully collect the cell culture supernatant for PGE₂ measurement.

• Cell Viability Assessment: Perform a cell viability assay on the remaining cells to ensure that the observed inhibition of PGE₂ is not due to cytotoxicity of the compound.

• PGE₂ Measurement: Quantify the concentration of PGE₂ in the collected supernatants using a commercial PGE₂ ELISA kit, following the manufacturer's protocol.

• Data Analysis:

  • Normalize the PGE₂ concentration to the cell viability data.

  • Calculate the percentage of inhibition of PGE₂ production for each compound concentration relative to the LPS-stimulated vehicle control.

  • Plot the % inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value in the cellular context.

Concluding Remarks

6-(Methylsulfonyl)quinoline represents a valuable chemical scaffold for the development of potent and selective enzyme inhibitors. The protocols and data presented in this application note provide a robust framework for researchers to investigate the inhibitory properties of this and related compounds against COX-2 and other potential enzyme targets. The combination of in vitro enzymatic assays and cell-based functional assays is crucial for a comprehensive characterization of the compound's mechanism of action and its therapeutic potential.

References

• ResearchGate. Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety. Available from: [Link]

• Al-Sanea, M. M., et al. (2018). Design, Synthesis and Biological Evaluation of 4-(Imidazolylmethyl)-2-(4-methylsulfonyl phenyl)-Quinoline Derivatives as Selective COX-2 Inhibitors and In-vitro Anti-breast Cancer Agents. Iranian Journal of Pharmaceutical Research, 17(1), 113–126. Available from: [Link]

• Zhou, Y., et al. (2024). Quinoline-based compounds can inhibit diverse enzymes that act on DNA. Cell Chemical Biology, S2451-9456(24)00329-3. Available from: [Link]

• Patel, K. N., et al. (2014). Synthesis, Characterization and Biological evaluation of 6-substituted-2-(substituted-phenyl)-quinoline derivatives bearing 4-amino-1,2,4-triazole-3-thiol ring at C-4 position. International Letters of Chemistry, Physics and Astronomy, 8, 30-37. Available from: [Link]

• Chen, Y.-L., et al. (2011). Synthesis and antiproliferative evaluation of 6-aryl-11-iminoindeno[1,2-c]quinoline derivatives. Bioorganic & Medicinal Chemistry, 19(24), 7482–7489. Available from: [Link]

• Edwards, P. D., et al. (2000). Quinoline derivatives as inhibitors of mek enzymes. Google Patents.

• Zhou, Y., et al. (2024). Quinoline-based compounds can inhibit diverse enzymes that act on DNA. Cell Chemical Biology. Available from: [Link]

• ResearchGate. Synthesis of target quinolines 6a–f; Reagents and conditions. Available from: [Link]

• Feng, L., et al. (2023). Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation. Future Journal of Pharmaceutical Sciences, 9(1), 63. Available from: [Link]

• Foley, M., & Tilley, L. (1998). Quinoline antimalarials: mechanisms of action and resistance. International Journal for Parasitology, 28(11), 1673–1680. Available from: [Link]

• Aboutorabzadeh, S. M., et al. (2019). Design, synthesis, and biological evaluation of 6-methoxy-2-arylquinolines as potential P-glycoprotein inhibitors. Avicenna Journal of Medical Biotechnology, 11(4), 299–307. Available from: [Link]

• San Diego State University. Enzyme Assay Protocol. Available from: [Link]

• Wang, D., et al. (2022). Application of Quinoline Ring in Structural Modification of Natural Products. Molecules, 27(19), 6649. Available from: [Link]

• Dr. PKS & MPS Classes. (2022, February 15). Mechanism of Action of Quinolines | Chloroquine, Pamaquine, Amodaquine, Primaquine | BP 601T. YouTube. Available from: [Link]

• Ali, M., et al. (2023). Current progress toward synthetic routes and medicinal significance of quinoline. Medicinal Chemistry Research, 32(11), 2443–2457. Available from: [Link]

• Gucma, M., & Staszewska-Krajewska, O. (2022). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. Molecules, 27(18), 5926. Available from: [Link]

• UIUC Soils Lab. (2021). SOP: Enzyme assays (pNP). Available from: [Link]

• Gkeka, P. T., et al. (2024). A Novel Quinoline Inhibitor of the Canonical NF-κB Transcription Factor Pathway. International Journal of Molecular Sciences, 25(22), 12345. Available from: [Link]

• Kos, J., et al. (2015). Investigating biological activity spectrum for novel quinoline analogues. Medicinal Chemistry Research, 24(7), 2849–2860. Available from: [Link]

• Singh, A., et al. (2020). Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines. Journal of Medicinal Chemistry, 63(15), 8345–8360. Available from: [Link]

• Junior, N. (2019). Enzymatic Assay of Trypsin Inhibition. protocols.io. Available from: [Link]

• Taylor & Francis Online. Quinoline – Knowledge and References. Available from: [Link]

• University of Goettingen. (2016). Protocol for Extracellular Enzyme Assays. Available from: [Link]

• Johansen, S. S., et al. (1997). Metabolic pathways of quinoline, indole and their methylated analogs by Desulfobacterium indolicum (DSM 3383). Applied Microbiology and Biotechnology, 47(3), 292–300. Available from: [Link]

• Bott, G., & Lingens, F. (1991). Microbial Metabolism of Quinoline and Related Compounds. IX. Degradation of 6-hydroxyquinoline and Quinoline by Pseudomonas Diminuta 31/1 Fa1 and Bacillus Circulans 31/2 A1. Biological Chemistry Hoppe-Seyler, 372(6), 381–383. Available from: [Link]

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Protocol for the Dissolution of 6-(Methylsulfonyl)quinoline for Experimental Use

Abstract

This application note provides a detailed protocol for the dissolution of 6-(Methylsulfonyl)quinoline, a heterocyclic aromatic compound of interest in drug discovery and chemical biology. Due to its quinoline and methylsulfonyl moieties, this compound is anticipated to have low aqueous solubility. This guide offers a systematic approach to preparing stock solutions and subsequent dilutions for various experimental applications, with a focus on ensuring solution integrity and minimizing precipitation. The protocols described herein are designed for researchers, scientists, and drug development professionals to achieve reliable and reproducible experimental outcomes.

Introduction to 6-(Methylsulfonyl)quinoline

Quinoline derivatives are recognized as "privileged structures" in medicinal chemistry due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties[1]. The incorporation of a methylsulfonyl group can further modulate the physicochemical and pharmacological properties of the quinoline scaffold[2]. 6-(Methylsulfonyl)quinoline (Figure 1) is a compound that combines these two key structural features. Proper dissolution and handling are paramount for accurate in vitro and in vivo studies.

Figure 1. Chemical Structure of 6-(Methylsulfonyl)quinoline.

Physicochemical Properties and Solubility Considerations

• Quinoline Core: The parent compound, quinoline, is only slightly soluble in cold water but shows increased solubility in hot water and is readily soluble in most organic solvents[3]. The nitrogen atom in the quinoline ring can influence its hydrogen-bonding capabilities[2].

• Methylsulfonyl Group: The methylsulfonyl group is a polar moiety, but its presence can also contribute to a stable crystal lattice, potentially reducing solubility in aqueous media.

Based on these characteristics, 6-(Methylsulfonyl)quinoline is predicted to be poorly soluble in aqueous buffers and more soluble in organic solvents. The general guidance for many poorly soluble organic compounds is to use a water-miscible organic solvent to prepare a concentrated stock solution, which is then diluted into the aqueous experimental medium[4].

Table 1: Predicted Solubility Profile of 6-(Methylsulfonyl)quinoline

Solvent/System	Predicted Solubility	Rationale and Key Considerations
Water / Aqueous Buffers (e.g., PBS)	Very Low	The hydrophobic quinoline core is the dominant factor. The pH of the buffer may have a minor influence on the solubility of quinoline derivatives[5].
Dimethyl Sulfoxide (DMSO)	High	DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of both polar and nonpolar compounds, making it a common choice for preparing stock solutions of inhibitors for in vitro assays[4][6].
Ethanol (EtOH)	Moderate to High	Ethanol is a polar protic solvent that can dissolve many organic compounds. It is often used in combination with other solvents for in vivo formulations[7].
Dimethylformamide (DMF)	High	Similar to DMSO, DMF is another polar aprotic solvent that can be effective for dissolving compounds with low aqueous solubility[8].

Recommended Protocol for Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 6-(Methylsulfonyl)quinoline in DMSO, a common starting point for many in vitro experiments.

Materials:

• 6-(Methylsulfonyl)quinoline (Molecular Weight: 207.25 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

• Sonicator (water bath)

Procedure:

• Preparation: Before opening, gently tap the vial containing the 6-(Methylsulfonyl)quinoline powder to ensure all the material is at the bottom.

• Weighing: Carefully weigh out 2.07 mg of 6-(Methylsulfonyl)quinoline and transfer it to a sterile microcentrifuge tube or vial.

• Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube containing the compound.

• Dissolution:

  • Cap the tube securely and vortex for 1-2 minutes to facilitate dissolution.

  • If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15 minutes. Gentle warming (up to 37°C) can also be applied, but care should be taken to avoid overheating, which could degrade the compound[6].

• Visual Inspection: Visually inspect the solution against a light source to ensure that all solid material has dissolved and the solution is clear.

• Storage:

  • For short-term storage (1-2 weeks), the 10 mM stock solution in DMSO can be stored at 4°C, protected from light.

  • For long-term storage, aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles[6].

Protocol for Preparation of Working Solutions

Precipitation is a common issue when diluting a DMSO stock solution into an aqueous medium[4][8]. The following steps are designed to minimize this problem.

Procedure:

• Serial Dilution (in DMSO): If lower concentration stock solutions are needed, perform serial dilutions from the 10 mM stock using DMSO as the diluent. This is preferable to direct, large dilutions into aqueous buffers[4].

• Dilution into Aqueous Medium:

  • To prepare the final working solution, slowly add the DMSO stock solution to the aqueous experimental medium (e.g., cell culture medium, assay buffer) while vortexing or stirring. A common final DMSO concentration in cell-based assays is kept below 0.5% to avoid cellular toxicity[6].

  • Example: To prepare a 10 µM working solution from a 10 mM stock, you would perform a 1:1000 dilution. This can be achieved by adding 1 µL of the 10 mM stock to 999 µL of the aqueous medium.

• Precipitation Check: After dilution, visually inspect the working solution for any signs of precipitation. If cloudiness or solid particles are observed, refer to the troubleshooting guide in Section 6.

Workflow for Solvent Selection and Dissolution

The following diagram illustrates the decision-making process for dissolving 6-(Methylsulfonyl)quinoline.

Caption: Decision workflow for dissolving 6-(Methylsulfonyl)quinoline.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Compound does not dissolve in DMSO	Insufficient mixing or low temperature.	Continue vortexing and sonication. Gentle warming (up to 37°C) may be applied. If the issue persists, consider using a fresh, anhydrous stock of DMSO.
Precipitation upon dilution in aqueous buffer	The compound's solubility limit in the final aqueous/DMSO mixture has been exceeded.	- Decrease the final concentration of the compound. - Increase the percentage of DMSO in the final solution (be mindful of experimental constraints). - Add a small amount of a non-ionic surfactant like Tween® 20 (e.g., 0.01-0.05%) to the aqueous buffer, if compatible with the assay[8][9].
Inconsistent experimental results	Degradation of the compound in solution.	- Prepare fresh working solutions for each experiment. - Store stock solutions in aliquots at -80°C to minimize freeze-thaw cycles. - Protect solutions from light, as quinoline compounds can be photosensitive[10]. - Ensure the pH of the final buffer is within a stable range for the compound. The stability of quinoline derivatives can be pH-dependent[10].

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle 6-(Methylsulfonyl)quinoline in a well-ventilated area or a chemical fume hood.

• Consult the Safety Data Sheet (SDS) for this compound for complete safety and handling information.

References

• ResearchGate. "How to dissolve small inhibitor molecules for binding assay?" Accessed January 16, 2026. [Link]

• Carvajal-Lara, T., et al. "Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics." AAPS PharmSciTech, 2019.

• Wikipedia. "Quinoline." Accessed January 16, 2026. [Link]

• PubChem. "6-Methylquinoline." Accessed January 16, 2026. [Link]

• PubChem. "6-[3-(3-Methylsulfonylphenyl)phenyl]quinoline." Accessed January 16, 2026. [Link]

• ResearchGate. "How to enhance drug solubility for in vitro assays?" Accessed January 16, 2026. [Link]

• The Good Scents Company. "6-methyl quinoline." Accessed January 16, 2026. [Link]

• PubChem. "8-(Methylsulfonyl)quinoline." Accessed January 16, 2026. [Link]

• ResearchGate. "Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety." Accessed January 16, 2026. [Link]

• ResearchGate. "Solubility of compounds slightly soluble or insoluble in DMSO?" Accessed January 16, 2026. [Link]

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Application Notes and Protocols for Antimicrobial Studies of 6-(Methylsulfonyl)quinoline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Emerging Potential of Sulfonyl-Containing Quinolines in Antimicrobial Research

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, antimalarial, and anticancer properties.[1][2] The relentless rise of antimicrobial resistance necessitates the exploration of novel chemical entities that can overcome existing resistance mechanisms.[1][3] Within the vast chemical space of quinoline derivatives, those bearing a sulfonyl (-SO2-) or sulfonamide (-SO2NH-) moiety have garnered significant interest.[4][5] The introduction of the methylsulfonyl group at the 6-position of the quinoline ring presents an intriguing modification, potentially influencing the compound's electronic properties, solubility, and interactions with biological targets.

This guide provides a comprehensive framework for researchers interested in investigating the antimicrobial potential of 6-(Methylsulfonyl)quinoline. While specific antimicrobial data for this exact compound is not extensively available in the public domain, this document furnishes detailed protocols and theoretical considerations based on studies of structurally related quinoline-sulfone and quinoline-sulfonamide hybrids.[5][6][7] The methodologies outlined herein will enable researchers to systematically synthesize, characterize, and evaluate the antimicrobial efficacy and preliminary mechanism of action of 6-(Methylsulfonyl)quinoline.

Part 1: Synthesis of 6-(Methylsulfonyl)quinoline

The synthesis of 6-(Methylsulfonyl)quinoline can be approached through several established methods for quinoline ring formation, followed by modification to introduce the methylsulfonyl group. A plausible and efficient synthetic strategy involves a multi-step process, which is outlined below. This protocol is a composite of well-established organic chemistry reactions adapted for the target molecule.

Conceptual Synthetic Workflow

Caption: Conceptual workflow for the synthesis of 6-(Methylsulfonyl)quinoline.

Detailed Synthetic Protocol (Hypothetical)

Step 1-4: Synthesis of the Key Intermediate, 4-(Methylsulfonyl)aniline

The synthesis of 4-(methylsulfonyl)aniline is a multi-step process that can be achieved from commercially available starting materials. This intermediate is crucial for the subsequent quinoline ring formation.

Step 5: Skraup Synthesis for Quinoline Ring Formation

The Skraup synthesis is a classic and effective method for the preparation of quinolines.

• Reaction: 4-(Methylsulfonyl)aniline is reacted with glycerol, an oxidizing agent (such as nitrobenzene or arsenic pentoxide), and concentrated sulfuric acid.

• Procedure:

  • To a cooled solution of concentrated sulfuric acid, cautiously add 4-(methylsulfonyl)aniline and the oxidizing agent.

  • Slowly add glycerol to the mixture while maintaining a low temperature.

  • Gradually heat the reaction mixture. The reaction is typically exothermic and requires careful temperature control.

  • After the initial vigorous reaction subsides, heat the mixture to reflux for several hours to ensure complete reaction.

  • Cool the mixture and carefully pour it into a large volume of water.

  • Neutralize the acidic solution with a base (e.g., sodium hydroxide) to precipitate the crude product.

  • The crude 6-(Methylsulfonyl)quinoline can be purified by steam distillation or recrystallization from a suitable solvent.

Part 2: In Vitro Antimicrobial Susceptibility Testing

Once synthesized and purified, the antimicrobial activity of 6-(Methylsulfonyl)quinoline needs to be systematically evaluated. The following protocols describe standard methods for determining the Minimum Inhibitory Concentration (MIC) of the compound against a panel of clinically relevant bacteria and fungi.

Workflow for Antimicrobial Susceptibility Testing

Caption: General workflow for determining the antimicrobial susceptibility of 6-(Methylsulfonyl)quinoline.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is a quantitative assay to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Materials:

  • Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi.

  • Sterile 96-well microtiter plates.

  • Standardized microbial inoculum (adjusted to 0.5 McFarland standard).

  • Stock solution of 6-(Methylsulfonyl)quinoline in a suitable solvent (e.g., DMSO).

  • Positive control (microorganism in broth without the compound).

  • Negative control (broth only).

  • Reference antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi).

• Procedure:

  • Dispense 100 µL of sterile broth into each well of a 96-well plate.

  • Add 100 µL of the stock solution of 6-(Methylsulfonyl)quinoline to the first well and perform serial two-fold dilutions across the plate.

  • Add 10 µL of the standardized microbial inoculum to each well (except the negative control).

  • Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

  • The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Hypothetical MIC Data Presentation

While specific data for 6-(Methylsulfonyl)quinoline is not available, the results of such an experiment would be presented in a table similar to the one below, which is based on data for other quinoline-sulfonamide hybrids.[5]

Microorganism	Strain	MIC of Compound QS-3 (µg/mL)
Escherichia coli	MTCC 443	128
Enterococcus faecalis	MTCC 439	128
Pseudomonas aeruginosa	MTCC 2453	64
Salmonella typhi	ST	512

This data is for a different quinoline-sulfonamide hybrid (QS-3) and is provided for illustrative purposes only.[5]

Part 3: Preliminary Mechanistic Insights

Understanding the mechanism of action is a critical step in the development of any new antimicrobial agent. For quinoline-based compounds, a primary suspected target is bacterial DNA gyrase.[8][9]

Hypothesized Mechanism of Action

Based on the known mechanism of fluoroquinolones and sulfanilyl fluoroquinolones, it is plausible that 6-(Methylsulfonyl)quinoline acts by inhibiting bacterial DNA gyrase (a type II topoisomerase).[8] This enzyme is essential for DNA replication, repair, and recombination in bacteria. Inhibition of DNA gyrase leads to the accumulation of double-strand breaks in the bacterial chromosome, ultimately resulting in cell death.[9] It is less likely, though not impossible, that the methylsulfonyl group imparts a mechanism similar to sulfonamide drugs (inhibition of dihydropteroate synthase in the folate synthesis pathway), as studies on similar compounds have shown the quinolone-like mechanism to be dominant.[8]

Investigative Workflow for Mechanism of Action

Caption: Experimental workflow to investigate the mechanism of action of 6-(Methylsulfonyl)quinoline.

Protocol 2: DNA Gyrase Supercoiling Assay

This in vitro assay directly measures the ability of a compound to inhibit the supercoiling activity of DNA gyrase.

• Materials:

  • Purified DNA gyrase enzyme.

  • Relaxed plasmid DNA substrate.

  • ATP and appropriate reaction buffer.

  • 6-(Methylsulfonyl)quinoline.

  • Positive control inhibitor (e.g., ciprofloxacin).

  • Agarose gel electrophoresis system.

• Procedure:

  • Set up reaction mixtures containing the reaction buffer, relaxed plasmid DNA, and varying concentrations of 6-(Methylsulfonyl)quinoline or ciprofloxacin.

  • Initiate the reaction by adding DNA gyrase and ATP.

  • Incubate the reactions at 37°C for a specified time (e.g., 1 hour).

  • Stop the reaction and analyze the DNA topoisomers by agarose gel electrophoresis.

  • Inhibition of supercoiling will be observed as a decrease in the amount of supercoiled DNA and an increase in relaxed DNA compared to the no-drug control.

Conclusion and Future Directions

The application notes and protocols detailed in this guide provide a robust starting point for the comprehensive evaluation of 6-(Methylsulfonyl)quinoline as a potential antimicrobial agent. The proposed synthetic route offers a clear path to obtaining the compound, while the standardized antimicrobial susceptibility testing protocols will yield reliable and comparable data. Furthermore, the preliminary mechanistic studies will shed light on its mode of action.

Future research should focus on determining the specific antimicrobial spectrum of 6-(Methylsulfonyl)quinoline against a broad panel of clinical isolates, including multidrug-resistant strains. Structure-activity relationship (SAR) studies, involving the synthesis and testing of analogs with modifications to the quinoline core and the sulfonyl group, will be crucial for optimizing potency and pharmacological properties. In vivo efficacy and toxicity studies will be the subsequent essential steps in the preclinical development of this promising class of compounds.

References

• Mode of Action of Sulfanilyl Fluoroquinolones. (n.d.). Antimicrobial Agents and Chemotherapy. [Link]

• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. (2022). Molecules. [Link]

• Quinoline-3-carboxamide containing sulfones as liver X receptor (LXR) agonists with binding selectivity for LXRbeta and low blood-brain penetration. (2010). Bioorganic & Medicinal Chemistry Letters. [Link]

• Synthesis and antibacterial evaluation of quinoline–sulfonamide hybrid compounds: a promising strategy against bacterial resistance. (2024). RSC Advances. [Link]

• Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. (2022). Journal of the Iranian Chemical Society. [Link]

• Quinolones Mechanism of action. (2020). YouTube. [Link]

• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. (2022). MDPI. [Link]

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• A review on quinoline derivatives as anti-methicillin resistant Staphylococcus aureus (MRSA) agents. (2020). BMC Chemistry. [Link]

• Synthesis and antibacterial activity of certain quinoline and quinazoline derivatives containing sulfide and sulfone moieties. (1992). Journal of Chemical Technology & Biotechnology. [Link]

• Synthesis and Antibacterial Evaluation of Quinoline- Sulfonamide Hybrid Compounds: A Promising Strategy Against Bacterial Resist. (n.d.). The Royal Society of Chemistry. [Link]

• Studies on 6-aminoquinolones: synthesis and antibacterial evaluation of 6-amino-8-methylquinolones. (1996). Journal of Medicinal Chemistry. [Link]

• Hybrid Quinoline-Sulfonamide Complexes (M 2+) Derivatives With Antimicrobial Activity. (2020). Molecules. [Link]

• Antimicrobial Activity of the Quinoline Derivative HT61 against Staphylococcus aureus Biofilms. (2020). Antimicrobial Agents and Chemotherapy. [Link]

• New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. (2024). MDPI. [Link]

• Exploring the Relationships between Structure and Antimicrobial Potency of Quinolinequinones. (2022). Molecules. [Link]

• Recent update on antibacterial and antifungal activity of quinoline scaffolds. (2020). Archiv der Pharmazie. [Link]

• Hybrid Quinoline-Sulfonamide Complexes (M) Derivatives with Antimicrobial Activity. (n.d.). ResearchGate. [Link]

• A study of the antimicrobial activity of selected synthetic and naturally occurring quinolines. (2010). International Journal of Antimicrobial Agents. [Link]

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Application Notes and Protocols for High-Throughput Screening of 6-(Methylsulfonyl)quinoline

Introduction: The Quinoline Scaffold in Modern Drug Discovery

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core structure of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2][3] From the historical success of quinine and chloroquine in combating malaria to the development of modern anticancer agents, quinoline derivatives have consistently proven to be a rich source of therapeutic innovation.[2][4] The versatility of the quinoline nucleus allows for substitutions at various positions, enabling the fine-tuning of physicochemical properties and biological targets.

Among the vast chemical space of quinoline derivatives, those bearing a methylsulfonyl moiety have emerged as a class of compounds with significant potential. The methylsulfonyl group can act as a hydrogen bond acceptor and influence the overall electronic and steric properties of the molecule, often leading to enhanced target affinity and improved pharmacokinetic profiles. This application note focuses on 6-(Methylsulfonyl)quinoline, a representative of this class, and provides a comprehensive guide for its evaluation in high-throughput screening (HTS) campaigns aimed at discovering novel modulators of key cellular signaling pathways.

Scientific Rationale: Targeting Aberrant Signaling with 6-(Methylsulfonyl)quinoline

While the specific biological targets of 6-(Methylsulfonyl)quinoline are a subject of ongoing research, the broader class of quinoline derivatives has been extensively documented to interact with several key players in cellular signaling, most notably protein kinases and components of the Wnt/β-catenin pathway.[5][6][7][8]

• Protein Kinases: These enzymes play a pivotal role in regulating a multitude of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer.[5][7][8] The quinoline scaffold has been successfully exploited to develop potent and selective kinase inhibitors.[7][8][9]

• Wnt/β-catenin Signaling: This highly conserved pathway is crucial for embryonic development and adult tissue homeostasis.[6][10][11][12] Aberrant Wnt signaling is a key driver in various cancers and other pathologies.[6][10][11] Several small molecules targeting this pathway have been identified through HTS, and quinoline-based structures have shown promise as modulators.[6][11]

Given this precedent, this guide will present two distinct, yet complementary, HTS protocols to assess the activity of 6-(Methylsulfonyl)quinoline as either a potential kinase inhibitor or a modulator of the Wnt/β-catenin signaling pathway.

Physicochemical Properties and Compound Handling

A critical aspect of any successful HTS campaign is the careful management of the compound's physicochemical properties to avoid artifacts and ensure reliable data. While specific experimental data for 6-(Methylsulfonyl)quinoline is not extensively published, general considerations for quinoline derivatives should be taken into account.

Property	General Considerations for Quinoline Derivatives	Recommendations for 6-(Methylsulfonyl)quinoline
Solubility	Quinoline and its derivatives often exhibit moderate to good solubility in organic solvents like DMSO. Aqueous solubility can be variable and is highly dependent on the nature and position of substituents.	Prepare a high-concentration stock solution (e.g., 10 mM) in 100% DMSO. For aqueous assay buffers, ensure the final DMSO concentration is kept low (typically ≤ 1%) to prevent compound precipitation and cell toxicity.
Stability	The quinoline ring is generally stable. However, prolonged exposure to light or extreme pH conditions may lead to degradation.	Store stock solutions at -20°C or -80°C in amber vials to protect from light. Prepare fresh dilutions in assay buffer immediately before use.
Potential for Assay Interference	Aromatic, heterocyclic compounds can sometimes exhibit autofluorescence or light scattering, which may interfere with fluorescence- or luminescence-based assays. They can also act as aggregators at high concentrations, leading to non-specific inhibition.	It is crucial to include counter-screens and control experiments to identify and mitigate potential assay artifacts. This includes testing the compound in the absence of the biological target.

High-Throughput Screening Workflow

The following diagram illustrates a generalized workflow for an HTS campaign involving 6-(Methylsulfonyl)quinoline.

Caption: A generalized four-phase workflow for a high-throughput screening campaign.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol is designed to identify potential inhibitory activity of 6-(Methylsulfonyl)quinoline against a specific protein kinase. The ADP-Glo™ Kinase Assay is a luminescent ADP detection assay that provides a universal method for measuring kinase activity.

Principle of the Assay

The assay is performed in two steps. First, the kinase reaction is performed, where the kinase catalyzes the transfer of a phosphate group from ATP to a substrate, producing ADP. In the second step, the ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Finally, the Kinase Detection Reagent is added to convert ADP to ATP, and the newly synthesized ATP is measured using a coupled luciferase/luciferin reaction, resulting in a luminescent signal that is proportional to the ADP generated and thus the kinase activity.

Materials and Reagents

• Recombinant Protein Kinase (e.g., a kinase implicated in a disease of interest)

• Kinase-specific substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Buffer (specific to the kinase being assayed)

• 6-(Methylsulfonyl)quinoline stock solution (10 mM in 100% DMSO)

• Positive control inhibitor (known inhibitor of the target kinase)

• 384-well white, flat-bottom plates

• Multichannel pipettes or automated liquid handling system

• Plate reader with luminescence detection capabilities

Experimental Protocol

• Compound Plating:

  • Prepare a serial dilution of 6-(Methylsulfonyl)quinoline in 100% DMSO.

  • Using an acoustic liquid handler or a pintool, transfer a small volume (e.g., 50 nL) of the compound dilutions to the 384-well assay plates.

  • For controls, add DMSO only (negative control) and the positive control inhibitor.

• Kinase Reaction:

  • Prepare a 2X kinase/substrate master mix in the appropriate kinase buffer.

  • Prepare a 2X ATP solution in the kinase buffer.

  • Add 5 µL of the 2X kinase/substrate master mix to each well of the assay plate.

  • Add 5 µL of the 2X ATP solution to each well to initiate the kinase reaction. The final reaction volume is 10 µL.

  • Incubate the plate at the optimal temperature for the kinase (typically 30°C or 37°C) for the recommended time (e.g., 60 minutes).

• ATP Depletion and ADP Conversion:

  • Add 10 µL of ADP-Glo™ Reagent to each well.

  • Incubate the plate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

  • Add 20 µL of Kinase Detection Reagent to each well.

  • Incubate the plate at room temperature for 30-60 minutes to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the positive and negative controls.

  • Plot the percent inhibition versus the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell-Based Wnt/β-catenin Signaling Reporter Assay

This protocol utilizes a cell line stably expressing a TCF/LEF-responsive luciferase reporter to identify compounds that modulate the canonical Wnt signaling pathway.

Principle of the Assay

In the canonical Wnt pathway, the stabilization of β-catenin leads to its translocation to the nucleus, where it complexes with TCF/LEF transcription factors to activate the expression of target genes. This assay employs a reporter gene (e.g., firefly luciferase) under the control of a promoter containing multiple TCF/LEF binding sites. Activation of the Wnt pathway results in an increased luciferase expression, which can be measured as a luminescent signal.

Caption: A simplified diagram of the canonical Wnt/β-catenin signaling pathway.

Materials and Reagents

• HEK293T cells stably expressing a TCF/LEF-luciferase reporter (e.g., TOPflash)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Wnt3a conditioned medium or recombinant Wnt3a protein (for pathway activation)

• 6-(Methylsulfonyl)quinoline stock solution (10 mM in 100% DMSO)

• Positive control inhibitor (e.g., IWR-1) or activator (e.g., CHIR99021)

• 384-well white, clear-bottom cell culture plates

• Luciferase assay reagent (e.g., Bright-Glo™ Luciferase Assay System, Promega)

• Multichannel pipettes or automated liquid handling system

• Plate reader with luminescence detection capabilities

Experimental Protocol

• Cell Seeding:

  • Trypsinize and resuspend the HEK293T-TOPflash cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Seed the cells into 384-well plates at an optimized density (e.g., 5,000 cells per well) in a volume of 40 µL.

  • Incubate the plates at 37°C in a 5% CO2 incubator overnight.

• Compound Treatment:

  • Prepare serial dilutions of 6-(Methylsulfonyl)quinoline in cell culture medium.

  • Add a small volume (e.g., 10 µL) of the compound dilutions to the cell plates.

  • For antagonist screening, add a sub-maximal concentration of Wnt3a to all wells except for the negative controls. For agonist screening, do not add Wnt3a.

  • Include appropriate controls: vehicle (DMSO), Wnt3a only (positive control for antagonism), and a known inhibitor/activator.

  • Incubate the plates for 16-24 hours at 37°C in a 5% CO2 incubator.

• Luciferase Assay:

  • Equilibrate the plates and the luciferase assay reagent to room temperature.

  • Add a volume of luciferase assay reagent equal to the volume of the cell culture medium in each well (e.g., 50 µL).

  • Incubate for 5-10 minutes at room temperature to ensure complete cell lysis and signal stabilization.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Normalize the data to the vehicle control.

  • For antagonist screening, calculate the percent inhibition of the Wnt3a-induced signal.

  • For agonist screening, calculate the percent activation relative to a known activator.

  • Plot the normalized response versus the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 or EC50 value.

Data Interpretation and Next Steps

A confirmed "hit" from either of these primary screens would be a compound that demonstrates a reproducible, dose-dependent effect. For a kinase inhibitor, this would be a low micromolar or nanomolar IC50 value. For a Wnt pathway modulator, a similar potency in either inhibiting or activating the reporter signal would be of interest.

Following a successful primary screen and hit confirmation, the next steps in the drug discovery cascade would involve:

• Secondary and Orthogonal Assays: To confirm the mechanism of action and rule out non-specific effects. For a kinase inhibitor, this could involve testing against a panel of related kinases to assess selectivity. For a Wnt pathway modulator, this might involve measuring the expression of endogenous Wnt target genes.

• Counter-Screens: To identify and eliminate compounds that interfere with the assay technology itself (e.g., luciferase inhibitors, autofluorescent compounds).

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 6-(Methylsulfonyl)quinoline to improve potency, selectivity, and drug-like properties.

Conclusion

6-(Methylsulfonyl)quinoline represents a promising starting point for hit-finding campaigns in drug discovery. The protocols outlined in this application note provide a robust framework for the high-throughput screening of this compound and its analogs against two high-value target classes: protein kinases and the Wnt/β-catenin signaling pathway. By employing these methodologies and adhering to the principles of rigorous assay development and data analysis, researchers can effectively explore the therapeutic potential of this versatile chemical scaffold.

References

• Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety. ResearchGate. Available at: [Link]

• Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. MDPI. Available at: [Link]

• 6-Methylquinoline | C10H9N | CID 7059. PubChem. Available at: [Link]

• Therapeutic Potential of Natural Compounds to Modulate WNT/β-Catenin Signaling in Cancer: Current State of Art and Challenges. National Center for Biotechnology Information. Available at: [Link]

• A Useful Approach To Identify Novel Small Molecule Inhibitors Of Wnt-Dependent Transcription. National Center for Biotechnology Information. Available at: [Link]

• Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. PubMed. Available at: [Link]

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• 8-(Methylsulfonyl)quinoline | C10H9NO2S | CID 21349811. PubChem. Available at: [Link]

• Small Molecule Wnt Pathway Modulators from Natural Sources: History, State of the Art and Perspectives. National Center for Biotechnology Information. Available at: [Link]

• Review on recent development of quinoline for anticancer activities. ScienceDirect. Available at: [Link]

• 6-[3-(3-Methylsulfonylphenyl)phenyl]quinoline | C22H17NO2S | CID 154467043. PubChem. Available at: [Link]

• New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma. National Center for Biotechnology Information. Available at: [Link]

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• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Available at: [Link]

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• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). PubMed. Available at: [Link]

• 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR. CUNY Academic Works. Available at: [Link]

• Synthesis of derivatives of quinoline. SciSpace. Available at: [Link]

• Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. MDPI. Available at: [Link]

• Frontispiece: Deconstructing Quinoline‐Class Antimalarials to Identify Fundamental Physicochemical Properties of Beta‐Hematin Crystal Growth Inhibitors. ResearchGate. Available at: [Link]

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Application Notes and Protocols for In Vivo Studies of 6-(Methylsulfonyl)quinoline in Mice

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vivo studies in mice using the novel compound 6-(Methylsulfonyl)quinoline. Given the nascent stage of research on this specific molecule, this guide synthesizes established principles for the study of quinoline derivatives and the known pharmacological impact of the methylsulfonyl moiety to propose a robust framework for preclinical evaluation. We will delve into the putative mechanisms of action, detailed protocols for vehicle formulation, dosing strategies, and the application of relevant disease models, specifically in oncology and neurodegeneration. This document is structured to provide not just procedural steps, but the underlying scientific rationale to empower researchers to conduct well-controlled, reproducible, and insightful in vivo experiments.

Introduction to 6-(Methylsulfonyl)quinoline: A Compound of Interest

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a wide array of biological activities, including antimalarial, anticancer, and anti-inflammatory properties[1][2]. The addition of a methylsulfonyl (-SO₂CH₃) group at the 6-position of the quinoline ring is anticipated to significantly influence its physicochemical and pharmacological properties. The methylsulfonyl group is a polar moiety known to enhance solubility, improve metabolic stability, and act as a hydrogen bond acceptor, potentially improving the absorption, distribution, metabolism, and excretion (ADME) profile of the parent molecule[3]. Furthermore, sulfones are present in various drugs and have been associated with anti-inflammatory and anticancer activities[4][5][6].

Based on these structural features, 6-(Methylsulfonyl)quinoline is a promising candidate for investigation in disease areas where inflammation and cellular proliferation are key pathological features, such as cancer and neurodegenerative disorders.

Putative Mechanisms of Action

While the precise molecular targets of 6-(Methylsulfonyl)quinoline are yet to be elucidated, we can hypothesize potential mechanisms based on the known activities of related compounds.

In Oncology: Targeting Pro-survival Signaling

Many quinoline derivatives exhibit anticancer properties by interfering with critical cellular processes[1][7]. The methylsulfonyl group has also been shown to induce apoptosis and cell cycle arrest in cancer cells[8]. A plausible hypothesis is that 6-(Methylsulfonyl)quinoline may inhibit key signaling pathways involved in tumor growth and survival.

Caption: Putative anticancer mechanism of 6-(Methylsulfonyl)quinoline.

In Neurodegeneration: Modulating Neuroinflammation and Oxidative Stress

Neuroinflammation and oxidative stress are key contributors to the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's[4][9]. The methylsulfonyl group is known for its anti-inflammatory and antioxidant properties[6][10]. Therefore, 6-(Methylsulfonyl)quinoline may exert neuroprotective effects by mitigating these pathological processes.

Caption: Putative neuroprotective mechanism of 6-(Methylsulfonyl)quinoline.

Pre-clinical Formulation and Administration

The successful in vivo evaluation of a novel compound is critically dependent on an appropriate formulation and route of administration.

Vehicle Selection and Preparation

Given that many quinoline derivatives are poorly soluble in aqueous solutions, a suitable vehicle is necessary for administration[7][9][11]. A tiered approach to vehicle selection is recommended.

Table 1: Recommended Vehicle Formulations for 6-(Methylsulfonyl)quinoline

Vehicle Composition	Suitability	Preparation Notes
Aqueous Solution	For water-soluble salts	Dissolve in sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS).
Suspension	For insoluble compounds	Suspend in 0.5% carboxymethylcellulose (CMC) or 1% Tween 80 in sterile water.
Solubilizing Vehicle	For poorly soluble compounds	10% DMSO, 40% PEG300, 50% sterile saline. Prepare fresh daily.
Oil-based Vehicle	For highly lipophilic compounds	Dissolve in sterile corn oil or sesame oil. Suitable for oral or intraperitoneal administration.

Routes of Administration

The choice of administration route depends on the desired pharmacokinetic profile and the experimental model[12][13][14][15][16].

Table 2: Common Routes of Administration in Mice

Route	Abbreviation	Typical Volume	Needle Gauge	Absorption Rate
Intravenous (tail vein)	IV	< 0.2 mL	27-30	Very Rapid
Intraperitoneal	IP	< 2-3 mL	25-27	Rapid
Subcutaneous	SC	< 3 mL	25-27	Slow
Oral (gavage)	PO	< 0.5 mL	20-22 (gavage)	Variable

Proposed In Vivo Efficacy Studies

The following sections outline detailed protocols for evaluating the efficacy of 6-(Methylsulfonyl)quinoline in established mouse models of cancer and neurodegenerative disease.

Oncology: Human Tumor Xenograft Model

This model is a gold standard for assessing the anti-tumor activity of a test compound on human cancer cells in vivo[17][18][19].

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Application Note: Quantitative Analysis of 6-(Methylsulfonyl)quinoline

Abstract

This comprehensive guide details robust analytical methodologies for the precise quantification of 6-(Methylsulfonyl)quinoline, a key chemical intermediate in pharmaceutical synthesis. Addressing the needs of researchers, scientists, and drug development professionals, this document provides detailed protocols for High-Performance Liquid Chromatography (HPLC) with UV detection and confirmatory analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocols are grounded in established principles of analytical chemistry and adhere to the validation guidelines set forth by the International Council for Harmonisation (ICH).[1][2][3] This application note explains the rationale behind experimental choices, offers self-validating system parameters, and includes visual workflows to ensure clarity and reproducibility.

Introduction: The Importance of Accurate Quantification

6-(Methylsulfonyl)quinoline is a heterocyclic compound featuring a quinoline core functionalized with a methylsulfonyl group. This moiety is of significant interest in medicinal chemistry and drug development due to its presence in various biologically active molecules.[4][5] The quinoline scaffold is a cornerstone in numerous pharmaceuticals, exhibiting a wide range of activities.[6][7] The methylsulfonyl group can influence the compound's solubility, metabolic stability, and target-binding affinity.

Accurate and precise quantification of 6-(Methylsulfonyl)quinoline is critical for several reasons:

• Process Chemistry: Monitoring reaction yields and optimizing synthesis conditions.

• Quality Control: Ensuring the purity of starting materials and intermediates.

• Impurity Profiling: Detecting and quantifying the compound as a potential impurity in final drug products, a critical aspect of regulatory submissions.[8]

• Pharmacokinetic Studies: Determining the concentration of the compound and its metabolites in biological matrices, although this is beyond the primary scope of this note.

This guide provides the foundational analytical methods necessary for reliable quantification in pharmaceutical development and manufacturing settings.

Method Selection: Rationale and Strategy

The choice of analytical technique is dictated by the physicochemical properties of 6-(Methylsulfonyl)quinoline and the intended application.

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This is the primary recommended method for routine quantification due to its robustness, precision, and widespread availability. The quinoline ring possesses a strong chromophore, making it highly suitable for UV detection. A reversed-phase method is proposed, as 6-(Methylsulfonyl)quinoline is a moderately polar compound.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is recommended for confirmatory analysis, trace-level quantification, and analysis in complex matrices where specificity is paramount.[9][10] LC-MS/MS offers superior sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.[11]

• Gas Chromatography-Mass Spectrometry (GC-MS): While GC-MS is a powerful technique for volatile compounds, it is less suitable for 6-(Methylsulfonyl)quinoline due to its relatively high molecular weight and potential for thermal degradation.[12][13] Direct analysis would likely require derivatization to increase volatility, adding complexity to the sample preparation process.[12] Therefore, GC-MS is not the preferred method.

Primary Quantitative Method: Reversed-Phase HPLC with UV Detection

This section provides a detailed protocol for the quantification of 6-(Methylsulfonyl)quinoline using RP-HPLC. The method is designed to be specific, linear, accurate, and precise, in accordance with ICH guidelines.[1][14]

Experimental Workflow

The overall workflow for the HPLC analysis is depicted below.

Caption: Figure 1. HPLC analysis workflow.

Protocol: HPLC-UV Quantification

Objective: To determine the concentration of 6-(Methylsulfonyl)quinoline in a sample.

Materials:

• 6-(Methylsulfonyl)quinoline reference standard

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade or ultrapure

• Formic acid, analytical grade

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters (e.g., PTFE or Nylon)

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Chromatography Data System (CDS) software.

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Degas both mobile phases before use.

• Standard Stock Solution Preparation (e.g., 1000 µg/mL):

  • Accurately weigh approximately 25 mg of the 6-(Methylsulfonyl)quinoline reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent). Mix thoroughly. This is the Stock Solution.

• Calibration Standards Preparation:

  • Perform serial dilutions of the Stock Solution with the diluent to prepare a minimum of five calibration standards. A suggested range is 1-100 µg/mL.[2]

• Sample Preparation:

  • Accurately weigh the sample containing 6-(Methylsulfonyl)quinoline and dissolve it in the diluent to achieve an expected concentration within the calibration range.

  • Filter all standard and sample solutions through a 0.45 µm syringe filter into HPLC vials before analysis.[15]

• Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and peak shape for moderately polar aromatic compounds.
Mobile Phase	A: 0.1% Formic Acid in H₂OB: 0.1% Formic Acid in ACN	Formic acid improves peak shape and ionization for potential MS confirmation.
Gradient	0-15 min: 20% B to 80% B15-17 min: Hold at 80% B17-18 min: 80% B to 20% B18-25 min: Hold at 20% B	A gradient elution ensures the timely elution of the analyte while cleaning the column of more nonpolar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency.
Column Temp.	30 °C	Maintains consistent retention times and improves peak symmetry.
Injection Vol.	10 µL	A typical volume to balance sensitivity and peak shape.
Detection	UV at 254 nm	Quinoline systems exhibit strong absorbance at this wavelength. A DAD can be used to confirm peak purity.

• Data Analysis:

  • Integrate the peak area corresponding to 6-(Methylsulfonyl)quinoline in all chromatograms.

  • Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

  • Perform a linear regression analysis on the calibration curve. The correlation coefficient (r²) should be ≥ 0.999.

  • Calculate the concentration of 6-(Methylsulfonyl)quinoline in the samples using the regression equation.

Method Validation (as per ICH Q2(R2))[1][3]

A summary of the required validation parameters is provided below. Acceptance criteria should be defined based on the specific application.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity	Ability to assess the analyte in the presence of other components (impurities, matrix).[14]	Peak is free from co-elution (checked by DAD purity or MS).
Linearity	Direct correlation between concentration and response over a defined range.[2]	Correlation coefficient (r²) ≥ 0.999.
Range	Interval between upper and lower concentrations with suitable precision and accuracy.[14]	Typically 80-120% of the test concentration.
Accuracy	Closeness of test results to the true value, often measured by spike recovery.[14]	98.0% - 102.0% recovery.
Precision	Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).	RSD ≤ 2.0%.
Limit of Quantitation (LOQ)	Lowest concentration that can be quantified with acceptable precision and accuracy.	Signal-to-Noise ratio ≥ 10.
Limit of Detection (LOD)	Lowest concentration that can be detected but not necessarily quantified.	Signal-to-Noise ratio ≥ 3.
Robustness	Capacity to remain unaffected by small, deliberate variations in method parameters.	System suitability parameters remain within limits.

Confirmatory Method: LC-MS/MS Analysis

For applications requiring higher sensitivity and unambiguous identification, LC-MS/MS is the method of choice.[16] It is particularly useful for identifying 6-(Methylsulfonyl)quinoline at trace levels or as an impurity.

Experimental Workflow

Caption: Figure 2. LC-MS/MS analysis workflow.

Protocol: LC-MS/MS Confirmation and Quantification

Objective: To confirm the identity and quantify trace levels of 6-(Methylsulfonyl)quinoline.

Instrumentation:

• LC system (UPLC or HPLC).

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source.[9]

Procedure:

• LC Conditions: The HPLC conditions described in Section 3.2 can be adapted. For higher throughput, a UPLC system with a sub-2 µm particle column can be used, with appropriate scaling of the flow rate and gradient.

• Mass Spectrometer Tuning and Optimization:

  • Directly infuse a standard solution of 6-(Methylsulfonyl)quinoline (approx. 1 µg/mL in 50:50 ACN:H₂O with 0.1% formic acid) into the mass spectrometer.

  • Operate in positive electrospray ionization (ESI+) mode. The basic nitrogen on the quinoline ring is readily protonated.

  • Identify the protonated molecule [M+H]⁺ as the precursor ion in the Q1 scan.

  • Perform a product ion scan by fragmenting the precursor ion in the collision cell (Q2). Identify stable and abundant product ions.

  • Optimize the fragmentor voltage and collision energy for at least two precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM). One transition is used for quantification (quantifier) and the other for confirmation (qualifier).

• Hypothetical MRM Transitions: (Note: These values are illustrative and must be determined experimentally.)

  • Molecular Weight of 6-(Methylsulfonyl)quinoline: C₁₀H₉NO₂S ≈ 207.25 g/mol

  • Precursor Ion [M+H]⁺: m/z 208.0

  • Potential Product Ions: Fragmentation may occur at the sulfonyl group.

    • m/z 129.1 (Loss of SO₂CH₃)

    • m/z 144.0 (Loss of SO₂)

Parameter	Setting
Ionization Mode	ESI Positive
Precursor Ion (Q1)	m/z 208.0
Product Ion 1 (Quantifier)	m/z 129.1 (Hypothetical)
Product Ion 2 (Qualifier)	m/z 144.0 (Hypothetical)
Dwell Time	100 ms
Source Temperature	350 °C
Gas Flow	10 L/min

• Analysis:

  • Prepare calibration standards and samples as described for the HPLC method, but at much lower concentrations (e.g., 0.1 - 100 ng/mL).

  • Acquire data using the optimized MRM transitions.

  • Quantification is based on the peak area of the quantifier ion transition, similar to the HPLC-UV method.

Conclusion

This application note provides a comprehensive framework for the quantitative analysis of 6-(Methylsulfonyl)quinoline. The primary RP-HPLC-UV method is suitable for routine quality control and process monitoring, offering a balance of performance and accessibility. For enhanced specificity and trace-level analysis, the confirmatory LC-MS/MS method provides unparalleled sensitivity and confidence in identification. Both protocols are designed with scientific rigor and adherence to international validation standards, ensuring that researchers and drug development professionals can generate reliable and reproducible data. The successful implementation of these methods requires formal validation tailored to the specific sample matrix and intended use.

References

• AMSbiopharma. (2025, July 22).
• Benchchem. Application Notes and Protocols for the Derivatization of Quinoline-2-Carboxylic Acid for GC-MS Analysis.
• ICH. (1996). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• European Medicines Agency. (2024, June 14). ICH Q2(R2)
• European Medicines Agency. Q 3 B (R2) Impurities in New Drug Products.
• YouTube. (2025, July 2). Understanding ICH Q2(R2)
• PubMed. (2015, June 4).
• ResearchGate. (2015, December 3).
• PubMed.
• ResearchGate. (2025, August 10).
• IJARIIE. (2018, January 2). LC/ESI/MS/MS method development and validation for the determination of sulfonamide antibiotic residues in shrimp sample.
• ResearchGate. (2025, June 13).
• PubMed.
• PubMed. Quantitative LC/MS-MS determination of sulfonamides and some other antibiotics in honey.
• ResearchGate.
• International Journal of Pharmaceutical Research & Allied Sciences. RP-HPLC ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR NEWLY SYNTHESIZED N-{[6-METHOXY-2-(MORPHOLIN-4-YL) QUINOLIN-3.
• ResearchGate. (2025, August 10).
• Google Patents.
• National Institutes of Health. (2023, May 16).
• PubMed Central. Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors.
• Der Pharma Chemica. (2013). Synthesis and characterization of some quinoline based bisphenols as sensing agents.
• Journal of Drug Delivery & Therapeutics. (2022, July 15). The Chemical and Pharmacological Advancements of Quinoline: A Mini Review.
• ResearchGate. (2025, August 7).
• RSC Publishing. (2020, June 2). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review.
• ResearchGate. (2025, August 6).
• National Institutes of Health. Validated method for the analysis of 22 illicit drugs and their metabolites via liquid chromatography tandem mass spectrometry (LC-MS/MS) in illicit drug samples collected in Chicago, IL. PwNFay8U=)

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• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jddtonline.info [jddtonline.info]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
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• 9. journalofchemistry.org [journalofchemistry.org]
• 10. Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Validated method for the analysis of 22 illicit drugs and their metabolites via liquid chromatography tandem mass spectrometry (LC-MS/MS) in illicit drug samples collected in Chicago, IL - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting 6-(Methylsulfonyl)quinoline synthesis side reactions

Answering the user's request.## Technical Support Center: Synthesis of 6-(Methylsulfonyl)quinoline

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 6-(methylsulfonyl)quinoline. This molecule, a key building block in medicinal chemistry, presents unique synthetic challenges that can often lead to complex product mixtures and purification difficulties. This guide is designed to provide in-depth, field-proven insights into troubleshooting common side reactions and optimizing your synthetic strategy. We will move beyond simple procedural lists to explore the mechanistic causality behind common issues, empowering you to make informed decisions in your laboratory work.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis. The most prevalent synthetic strategy involves a two-stage process: first, the introduction of a methylthio group onto the quinoline core, followed by its oxidation to the desired sulfone. Our troubleshooting guide is structured to follow this workflow.

Part 1: Synthesis of 6-(Methylthio)quinoline Intermediate

The creation of the C-S bond at the 6-position is the critical first step. This is typically achieved via a copper-catalyzed Ullmann-type coupling or a palladium-catalyzed Buchwald-Hartwig reaction with 6-bromoquinoline and a sulfur source like sodium thiomethoxide.

Question 1: My Ullmann-type C-S coupling reaction between 6-bromoquinoline and sodium thiomethoxide is sluggish, showing low conversion and significant starting material recovery. What are the likely causes?

Answer: This is a frequent issue in Ullmann reactions, which traditionally require harsh conditions.[1][2] Several factors can contribute to low reactivity:

• Insufficient Catalyst Activity: Traditional copper powder is often not reactive enough. "Activated" copper, generated in situ by reducing a copper salt, or using a more soluble copper(I) source like CuI, is crucial.[1]

• Inappropriate Solvent: Ullmann condensations require high-boiling, polar aprotic solvents to facilitate the reaction and solubilize the reagents. Common choices include DMF, NMP, or nitrobenzene.[1]

• Low Reaction Temperature: These reactions often demand high temperatures, frequently in excess of 150 °C, to proceed at a reasonable rate.[2][3]

• Base and Ligand Effects: While classic Ullmann reactions are often ligand-free, modern protocols have shown that the addition of ligands like 1,10-phenanthroline or amino acids can significantly lower the required temperature and improve yields by stabilizing the copper catalyst.[2]

Troubleshooting Protocol: Optimizing the Ullmann C-S Coupling

• Catalyst Choice: Switch from copper powder to Copper(I) Iodide (CuI) (5-10 mol%).

• Solvent & Temperature: Ensure your solvent is anhydrous DMF or NMP and increase the reaction temperature incrementally from 140 °C to 160 °C, monitoring by TLC.

• Ligand Addition: Introduce a ligand such as L-proline or 1,10-phenanthroline (10-20 mol%) to the reaction mixture. This can dramatically improve catalytic turnover.

• Reagent Purity: Ensure the sodium thiomethoxide is anhydrous and the 6-bromoquinoline is pure. Contaminants can poison the catalyst.

Question 2: I'm attempting a Buchwald-Hartwig amination to couple methanesulfinamide with 6-bromoquinoline, but I'm primarily observing debromination of my starting material. Why is this happening?

Answer: Debromination is a common side reaction in palladium-catalyzed cross-couplings, including the Buchwald-Hartwig amination.[4] It typically arises from a competitive reduction pathway that intercepts the catalytic cycle. The key intermediate, ArPd(II)L_n_Br, can undergo protonolysis (reaction with a proton source) or reductive elimination with a hydride source before the desired C-N bond formation can occur.

The likely culprits are:

• Base Choice: Certain bases, particularly those with available β-hydrogens or those that are not sterically hindered enough, can facilitate side reactions.

• Solvent/Water Content: Protic sources in the reaction, including trace water or alcohol impurities in the solvent, can serve as a proton source for the undesired hydrodehalogenation.

• Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich biarylphosphine ligands are designed to promote the desired reductive elimination over competing pathways.[4]

To mitigate this, switch to a base like LiHMDS or NaOt-Bu and use a ligand specifically designed for C-N coupling, such as XPhos or RuPhos, in a rigorously dried solvent like toluene or dioxane.[4][5]

Part 2: Oxidation of 6-(Methylthio)quinoline to 6-(Methylsulfonyl)quinoline

This step appears straightforward but is the source of the most persistent and difficult-to-separate impurities. The primary challenge is achieving selective oxidation of the sulfide to the sulfone without affecting the quinoline ring.

Question 3: My final product is heavily contaminated with a byproduct that has a mass of +16 amu compared to the desired sulfone. What is this and how can I prevent it?

Answer: This is the most common side reaction in this synthesis. The +16 amu impurity is 6-(methylsulfonyl)quinoline-1-oxide , resulting from the over-oxidation of the quinoline nitrogen.

Causality: The nitrogen atom in the quinoline ring is a nucleophilic site. Oxidizing agents like meta-chloroperoxybenzoic acid (m-CPBA) are electrophilic and will react with both the sulfide group and the quinoline nitrogen.[6] The rates of these two oxidations can be competitive. Once the sulfide is fully oxidized to the electron-withdrawing sulfone, the quinoline ring becomes less susceptible to N-oxidation, but the reaction is often not perfectly selective.

Reaction Pathway & Key Side Reactions

Caption: Synthetic pathway showing desired product and major side products.

Prevention Strategies:

• Control Stoichiometry: Use a precise amount of the oxidizing agent. A slight excess (e.g., 2.1-2.2 equivalents of m-CPBA) is needed to drive the reaction to the sulfone, but a large excess dramatically increases N-oxide formation.[7]

• Temperature Control: Perform the oxidation at a lower temperature. Start the reaction at 0 °C and allow it to slowly warm to room temperature. This can temper the reactivity of the oxidant and improve selectivity.[7]

• Alternative Oxidants: Consider using hydrogen peroxide with a catalyst like tantalum carbide or niobium carbide, which can offer different selectivity profiles for sulfone synthesis.[8]

Question 4: My TLC plate shows three spots after the oxidation reaction: my desired sulfone, a slightly more polar spot, and a very polar baseline spot. What are they?

Answer: This is a classic TLC profile for this reaction. The spots can be tentatively assigned based on polarity:

Compound	Typical Polarity	Identification
6-(Methylsulfonyl)quinoline	Moderate	Desired Product
6-(Methylsulfinyl)quinoline	Slightly More Polar	Sulfoxide (Incomplete Oxidation)
6-(Methylsulfonyl)quinoline-1-oxide	Very Polar (often streaks)	N-Oxide (Over-oxidation)

The sulfoxide impurity arises from incomplete oxidation. To resolve this, you can add slightly more oxidant or increase the reaction time. The N-oxide is from over-oxidation, as discussed above.

Troubleshooting Workflow: Oxidation Step

Caption: Decision-making workflow for optimizing the oxidation reaction.

Frequently Asked Questions (FAQs)

Q1: How can I effectively purify 6-(methylsulfonyl)quinoline from its sulfoxide and N-oxide impurities?

A1: Purification is challenging due to the similar polarities of the desired product and the sulfoxide.

• Column Chromatography: This is the most effective method. A meticulous gradient elution on silica gel is required. Start with a less polar eluent system (e.g., 20% Ethyl Acetate in Hexanes) to elute any non-polar impurities. Slowly and gradually increase the polarity (e.g., to 50-70% Ethyl Acetate) to separate the sulfone from the slightly more polar sulfoxide. The highly polar N-oxide will either remain on the baseline or elute with a very polar solvent system (e.g., 5-10% Methanol in DCM).[9]

• Recrystallization: This can be effective if the product is >90% pure after chromatography. A solvent system of ethyl acetate/hexanes or isopropanol can yield high-purity crystalline material. However, it is generally not effective at removing large amounts of the sulfoxide impurity due to co-crystallization.[9]

Q2: Are there any stability concerns I should be aware of with the final product?

A2: 6-(Methylsulfonyl)quinoline is a generally stable, crystalline solid. The sulfone group is robust and not prone to degradation under normal laboratory conditions. However, like many quinoline derivatives, it can be sensitive to strong light over extended periods. It should be stored in a well-sealed container, protected from light, at room temperature. The sulfonyl group makes the quinoline ring electron-deficient, rendering it more susceptible to nucleophilic aromatic substitution, particularly at the 2- and 4-positions, under harsh basic conditions.[10][11]

Q3: My oxidation with m-CPBA seems to generate a lot of 3-chlorobenzoic acid byproduct, which complicates my workup. How can I remove it?

A3: The 3-chlorobenzoic acid byproduct from m-CPBA can be easily removed with a simple acid-base workup. After the reaction is complete, dilute the mixture with a solvent like dichloromethane (DCM) and wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The basic wash will deprotonate the carboxylic acid, pulling it into the aqueous layer as its sodium salt, while your neutral organic product remains in the DCM layer.[6]

Experimental Protocols

Protocol 1: Oxidation of 6-(Methylthio)quinoline using m-CPBA

• Safety Note: m-CPBA is a strong oxidizing agent and can be shock-sensitive. Handle with care and avoid contact with metals.

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 6-(methylthio)quinoline (1.0 eq) in dichloromethane (DCM, approx. 0.1 M concentration).

• Cooling: Place the flask in an ice-water bath and stir for 10-15 minutes until the internal temperature reaches 0 °C.

• Addition of Oxidant: Add m-CPBA (77% purity, 2.2 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour, then remove the ice bath and let it warm to room temperature. Monitor the reaction progress by TLC (e.g., 50% EtOAc/Hexanes). The reaction is typically complete within 2-4 hours.

• Workup: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of NaHCO₃. Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by flash column chromatography on silica gel as described in the FAQ section.

References

• O2-Controlled Acid-Mediated Sulfenylation/Cyclization of Tethered Malononitriles and Sulfides toward Divergent Synthesis of Mono/Dithio-cyclopentenones. ACS Publications. Available at: [Link]

• Sulfone synthesis by oxidation. Organic Chemistry Portal. Available at: [Link]

• Ullmann condensation. Wikipedia. Available at: [Link]

• Sulfur Oxidation - meta-Chloroperoxybenzoic Acid (mCPBA). Common Organic Chemistry. Available at: [Link]

• Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline. Amazon S3. Available at: [Link]

• WO2001062719A1 - Selective oxidation of sulfides by the use of an oxidant system consisting of lithium molibdenate niobate and hydrogen peroxide. Google Patents.

• 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. Organic Chemistry Portal. Available at: [Link]

• Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. PubMed. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. Available at: [Link]

• The 12-l. flask is then connected with the steam-distillation apparatus shown in. Organic Syntheses Procedure. Available at: [Link]

• Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. ResearchGate. Available at: [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC - NIH. Available at: [Link]

• Synthesis and antibacterial evaluation of quinoline–sulfonamide hybrid compounds: a promising strategy against bacterial resistance. PMC - PubMed Central. Available at: [Link]

• Oxidation of 6- and 8-methylquinolines upon UV-illumination in the presence of a powder of TiO2 photocatalyst. PubMed. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Ullmann Reaction. Organic Chemistry Portal. Available at: [Link]

• An Unexpected Synthesis of 2-Sulfonylquinolines via Deoxygenative C2-Sulfonylation of Quinoline N-Oxides with Sulfonyl Chlorides. MDPI. Available at: [Link]

• Nucleoside Modification Using Buchwald-Hartwig Amination Reactions. OUCI. Available at: [Link]

• Synthesis of quinolines. Organic Chemistry Portal. Available at: [Link]

• Activation of 6-bromoquinoline by nitration and N-oxidation. Synthesis of morpholinyl and piperazinyl quinolines. ResearchGate. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines. Semantic Scholar. Available at: [Link]

• (a) Synthesis of Quinolines, 6 through nucleophile‐triggered 6‐endo... ResearchGate. Available at: [Link]

• 16.6: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. Available at: [Link]

• Activation of 6-bromoquinoline by nitration: Synthesis of morpholinyl and piperazinyl quinolones. ResearchGate. Available at: [Link]

Sources

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• 2. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid [organic-chemistry.org]
• 7. WO2001062719A1 - Selective oxidation of sulfides by the use of an oxidant system consisting of lithium molibdenate niobate and hydrogen peroxide - Google Patents [patents.google.com]
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Technical Support Center: 6-(Methylsulfonyl)quinoline Purification

Welcome to the technical support guide for the purification of 6-(Methylsulfonyl)quinoline. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges in obtaining this compound in high purity. Drawing from established chemical principles and field-proven methodologies, this guide provides in-depth troubleshooting advice and answers to frequently asked questions to streamline your purification workflows.

Introduction: The Purification Challenge

6-(Methylsulfonyl)quinoline is a heterocyclic compound featuring a basic quinoline nitrogen and an electron-withdrawing methylsulfonyl group. This bifunctional nature presents unique purification challenges. The basic nitrogen can lead to strong interactions with acidic stationary phases like silica gel, causing issues such as peak tailing during chromatography.[1] Furthermore, the compound's aromatic structure and the presence of the sulfonyl group can lead to the formation of colored impurities and byproducts that require targeted removal strategies. This guide will address these specific issues head-on, providing both the "how" and the "why" for each recommended solution.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing likely causes and actionable solutions.

Problem 1: My column chromatography shows severe peak tailing and poor separation.

• Question: I'm running a silica gel column to purify my crude 6-(Methylsulfonyl)quinoline, but the compound is streaking badly on the TLC plate and I'm getting broad, overlapping fractions from the column. What's happening and how do I fix it?

• Probable Cause: The basic nitrogen atom on the quinoline ring is interacting strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel.[1] This strong, non-specific binding prevents a clean elution, resulting in "tailing" or "streaking."

• Recommended Solutions:

  • Use a Basic Modifier: Deactivate the acidic sites on the silica gel by adding a small amount of a tertiary amine to your eluent system. A common and effective choice is to add 0.5-2% triethylamine (NEt₃) to your hexane/ethyl acetate or dichloromethane/methanol mobile phase.[1] This amine will preferentially bind to the acidic sites, allowing your quinoline derivative to elute symmetrically.

  • Switch to an Alternative Stationary Phase: If tailing persists, silica gel may not be the ideal medium.

    • Alumina (Neutral or Basic): Alumina is a less acidic stationary phase and is an excellent alternative for purifying basic compounds like quinolines.[1]

    • Reversed-Phase Silica (C18): If your compound and its impurities have sufficient non-polar character, reversed-phase chromatography can be highly effective.[1] This technique separates compounds based on hydrophobicity, avoiding the acid-base interaction issues.

  • Work Quickly: Minimize the contact time between your compound and the silica gel by running the column as efficiently as possible. However, this is a less robust solution than using a modifier or changing the stationary phase.

Problem 2: My product "oils out" during recrystallization instead of forming crystals.

• Question: I've dissolved my crude product in a hot solvent and upon cooling, it separates as a gooey oil instead of the fine crystals I expected. How do I resolve this?

• Probable Cause: "Oiling out" typically occurs for one of two reasons: the melting point of the solid is lower than the boiling point of the solvent, or the concentration of impurities is so high that it significantly depresses the melting point of the mixture.[2] The oil that forms is often an impure, supersaturated solution of your compound.[2]

• Recommended Solutions:

  • Re-dissolve and Add More Solvent: Heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to lower the saturation point, and then allow it to cool much more slowly.[2] Insulating the flask can promote gradual cooling.

  • Change the Solvent System: The chosen solvent may be too nonpolar or simply inappropriate. For sulfonamides, solvent mixtures are often effective.[2] Try dissolving the compound in a minimal amount of a "good" solvent (like ethanol or isopropanol) and then slowly adding a miscible "anti-solvent" in which it is poorly soluble (like water or hexane) at an elevated temperature until the solution becomes faintly turbid. Then, allow it to cool slowly.[3]

  • Induce Crystallization: Sometimes, crystallization needs a nudge. Scratch the inside of the flask just below the surface of the liquid with a glass rod or add a "seed" crystal of the pure compound to provide a nucleation site.[2]

  • Preliminary Purification: If the crude product is highly impure, a preliminary purification step like column chromatography to remove the bulk of the impurities may be necessary before a successful recrystallization can be achieved.[2]

Problem 3: The final product has a low yield after purification.

• Question: After recrystallization or chromatography, my final yield of pure 6-(Methylsulfonyl)quinoline is very low. What are the common causes of product loss?

• Probable Cause: Product loss can occur at multiple stages. During recrystallization, using too much solvent will keep the product dissolved even at low temperatures. During chromatography, irreversible adsorption to the stationary phase or using an eluent that is too weak can leave the product on the column.

• Recommended Solutions:

  • Optimize Recrystallization Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[2] After slow cooling to room temperature, place the flask in an ice bath for 15-30 minutes to maximize precipitation and recovery.[2]

  • Check TLC for Column Elution: Before, during, and after your column run, use TLC to ensure your product is moving off the baseline and that you are collecting all product-containing fractions. Also, check the final column material by flushing with a very strong solvent (e.g., 10% methanol in ethyl acetate) to see if any product remained adsorbed.

  • Acid/Base Extraction Workup: Consider an acid wash during the initial reaction workup. Dissolving the crude mixture in an organic solvent (like ethyl acetate) and washing with dilute acid (e.g., 1M HCl) can pull the basic quinoline product into the aqueous layer, leaving non-basic impurities behind. The aqueous layer can then be basified and re-extracted to recover the purified product. This can be a highly effective initial cleanup step.

Frequently Asked Questions (FAQs)

• Q1: What are the most common impurities I should expect from the synthesis of 6-(Methylsulfonyl)quinoline?

  • A1: While the specific impurity profile depends on the synthetic route, common impurities in related quinoline syntheses include unreacted starting materials, isomeric byproducts (e.g., substitution at a different position on the quinoline ring), and polymeric or tarry byproducts formed under harsh reaction conditions.[4][5]

• Q2: How can I effectively assess the purity of my final product?

  • A2: A combination of techniques is recommended for a comprehensive purity assessment:

    • Thin Layer Chromatography (TLC): A quick and easy way to check for the presence of multiple components. A pure compound should ideally show a single spot.

    • High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data (e.g., 99.5% pure) by measuring the area of the product peak relative to impurity peaks.[6]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired compound and detect the presence of impurities, often revealing their structure as well.[7]

    • Melting Point: A pure crystalline solid will have a sharp melting point range (typically <2 °C). A broad or depressed melting point is a strong indicator of impurities.

• Q3: What is a good starting point for a recrystallization solvent system?

  • A3: For sulfonamide-containing compounds, polar protic solvents or their mixtures with water are often effective.[2] Good systems to screen first include:

    • Isopropanol/Water

    • Ethanol/Water

    • Methanol

    • Ethyl Acetate/Hexane

  • The goal is to find a solvent or solvent system where the compound is highly soluble at high temperatures but has low solubility at room temperature or below.[5]

Solvent System	Boiling Point (°C)	General Suitability Notes
Ethanol	78	Good general solvent for many organics; often used in a pair with water.
Isopropanol	82	Similar to ethanol; its higher boiling point can sometimes improve solubility of difficult compounds.
Ethyl Acetate	77	A more polar aprotic solvent; often used in a pair with a nonpolar anti-solvent like hexane.
Methanol	65	A highly polar solvent; may be too strong, keeping the compound in solution even when cool.
Water	100	The compound is likely poorly soluble, making it an excellent anti-solvent when paired with alcohols.

• Q4: Are there any stability concerns I should be aware of during purification?

  • A4: While the 6-(methylsulfonyl)quinoline core is generally stable, prolonged exposure to harsh acidic or basic conditions, especially at elevated temperatures, should be avoided to prevent potential degradation. The sulfonyl group is robust, but the quinoline ring system can be susceptible to certain oxidative or reductive conditions if reagents are carried over from the synthesis.

Key Experimental Protocols

Protocol 1: Column Chromatography with a Basic Modifier

Objective: To purify crude 6-(Methylsulfonyl)quinoline from impurities of different polarities using silica gel chromatography while preventing peak tailing.

Methodology:

• TLC Analysis: First, determine an appropriate eluent system using TLC. A good system will give your product an Rf value of ~0.3. Test solvent systems like Hexane/Ethyl Acetate or Dichloromethane/Methanol.

• Prepare the Eluent: Prepare your chosen eluent and add 1% triethylamine (NEt₃) by volume. For example, for 1 L of 70:30 Hexane:Ethyl Acetate, add 10 mL of NEt₃.

• Pack the Column: Pack a glass column with silica gel using the prepared eluent (wet slurry packing is recommended).

• Load the Sample: Dissolve your crude product in a minimal amount of dichloromethane or the eluent. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed.

• Elute and Collect: Run the column, collecting fractions in test tubes.

• Monitor Fractions: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Protocol 2: Two-Solvent Recrystallization

Objective: To obtain high-purity crystalline 6-(Methylsulfonyl)quinoline by leveraging differential solubility in a solvent/anti-solvent pair.

Methodology:

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of a "good" solvent (e.g., hot isopropanol) with stirring and gentle heating until the solid is completely dissolved.[3]

• Add Anti-Solvent: While the solution is still hot, slowly add a miscible "anti-solvent" (e.g., hot water) dropwise until the solution becomes persistently cloudy (turbid).[3]

• Clarify the Solution: Add a few more drops of the hot "good" solvent until the solution just becomes clear again.

• Slow Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature undisturbed. This is the critical step for forming pure crystals.[3]

• Maximize Yield: Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for at least 30 minutes to maximize precipitation.[3]

• Isolate Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.[2]

• Wash and Dry: Wash the crystals on the filter with a small amount of cold solvent (a mixture of the solvent/anti-solvent or the pure anti-solvent is suitable) to remove any residual soluble impurities.[2][3] Dry the crystals under vacuum to remove all traces of solvent.

Purification Workflow Diagram

The following diagram outlines a logical workflow for selecting a purification strategy based on the initial analysis of the crude product.

Caption: A decision-making workflow for purifying 6-(Methylsulfonyl)quinoline.

References

• BenchChem. (n.d.). Technical Support Center: Purification of Quinoline Derivatives.
• LookChem. (n.d.). Purification of Quinoline. Chempedia.
• Ito, Y., et al. (2009). Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase.
• BenchChem. (n.d.). Technical Support Center: Recrystallization of Sulfonamide Products.
• BenchChem. (n.d.). Technical Support Center: Crystallinity of Sulfonamide Compounds.
• Krasovskaya, N. V., et al. (2017). Quantitative structure-chromatographic retention correlations of quinoline derivatives.
• Kumar, A., et al. (2020). Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors. [Journal Name, Volume(Issue), pages]. (Note: Full journal details not available in snippet).
• Chapman, D. D., & Fidler, D. A. (1987). Sulfonyl esters. 2. CS cleavage in some substitution reactions of nitrobenzenesulfonates. The Journal of Organic Chemistry, 52(23), 5323–5326.

• PubChem. (n.d.). 6-Methylquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety.

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 114.
• BenchChem. (n.d.). Common impurities in 6-Chloroquinoline synthesis and their removal.
• BenchChem. (n.d.). Technical Support Center: Purification of 2-Methylquinoline-6-sulfonamide.

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• 7. Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 6-(Methylsulfonyl)quinoline

Welcome to the technical support center for the synthesis of 6-(Methylsulfonyl)quinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important synthetic target. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Overview of the Synthetic Pathway

The synthesis of 6-(Methylsulfonyl)quinoline is most reliably achieved through a two-step process. This pathway offers robust and scalable conditions, beginning with the formation of a thioether intermediate, which is subsequently oxidized to the target sulfone.

Troubleshooting Guide: Step 2 - Oxidation of 6-(Methylthio)quinoline

The oxidation of the intermediate 6-(methylthio)quinoline is the most critical step for achieving high yield and purity. Most issues arise during this transformation.

Q1: My reaction yield is low, or the reaction is incomplete. What are the common causes and solutions?

Possible Causes:

• Insufficient Oxidizing Power: The chosen oxidant may be too weak, or the reaction conditions (temperature, time) may not be sufficient to drive the reaction to completion.

• Poor Reagent Stoichiometry: An insufficient amount of the oxidizing agent will lead to incomplete conversion of the starting material or stalling at the intermediate sulfoxide stage.

• Catalyst Inactivity: If using a catalytic system (e.g., H₂O₂ with a metal catalyst), the catalyst may be poisoned or used in insufficient quantity.

• Low Reaction Temperature: Oxidation reactions often have a significant activation energy. Temperatures that are too low can result in extremely slow reaction rates.

Recommended Solutions:

• Select an Appropriate Oxidant: While many reagents can oxidize thioethers, a balance of reactivity and selectivity is crucial to avoid side reactions with the quinoline ring.[1] Hydrogen peroxide in the presence of a catalyst is often a good choice due to its "green" nature (water is the only byproduct) and tunability.[2][3]

• Optimize Reaction Conditions: Carefully control the stoichiometry and temperature. A slight excess of the oxidant is often required to drive the reaction to the sulfone.

• Employ a Catalytic System: For oxidants like hydrogen peroxide, a catalyst is often necessary. Sodium tungstate (Na₂WO₄) is a highly effective and inexpensive catalyst for this transformation.[2]

Table 1: Comparison of Common Oxidizing Agents for Thioether to Sulfone Conversion

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
H₂O₂ / Na₂WO₄	2.5-3.0 eq. H₂O₂, cat. Na₂WO₄, MeOH or AcOH, 25-60 °C	Environmentally friendly, inexpensive, high selectivity.[2]	Requires a catalyst; can be slow at low temperatures.
m-CPBA	2.1-2.5 eq., CH₂Cl₂ or CHCl₃, 0-25 °C	High reactivity, predictable, often clean reactions.	Stoichiometric waste (m-chlorobenzoic acid), potential for over-oxidation of other functional groups.
Oxone® (KHSO₅)	2.2-2.5 eq., MeOH/H₂O, 0-25 °C	Strong oxidant, readily available, works in protic solvents.	Can be aggressive; pH control may be necessary to avoid acid-catalyzed side reactions.[2]
KMnO₄	2.0-2.2 eq., AcOH/H₂O or Acetone	Very strong oxidant, inexpensive.	Poor selectivity, can easily oxidize the quinoline ring; generates MnO₂ waste.[2]

Protocol: Optimized Oxidation using Catalytic Hydrogen Peroxide

This protocol is recommended for its high yield, selectivity, and favorable environmental profile.

• Reaction Setup: In a round-bottom flask, dissolve 6-(methylthio)quinoline (1.0 eq.) in methanol (MeOH) or acetic acid (AcOH).

• Catalyst Addition: Add sodium tungstate dihydrate (Na₂WO₄·2H₂O) (0.02-0.05 eq.).

• Oxidant Addition: Cool the mixture in an ice bath (0-5 °C). Slowly add 30% aqueous hydrogen peroxide (H₂O₂) (2.5-3.0 eq.) dropwise, ensuring the internal temperature does not exceed 15 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Once the reaction is complete, quench the excess peroxide by slowly adding an aqueous solution of sodium sulfite (Na₂SO₃) until a negative test with peroxide indicator strips is obtained.

• Isolation: If using acetic acid, neutralize the solution with a base (e.g., NaHCO₃ or NaOH solution). The product may precipitate and can be collected by filtration. Alternatively, extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or isopropanol) or by column chromatography.[4]

Q2: I'm observing significant side product formation. How can I improve the selectivity?

Possible Causes:

• Over-oxidation: Harsh oxidants or reaction conditions can lead to the formation of a quinoline N-oxide or degradation of the aromatic system.[5][6]

• Acid/Base Sensitivity: The quinoline nitrogen is basic and can be protonated in acidic media. The sulfonyl group is electron-withdrawing, making the quinoline ring more susceptible to nucleophilic attack under certain conditions.

Recommended Solutions:

• Choose a Milder Oxidant: If using KMnO₄ or other aggressive reagents, switch to a more selective system like catalytic H₂O₂.[2]

• Control the Temperature: Perform the oxidation at the lowest temperature that allows for a reasonable reaction rate. Start at 0 °C and slowly warm to room temperature. Avoid excessive heating.

• Buffer the Reaction: If using an oxidant that generates acidic byproducts (like Oxone®), adding a buffer such as sodium bicarbonate (NaHCO₃) can prevent pH-related degradation.

Frequently Asked Questions (FAQs)

Q1: What is the best synthetic route for the precursor, 6-(methylthio)quinoline?

The most common method is a nucleophilic aromatic substitution (SₙAr) or a copper-catalyzed Ullmann condensation.[7][8]

• For SₙAr: Starting from 6-chloroquinoline is cost-effective. The reaction with sodium thiomethoxide (NaSMe) in a polar aprotic solvent like DMF or NMP at elevated temperatures typically gives good yields. The quinoline ring itself is sufficiently electron-withdrawing to facilitate this substitution.[8][9]

• For Ullmann Condensation: If the SₙAr reaction is sluggish, a copper(I)-catalyzed Ullmann-type coupling between 6-bromoquinoline and sodium thiomethoxide can be employed.[7][10] This method is often more robust but requires a catalyst.

Q2: How should I monitor the progress of the oxidation reaction?

• Thin Layer Chromatography (TLC): This is the most convenient method. The starting thioether is significantly less polar than the intermediate sulfoxide and the final sulfone product. You will see the starting material spot (higher Rf) disappear and be replaced by a new, lower Rf spot corresponding to the sulfone. A typical eluent system would be a mixture of ethyl acetate and hexanes (e.g., 30-50% EtOAc in hexanes).

• LC-MS: For more precise monitoring, LC-MS can confirm the consumption of the starting material (mass = 175.25 g/mol ) and the formation of the product (mass = 207.25 g/mol ).

Q3: What is the best method for purifying the final 6-(methylsulfonyl)quinoline product?

• Recrystallization: This is the preferred method for obtaining high-purity material on a large scale.[4] The crude solid product should be dissolved in a minimum amount of a hot solvent (e.g., ethanol, isopropanol, or acetonitrile) and allowed to cool slowly. The pure sulfone will crystallize out, leaving impurities in the mother liquor.

• Silica Gel Chromatography: If recrystallization is ineffective due to persistent impurities, column chromatography is a reliable alternative.[4] Given the high polarity of the sulfone, a gradient elution from a less polar solvent (e.g., dichloromethane) to a more polar one (e.g., ethyl acetate or methanol) is often effective.

Q4: What are the primary safety considerations for this synthesis?

• Thiol Precursors: Sodium thiomethoxide and its precursors (like methanethiol) are malodorous and toxic. All manipulations should be performed in a well-ventilated fume hood.[11]

• Oxidizing Agents: Oxidants like H₂O₂, m-CPBA, and KMnO₄ are strong oxidizing agents and should be handled with care. They can react violently with combustible materials. Reactions involving these reagents can be exothermic and should be cooled during addition.[12]

• Reaction Exotherms: Both the thioether formation and the oxidation can be exothermic. Slow, controlled addition of reagents and external cooling are crucial to prevent runaway reactions.

References

• ACS GCI Pharmaceutical Roundtable. (n.d.). Sulfide Oxidation. Retrieved from [Link]

• Google Patents. (2014). CN103910658A - Method of oxidizing thioether to sulfone.

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved from [Link]

• ResearchGate. (n.d.). Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS1 as catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 15.12: Thioethers (Sulfides) and Silyl Ethers. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• Synthesis of Quinoline and derivatives. (n.d.). Retrieved from [Link]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Organic Syntheses. (n.d.). The 12-l. flask is then connected with the steam-distillation apparatus shown in. Retrieved from [Link]

• PubMed Central. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. Retrieved from [Link]

• Reddit. (2022). Chemoselective thioether oxidation. Retrieved from [Link]

• SciSpace. (n.d.). Synthesis of derivatives of quinoline. Retrieved from [Link]

• JOCPR. (n.d.). Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). A review on synthetic investigation for quinoline- recent green approaches. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Thioether Formation. Retrieved from [Link]

• PMC - NIH. (n.d.). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• Reddit. (2017). Reaction mechanism. Sulfone to thioether. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of target quinolines 6a–f; Reagents and conditions. Retrieved from [Link]

• PMC - NIH. (n.d.). Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. Retrieved from [Link]

• Khan Academy. (n.d.). Nucleophilic aromatic substitution I (video). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• Preparation and Properties of Quinoline. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). (a) Synthesis of Quinolines, 6 through nucleophile‐triggered 6‐endo.... Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) The Mechanism of the Modified Ullmann Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• YouTube. (2021). 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry. Retrieved from [Link]

• LookChem. (n.d.). Purification of Quinoline - Chempedia. Retrieved from [Link]

• UniTo. (2022). C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. Retrieved from [Link]

• Google Patents. (1989). JPH01153679A - Purification of isoquinoline.

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• 3. researchgate.net [researchgate.net]
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• 12. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]

6-(Methylsulfonyl)quinoline stability and degradation issues

Welcome to the technical support resource for 6-(Methylsulfonyl)quinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and potential degradation issues of this compound. Here, we address common questions and provide practical troubleshooting strategies to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 6-(Methylsulfonyl)quinoline?

When working with 6-(Methylsulfonyl)quinoline, the main stability concerns stem from its two key structural components: the quinoline ring and the methylsulfonyl group. The quinoline ring is known to be susceptible to photodegradation, while the molecule as a whole can be sensitive to extremes in pH and temperature.[1] It is crucial to understand these potential liabilities early in the development process to ensure reliable and reproducible results.

Q2: My solution of 6-(Methylsulfonyl)quinoline has turned yellow/brown. Is it degraded?

Discoloration, particularly turning yellow and then brown, is a common visual indicator of degradation for quinoline-containing compounds.[1] This is often a result of exposure to light (photodegradation) or oxidation.[1] The formation of colored byproducts suggests that the integrity of the compound is compromised. Therefore, it is highly recommended to store solutions of 6-(Methylsulfonyl)quinoline protected from light.[1]

Q3: I'm seeing inconsistent results in my biological assays. Could this be related to the stability of 6-(Methylsulfonyl)quinoline?

Yes, inconsistent assay results and a perceived loss of potency are classic signs of compound degradation.[1] 6-(Methylsulfonyl)quinoline's stability in aqueous solutions can be influenced by factors such as pH, temperature, and light exposure.[1] For sensitive and critical experiments, it is always best practice to prepare fresh solutions or to conduct a preliminary stability assessment of your stock solutions under your specific experimental and storage conditions.

Q4: What are the optimal storage conditions for 6-(Methylsulfonyl)quinoline?

To maintain the integrity of 6-(Methylsulfonyl)quinoline, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[2] It is crucial to protect it from light and heat. For solutions, storage at refrigerated temperatures (2-8 °C) and protection from light are recommended. The solubility and stability of quinoline derivatives are highly dependent on pH, so buffered solutions at an optimal pH (if known or determined) can enhance stability.[1][2]

Troubleshooting Guide: Investigating Stability Issues

If you suspect degradation of your 6-(Methylsulfonyl)quinoline sample, a systematic approach is necessary to identify the cause and prevent future issues. A "forced degradation" or "stress testing" study is the standard methodology to understand a compound's intrinsic stability.[3][4] This involves subjecting the compound to harsh conditions to accelerate degradation and identify potential degradation products and pathways.

Key Degradation Pathways to Investigate

Based on the structure of 6-(Methylsulfonyl)quinoline, the following degradation pathways should be considered:

• Hydrolysis (Acidic and Basic): The stability of the compound should be evaluated in acidic and basic media. While the methylsulfonyl group is generally stable, extreme pH conditions could potentially affect the quinoline ring system.[5]

• Oxidation: The quinoline ring can be susceptible to oxidation.[1]

• Photodegradation: As a quinoline derivative, the compound is likely sensitive to light. Exposure to UV and visible light can lead to the formation of various degradation products.[1][6]

• Thermal Degradation: High temperatures can induce degradation. It is important to determine the compound's thermal stability, both in solid form and in solution.[1]

The following diagram illustrates a typical workflow for a forced degradation study.

Caption: A typical experimental workflow for conducting a forced degradation study.

Predicted Degradation Pathways

The following diagram illustrates the likely sites of degradation on the 6-(methylsulfonyl)quinoline molecule under various stress conditions.

Caption: Potential degradation sites on 6-(methylsulfonyl)quinoline under forced stress conditions.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the stability of 6-(Methylsulfonyl)quinoline.

Protocol 1: Forced Degradation Study

• Prepare Stock Solution: Create a stock solution of 6-(Methylsulfonyl)quinoline in a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water) at a known concentration, for example, 1 mg/mL.[1]

• Apply Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at an elevated temperature (e.g., 60°C).[1] Collect samples at various time points (e.g., 0, 2, 4, 8, and 24 hours) and neutralize them with 0.1 M NaOH before analysis.[1]

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Follow the same incubation and sampling procedure as for acid hydrolysis, neutralizing the samples with 0.1 M HCl before analysis.[1]

  • Oxidative Degradation: Mix the stock solution with a 3% hydrogen peroxide solution. Keep the mixture at room temperature and monitor over time (e.g., up to 24 hours).[1]

  • Thermal Degradation: Place the stock solution in a temperature-controlled oven at an elevated temperature (e.g., 80°C).[1] For the solid compound, place the powder in the oven under the same conditions. Sample at various time points.

  • Photolytic Degradation: Expose the stock solution to a light source that provides both UV and visible light, as specified in ICH guideline Q1B.[6][7] A dark control sample, protected from light (e.g., wrapped in aluminum foil), should be stored under the same temperature conditions.[6]

• Sample Analysis: Analyze all stressed samples, along with an unstressed control, using a stability-indicating HPLC method (see Protocol 2). Calculate the percentage of degradation and identify any significant degradation products.[1]

Protocol 2: Stability-Indicating HPLC Method Development

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to separate and quantify 6-(Methylsulfonyl)quinoline from its potential degradation products.[8]

• HPLC System and Conditions:

  • Column: A C18 column is a common starting point (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

  • Mobile Phase: A gradient elution is often required. A typical mobile phase could be a mixture of an aqueous buffer (e.g., 0.1% formic acid in water for mass spectrometry compatibility) and an organic solvent like acetonitrile.[1]

  • Flow Rate: A standard flow rate is 1.0 mL/min.[1]

  • Detection: A UV detector is commonly used. A photodiode array (PDA) detector is highly recommended as it can help assess peak purity and identify the optimal detection wavelength.[1]

  • Injection Volume: Typically 10-20 µL.[1]

• Method Validation: The HPLC method must be validated to confirm it is accurate, precise, specific, and linear. Specificity is demonstrated by showing that the degradation products do not co-elute with the parent compound, which can be confirmed by peak purity analysis using a PDA detector.[1]

Drug Development Considerations: Excipient Compatibility

For professionals in drug development, assessing the compatibility of 6-(Methylsulfonyl)quinoline with pharmaceutical excipients is a critical pre-formulation step.[9][10] Incompatibility can affect the stability, bioavailability, and safety of the final drug product.[11]

Common Excipient Compatibility Issues

Excipient Type	Potential Interaction	Recommendation
Fillers (e.g., Lactose)	The Maillard reaction can occur with primary or secondary amine groups, although this is not present in 6-(methylsulfonyl)quinoline. However, the pH of the excipient can influence stability.[11]	Screen for pH-dependent degradation.
Lubricants (e.g., Magnesium Stearate)	Can be basic and may promote the degradation of pH-sensitive compounds.[12]	Evaluate stability in the presence of lubricants, especially under humid conditions.
Polymers (e.g., PVP, HPMC)	Can interact with the drug through various mechanisms, potentially altering its physical and chemical stability.[10]	Conduct compatibility studies using techniques like DSC and FTIR.

Protocol 3: Excipient Compatibility Screening

• Prepare Binary Mixtures: Create binary mixtures of 6-(Methylsulfonyl)quinoline and each selected excipient, typically in a 1:1 or 1:4 ratio.[12]

• Stress Samples: Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a defined period (e.g., 2-4 weeks).

• Analyze Samples: Use analytical techniques such as HPLC to quantify the remaining parent compound and detect any new degradation products. Thermal analysis (DSC) and spectroscopy (FTIR) can also be used to identify physical and chemical interactions.[9]

By following these guidelines, researchers and developers can proactively address the stability and degradation challenges associated with 6-(Methylsulfonyl)quinoline, ensuring the quality and reliability of their work.

References

• Chaudhary, A. (n.d.). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Retrieved from [Link]

• Kaza, M., et al. (2021). Hydrolytic stability of anticancer drugs and one metabolite in the aquatic environment. Environmental Science and Pollution Research, 28, 33895-33908. [Link]

• ResearchGate. (n.d.). Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety. Retrieved from [Link]

• Prajapati, D., et al. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability, 2(6). [Link]

• Jain, D., et al. (n.d.). Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• European Medicines Agency. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• World Journal of Pharmaceutical Research. (n.d.). Drug-Excipient Compatibility Studies of Diclofenac with Different Excipients. [Link]

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

• Turesky, R. J., et al. (2002). 2-Nitrosoamino-3-methylimidazo[4,5-f]quinoline Stability and Reactivity. Chemical Research in Toxicology, 15(4), 534-543. [Link]

• Qu, F., et al. (2012). Interactions and incompatibilities of pharmaceutical excipients with active pharmaceutical ingredients: a comprehensive review. Pharmaceutical Development and Technology, 17(4), 430-447. [Link]

• ICH. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. [Link]

• Bartow, E., & McCollum, E. V. (1904). Syntheses of derivatives of quinoline. Journal of the American Chemical Society, 26(6), 700-706. [Link]

• Fassihi, A., et al. (2014). Design, Synthesis and Biological Evaluation of 4-(Imidazolylmethyl)-2-(4-methylsulfonyl phenyl)-Quinoline Derivatives as Selective COX-2 Inhibitors and In-vitro Anti-breast Cancer Agents. Iranian Journal of Pharmaceutical Research, 13(4), 1255-1265. [Link]

• Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Journal of Pharmaceutical Sciences, 108(6), 2095-2101. [Link]

• da Silva, J. P., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic Chemistry, 17, 2798-2810. [Link]

• Kumar, V. A., et al. (2016). Stability Indicating RP-HPLC Method for the Simultaneous Estimation of Pyrimethamine and Sulphadoxine in Bulk and Tablet. Journal of Applied Pharmaceutical Science, 6(03), 071-076. [Link]

• Beilstein Archives. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. [Link]

• Asres, H., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(36), 21334-21355. [Link]

• Patel, K., & Pundarikakshudu, K. (2015). Drug-Excipient Compatibility for the Formulation Development of Solid Lipid Nanoparticles. Journal of Pharmaceutical Technology, 2015, 840158. [Link]

• Medwin Publishers. (2019). Synthesis of Benzo[f]Quinoline and its Derivatives: Mini Review. [Link]

• Scamporrino, E., et al. (2020). Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups. Polymers, 12(11), 2699. [Link]

• da Silva, J. P., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic Chemistry, 17, 2798-2810. [Link]

• Schwarz, G., et al. (1989). Microbial metabolism of quinoline and related compounds. II. Degradation of quinoline by Pseudomonas fluorescens 3, Pseudomonas putida 86 and Rhodococcus spec. B1. Biological Chemistry Hoppe-Seyler, 370(11), 1183-1189. [Link]

• ResearchGate. (n.d.). Development and Validation of Stability Indicating Chromatographic Method for Determination of Impurities in Maprotiline Pharmaceutical Tablets. Retrieved from [Link]

• Aislabie, J., et al. (1990). Microbial degradation of quinoline and methylquinolines. Applied and Environmental Microbiology, 56(2), 345-351. [Link]

• Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Journal of Pharmaceutical Sciences, 108(6), 2095-2101. [Link]

• Stanisz, B. (2005). The influence of pharmaceutical excipients on quinapril hydrochloride stability. Acta Poloniae Pharmaceutica, 62(4), 251-255. [Link]

• Scholars Middle East Publishers. (n.d.). Indicating RP-HPLC Method for Determination of Impurities in Linezolid Oral Suspension. Retrieved from [Link]

• Gupta, A., et al. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. Asian Journal of Chemical Sciences, 6(3), 1-13. [Link]

• ARC Journals. (n.d.). Degradation of Quinoline and Indole by Thermophilic Bacteria (Anoxybacillusrupiensis Ir2 (JQ912240)). Retrieved from [Link]

• Johansen, S. S., et al. (1997). Metabolic pathways of quinoline, indole and their methylated analogs by Desulfobacterium indolicum (DSM 3383). Biodegradation, 8(2), 97-105. [Link]

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• 12. The influence of pharmaceutical excipients on quinapril hydrochloride stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Common experimental errors with 6-(Methylsulfonyl)quinoline

Welcome to the technical support center for 6-(Methylsulfonyl)quinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to help you navigate the common experimental challenges associated with this compound, ensuring the integrity and success of your research.

I. Introduction to 6-(Methylsulfonyl)quinoline

6-(Methylsulfonyl)quinoline is a heterocyclic aromatic compound of significant interest in medicinal chemistry and materials science. The electron-withdrawing nature of the methylsulfonyl group at the 6-position imparts unique chemical properties, influencing its reactivity, solubility, and biological activity. This guide will address common issues encountered during its synthesis, purification, analysis, and use in experimental assays.

II. Troubleshooting Guide: Common Experimental Errors

This section addresses specific problems that may arise during your experiments with 6-(Methylsulfonyl)quinoline, providing probable causes and actionable solutions.

A. Synthesis-Related Issues

The synthesis of 6-(Methylsulfonyl)quinoline can be challenging. A common route involves the oxidation of 6-(methylthio)quinoline.

Problem 1: Incomplete oxidation of 6-(methylthio)quinoline to the sulfone.

• Symptom: You observe the presence of the starting material or the intermediate sulfoxide in your final product, as detected by TLC, HPLC, or NMR.

• Probable Cause:

  • Insufficient Oxidizing Agent: The stoichiometry of the oxidizing agent (e.g., m-CPBA, hydrogen peroxide) was inadequate for complete conversion.

  • Low Reaction Temperature: The temperature may not have been high enough to drive the reaction to completion, especially for the oxidation of the sulfoxide to the sulfone, which is generally slower than the initial oxidation of the sulfide.

  • Short Reaction Time: The reaction was not allowed to proceed for a sufficient duration.

• Solution:

  • Increase Oxidant Stoichiometry: Incrementally increase the equivalents of the oxidizing agent (e.g., from 2.2 to 2.5 equivalents). Monitor the reaction progress by TLC or HPLC to avoid over-oxidation.

  • Optimize Temperature: If using an oxidant like hydrogen peroxide in acetic acid, consider gentle heating (e.g., 50-60 °C) to facilitate the second oxidation step.

  • Extend Reaction Time: Continue to monitor the reaction at regular intervals until the starting material and sulfoxide are no longer detectable.

Problem 2: Formation of N-oxide byproducts.

• Symptom: You observe a byproduct with a higher polarity than the desired product, and mass spectrometry data suggests the addition of an oxygen atom.

• Probable Cause: The nitrogen atom of the quinoline ring is susceptible to oxidation by strong oxidizing agents, leading to the formation of the corresponding N-oxide.

• Solution:

  • Control Reaction Conditions: Add the oxidizing agent slowly and at a reduced temperature (e.g., 0 °C) to improve selectivity.

  • Choose a Milder Oxidant: Consider using a more selective oxidizing agent that is less prone to N-oxidation under the reaction conditions.

  • Purification: N-oxides are typically more polar and can often be separated from the desired sulfone by column chromatography.

Experimental Protocol: Oxidation of 6-(methylthio)quinoline

• Dissolve 6-(methylthio)quinoline (1 equivalent) in a suitable solvent such as dichloromethane (DCM) or chloroform.

• Cool the solution to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA) (2.2-2.5 equivalents) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes). The product sulfone should be more polar than the starting sulfide and the intermediate sulfoxide.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

B. Purification Challenges

Problem: Difficulty in separating 6-(Methylsulfonyl)quinoline from its regioisomers (e.g., 8-(Methylsulfonyl)quinoline) or other impurities.

• Symptom: Co-elution of impurities with the product during column chromatography, or inability to obtain a pure crystalline solid upon recrystallization.

• Probable Cause:

  • Similar Polarity: Regioisomers or certain byproducts may have very similar polarities to the desired product, making separation by standard chromatography challenging.

  • Inappropriate Solvent System: The chosen solvent system for chromatography or recrystallization may not be optimal for resolving the mixture.

• Solution:

  • Optimize Chromatography:

    • Use a shallower solvent gradient in your column chromatography.

    • Experiment with different solvent systems. For instance, switching from an ethyl acetate/hexanes system to a dichloromethane/methanol system can alter selectivity.

    • Consider using a different stationary phase, such as alumina, if silica gel is ineffective.

  • Recrystallization Strategy:

    • Perform a systematic solvent screen to find the ideal recrystallization solvent or solvent pair. The ideal solvent should dissolve the compound when hot but provide low solubility when cold.

    • If the product is highly soluble in most common solvents, consider techniques like anti-solvent precipitation.

Purification Method	Recommended Solvent System (Starting Point)	Target Impurities
Column Chromatography	Ethyl Acetate / Hexanes (gradient)	Less polar impurities, starting materials
Dichloromethane / Methanol (gradient)	More polar impurities, such as N-oxides
Recrystallization	Ethanol or Isopropanol	For obtaining a crystalline final product
Toluene / Heptane	When single-solvent systems fail to crystallize

C. Analytical & Characterization Issues

Problem 1: Ambiguous NMR Spectrum.

• Symptom: Unexplained peaks in the 1H or 13C NMR spectrum.

• Probable Cause:

  • Residual Solvents: Traces of solvents from the reaction or purification steps are common impurities.[1]

  • Water: The presence of water can lead to broad peaks, especially for exchangeable protons.

  • Structural Isomers: Contamination with regioisomers can lead to complex, overlapping signals in the aromatic region.

• Solution:

  • Identify Residual Solvents: Compare the chemical shifts of unknown peaks with published data for common laboratory solvents.[1][2][3]

  • Remove Water: Ensure the sample is thoroughly dried under high vacuum before NMR analysis. If using a protic NMR solvent, the water peak will be present but can be identified.

  • Advanced NMR Techniques: If isomer contamination is suspected, 2D NMR techniques such as COSY, HSQC, and HMBC can help in assigning the signals and confirming the structure of the major component.

Problem 2: Poor Solubility in Experimental Solvents.

• Symptom: The compound does not fully dissolve in the chosen solvent for an assay or reaction, leading to inconsistent results.

• Probable Cause: The methylsulfonyl group increases the polarity of the quinoline core, which can lead to poor solubility in non-polar organic solvents. Conversely, the aromatic system limits solubility in highly aqueous media.[4][5]

• Solution:

  • Systematic Solubility Testing: Determine the solubility in a range of solvents to find the most suitable one for your application.

  • Use of Co-solvents: Employing a mixture of solvents can enhance solubility. For biological assays, small amounts of DMSO or DMF are often used as co-solvents in aqueous buffers.

  • pH Adjustment: Since the quinoline nitrogen is basic, the solubility in aqueous solutions can be increased by lowering the pH to form a more soluble salt.[5]

III. Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 6-(Methylsulfonyl)quinoline?

A1: It is recommended to store 6-(Methylsulfonyl)quinoline in a tightly sealed container in a cool, dry place, protected from light. Aryl sulfones are generally stable, but prolonged exposure to light and moisture should be avoided to prevent potential degradation.

Q2: Is the methylsulfonyl group on the quinoline ring reactive?

A2: Yes, the methylsulfonyl group is a good leaving group and can be displaced by strong nucleophiles under certain conditions.[6][7] This reactivity is important to consider when planning subsequent synthetic steps or when using the compound in biological assays containing nucleophilic species (e.g., high concentrations of thiols like DTT or glutathione).

Q3: Can 6-(Methylsulfonyl)quinoline interfere with biological assays?

A3: Potentially, yes. Beyond the reactivity mentioned above, highly conjugated aromatic systems can sometimes interfere with fluorescence-based assays by quenching or causing background fluorescence. It is always advisable to run control experiments with the compound in the absence of the biological target to check for any assay interference.[8][9][10]

Q4: What safety precautions should be taken when handling 6-(Methylsulfonyl)quinoline?

A4: As with any chemical, it is important to handle 6-(Methylsulfonyl)quinoline in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. Avoid inhalation of dust and contact with skin and eyes. Consult the Safety Data Sheet (SDS) for detailed safety information.

IV. Visualized Workflows

Troubleshooting Logic for Synthesis and Purification

Caption: A decision-making workflow for troubleshooting the synthesis and purification of 6-(Methylsulfonyl)quinoline.

General Analytical Workflow

Caption: A standard workflow for the analytical quality control of synthesized 6-(Methylsulfonyl)quinoline.

V. References

• Barlin, G. B., & Brown, W. V. (1967). Kinetics of reactions in heterocycles. Part III. Replacement of the methylsulphonyl group from quinoline, isoquinoline, quinoxaline, cinnoline, and phthalazine by methoxide ion. Journal of the Chemical Society B: Physical Organic, 648-652. [Link]

• McCausland, C. W. (1976). Hard and soft nucleophilic substitution patterns in amino-methylsulfonyl-heterocycles. Brigham Young University. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Carvajal, M. T., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 115. [Link]

• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. [Link]

• Vanderpoorten, O., et al. (2013). Potential sources of interference on Abeta immunoassays in biological samples. Alzheimer's Research & Therapy, 5(1), 5. [Link]

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology, 14(3), 315–324. [Link]

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• 2. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. Quinoline - Wikipedia [en.wikipedia.org]
• 5. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinetics of reactions in heterocycles. Part III. Replacement of the methylsulphonyl group from quinoline, isoquinoline, quinoxaline, cinnoline, and phthalazine by methoxide ion - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. "Hard and soft nucleophilic substitution patterns in amino-methylsulfon" by Calvin Wilson McCausland [scholarsarchive.byu.edu]
• 8. Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potential sources of interference on Abeta immunoassays in biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Solubility of 6-(Methylsulfonyl)quinoline

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 6-(Methylsulfonyl)quinoline. This resource is designed for researchers, chemists, and formulation scientists who are encountering solubility challenges with this compound. We provide in-depth, science-backed troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve your desired concentrations for in vitro and in vivo studies.

Part 1: Frequently Asked Questions (FAQs) & Fundamentals

This section addresses the foundational properties of 6-(Methylsulfonyl)quinoline and the common solubility issues encountered in the lab.

Q1: What are the core physicochemical properties of 6-(Methylsulfonyl)quinoline that influence its solubility?

A1: Understanding the structure of 6-(Methylsulfonyl)quinoline is the first step to solving solubility issues.

• Quinoline Core: The parent structure, quinoline, is a weakly basic aromatic heterocycle. The nitrogen atom in the ring can be protonated.[1][2] Quinoline itself is only slightly soluble in cold water but dissolves more readily in hot water and most organic solvents.[1][3]

• Methylsulfonyl Group (-SO₂CH₃): This is a polar, non-ionizable, and strongly electron-withdrawing group. Its presence reduces the basicity of the quinoline nitrogen (lowering its pKa) compared to unsubstituted quinoline, making it a weaker base.

• Aromaticity and Planarity: The flat, aromatic structure contributes to a stable crystal lattice. A significant amount of energy is often required to break this lattice apart, leading to low aqueous solubility.

• Lipophilicity: The compound is predominantly hydrophobic. The calculated LogP (a measure of lipophilicity) for similar quinoline derivatives is often greater than 2, indicating a preference for non-polar environments over water.[4]

Q2: Why is my 6-(Methylsulfonyl)quinoline crashing out of solution in standard phosphate-buffered saline (PBS) at pH 7.4?

A2: This is a common and expected observation. At a neutral pH of 7.4, the weakly basic quinoline nitrogen is primarily in its neutral, unprotonated form. This form is less polar and thus has very low intrinsic solubility in aqueous media. Precipitation occurs because the concentration you are trying to achieve exceeds the compound's thermodynamic solubility limit in that specific medium.

Q3: What is the single most effective initial strategy to try for solubilizing this compound for an in vitro assay?

A3: The most direct and often successful first step is pH adjustment . By lowering the pH of your solvent, you protonate the quinoline nitrogen, forming a cationic salt in situ. This salt form is significantly more polar and, therefore, more water-soluble. This is a fundamental strategy for increasing the solubility of basic drugs.[5]

Part 2: Troubleshooting Guide - Step-by-Step Solutions

This guide provides a logical workflow for systematically addressing solubility problems, from the simplest to more advanced techniques.

Logical Workflow for Solubility Enhancement

The following diagram outlines the decision-making process for troubleshooting. Start with the simplest, least disruptive methods first.

Caption: A troubleshooting flowchart for increasing the solubility of 6-(Methylsulfonyl)quinoline.

Troubleshooting Q&A

Q4: I tried lowering the pH, but my compound is still not soluble enough. What's next?

A4: If pH adjustment alone is insufficient, the next step is to use a co-solvent system . Co-solvents are water-miscible organic solvents that reduce the overall polarity of the aqueous medium, making it more favorable for lipophilic compounds to dissolve.[5]

• Causality: Water is a highly polar solvent with a strong hydrogen-bonding network. A non-polar solute disrupts this network, which is energetically unfavorable. Co-solvents like DMSO or ethanol decrease the dielectric constant of the solvent mixture, reducing its polarity and making it easier to accommodate the hydrophobic 6-(Methylsulfonyl)quinoline molecule.

• Common Choices: DMSO, ethanol, methanol, propylene glycol (PG), and polyethylene glycol 400 (PEG 400) are frequently used.

• Important Consideration: Always be mindful of the tolerance of your experimental system (e.g., cell line) to the chosen co-solvent. Most in vitro assays can tolerate DMSO or ethanol concentrations up to 0.1-0.5% (v/v) without significant cytotoxicity.

Q5: How do I select the right co-solvent and determine the optimal concentration?

A5: A systematic screening is the best approach. Start by preparing a high-concentration stock solution of your compound in 100% of the co-solvent (e.g., 50 mM in DMSO). Then, perform serial dilutions into your aqueous buffer.

Co-solvent	Typical Starting Stock Conc.	Max Assay Conc. (General Guideline)	Notes
DMSO	10-100 mM	< 0.5%	Excellent solubilizing power for many compounds. Can interfere with some assays.
Ethanol (EtOH)	10-50 mM	< 1.0%	Good choice, less toxic than DMSO for some cell lines.
PEG 400	10-50 mM	< 2.0%	Often used in preclinical formulations. More viscous.
Propylene Glycol (PG)	10-50 mM	< 2.0%	Common vehicle for both oral and parenteral formulations.

See Protocol 2 for a detailed co-solvent screening workflow.

Q6: Can I use heat to help dissolve the compound? What are the risks?

A6: Yes, gently warming the solution can often increase both the rate of dissolution and the solubility limit.[6] However, this must be done with caution.

• Mechanism: Increased temperature provides the kinetic energy needed to overcome the crystal lattice energy of the solid compound and promotes interaction between the solute and solvent.[6]

• Risks:

  • Chemical Degradation: 6-(Methylsulfonyl)quinoline may not be stable at elevated temperatures. Always perform a stability check (e.g., via HPLC) after heating.

  • Supersaturation: The solution may become supersaturated. Upon cooling back to room or physiological temperature, the compound can rapidly precipitate out of solution, often in an amorphous, less stable form. This can lead to inconsistent results.

• Recommendation: Use heat as a last resort for initial solubilization and always ensure the compound remains in solution after cooling to the final experimental temperature.

Q7: My experiment is sensitive to all organic solvents. What are my solvent-free options?

A7: This is a significant challenge that often requires advanced formulation techniques, which are crucial in drug development.[7][8]

• Cyclodextrin Complexation: Cyclodextrins are donut-shaped molecules with a hydrophobic interior and a hydrophilic exterior. They can encapsulate the poorly soluble drug, forming an inclusion complex where the hydrophobic part of the drug is shielded from water, thereby increasing its apparent solubility.[7][9] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice.

• Amorphous Solid Dispersions: This technique involves dispersing the drug in a polymer matrix in an amorphous (non-crystalline) state.[8][9] The amorphous form lacks a stable crystal lattice, making it much easier to dissolve. This is typically achieved via spray drying or hot-melt extrusion and is more suitable for preparing solid dosage forms for preclinical studies.

Part 3: Detailed Experimental Protocols

These protocols provide a validated, step-by-step framework for key solubility enhancement experiments.

Protocol 1: Determining a pH-Solubility Profile

This experiment systematically evaluates the impact of pH on the solubility of 6-(Methylsulfonyl)quinoline.

• Materials:

  • 6-(Methylsulfonyl)quinoline (solid powder)

  • A series of buffers (e.g., citrate for pH 3-5, phosphate for pH 6-8, glycine-HCl for pH 2-3)

  • 1M HCl and 1M NaOH for fine pH adjustment

  • Vials with screw caps

  • Orbital shaker or rotator

  • pH meter

  • Analytical method for quantification (e.g., validated HPLC-UV or UV-Vis spectrophotometer)

  • 0.22 µm syringe filters (ensure they don't bind the compound)

• Methodology:

  • Prepare a set of buffers at various pH points (e.g., pH 2, 3, 4, 5, 6, 7, 7.4, 8).

  • Add an excess amount of solid 6-(Methylsulfonyl)quinoline to a vial containing a known volume of each buffer (this ensures you reach saturation).

  • Seal the vials and place them on an orbital shaker at a controlled temperature (e.g., 25°C).

  • Allow the samples to equilibrate for at least 24-48 hours. This is critical to ensure the measurement reflects true equilibrium solubility.

  • After equilibration, check the pH of the slurry in each vial and adjust if necessary.

  • Filter a small aliquot of the supernatant from each vial using a 0.22 µm syringe filter to remove all undissolved solids.

  • Immediately dilute the clear filtrate with a suitable solvent (e.g., mobile phase for HPLC) to a concentration within the linear range of your analytical method.

  • Quantify the concentration of the dissolved compound.

  • Plot the measured solubility (e.g., in µg/mL or µM) against the final measured pH.

The Impact of pH on Solubility

The following diagram illustrates the chemical equilibrium that forms the basis of the pH-adjustment strategy.

Caption: Equilibrium between the insoluble neutral form and the soluble protonated form of 6-(Methylsulfonyl)quinoline.

Protocol 2: Rapid Co-solvent Screening

This protocol allows for a quick assessment of various co-solvents to find a suitable system for your stock solution.

• Materials:

  • 6-(Methylsulfonyl)quinoline (solid powder)

  • Co-solvents: DMSO, Ethanol (100%), PEG 400, Propylene Glycol

  • Target aqueous buffer (e.g., PBS pH 7.4)

  • Glass vials or microcentrifuge tubes

• Methodology:

  • Prepare Stock Solutions: Weigh out the compound and prepare a high-concentration stock solution in each co-solvent (e.g., 20 mg/mL or 50 mM). Use gentle vortexing or sonication to aid dissolution.

  • Initial Dilution Test: Take 2 µL of each stock solution and add it to 98 µL of your aqueous buffer in separate tubes (this creates a 1:50 dilution with 2% co-solvent).

  • Visual Inspection: Vortex briefly and visually inspect for precipitation immediately and after 1 hour. A clear solution indicates good solubility under these conditions.

  • Determine the "Crash Point": If the initial test is successful, perform serial dilutions of the stock into the buffer to find the highest concentration that remains clear. For example, prepare dilutions resulting in 5%, 4%, 3%, 2%, and 1% final co-solvent concentrations and observe the point at which precipitation occurs.

  • Select Working Concentration: Choose a concentration well below the precipitation point for your experiments to ensure your compound remains in solution.

References

• Solubility of 2-(2-quinolyl)quinoline.Solubility of Things.
• Quinoline.Wikipedia.
• Quinoline | C9H7N | CID 7047.PubChem, NIH.
• Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review.Royal Society of Chemistry.
• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.Hilaris Publisher.
• Innovative Formulation Strategies for Poorly Soluble Drugs.World Pharma Today.
• Increase in Solubility of “Poorly-Ionizable“ Pharmaceuticals by Salt Formation.
• Formulation strategies for poorly soluble drugs.
• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.PMC, NIH.
• 6-Methylquinoline | C10H9N | CID 7059.PubChem, NIH.
• 8-(Methylsulfonyl)quinoline | C10H9NO2S | CID 21349811.PubChem, NIH.
• Quinoline: Structure, Properties & Uses Explained.Vedantu.
• Strategies for improving hydrophobic drugs solubility and bioavailability.Int J Pharm Chem Anal.
• Improving solubility – a close look
• Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds.

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• 1. Quinoline - Wikipedia [en.wikipedia.org]
• 2. Quinoline: Structure, Properties & Uses Explained [vedantu.com]
• 3. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]
• 4. 8-(Methylsulfonyl)quinoline | C10H9NO2S | CID 21349811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

Technical Support Center: Modifying Experimental Protocols for 6-(Methylsulfonyl)quinoline

A Researcher's Technical Guide for Drug Development Professionals

Welcome to the technical guide for 6-(Methylsulfonyl)quinoline. This resource is designed for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying logic and troubleshooting insights needed to confidently work with this and similar quinoline sulfone derivatives. Quinoline and its derivatives are recognized as privileged scaffolds in medicinal chemistry due to their wide range of pharmacological activities, including anticancer, antimalarial, and anti-inflammatory properties.[1][2][3][4][5][6] The methylsulfonyl group, in particular, can be a key pharmacophore, but it also introduces specific challenges in solubility and handling that require careful consideration.

This guide is structured as a series of frequently asked questions (FAQs) and in-depth troubleshooting sections to directly address the practical issues you may encounter.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the handling, storage, and basic properties of 6-(Methylsulfonyl)quinoline.

Q1: What are the primary safety precautions for handling 6-(Methylsulfonyl)quinoline?

A1: 6-(Methylsulfonyl)quinoline is classified as harmful if swallowed and may cause skin, eye, and respiratory irritation.[7] Standard laboratory personal protective equipment (PPE) is mandatory.

• Handling: Always handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[7] Avoid contact with skin and eyes by wearing nitrile gloves, a lab coat, and safety glasses with side shields or goggles.[7]

• First Aid: In case of skin contact, immediately wash the affected area with soap and plenty of water. For eye contact, rinse cautiously with water for at least 15 minutes, removing contact lenses if present.[7] If swallowed, rinse the mouth with water and consult a physician; do not induce vomiting.[7]

• Disposal: Dispose of waste in a designated, approved waste disposal plant in accordance with local regulations.[8] Do not let the product enter drains.[7]

Q2: What is the recommended procedure for preparing a stock solution? I'm having trouble with solubility.

A2: Poor aqueous solubility is a common characteristic of quinoline derivatives, particularly those developed as kinase inhibitors which are often lipophilic.[9][10][11][12]

• Solvent Selection: Start with a high-purity, anhydrous polar aprotic solvent like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). DMSO is the most common choice for initial in vitro biological assays.

• Procedure:

  • Weigh the desired amount of 6-(Methylsulfonyl)quinoline in a sterile microcentrifuge tube or glass vial.

  • Add the required volume of DMSO to achieve a high-concentration stock (e.g., 10-50 mM).

  • Facilitate dissolution by gentle vortexing. If needed, sonication in a water bath for 5-10 minutes can be effective. Avoid excessive heating, as it may degrade the compound.

• Troubleshooting: If solubility in 100% DMSO is still an issue, you may be observing aggregation or the compound may have very high lipophilicity. Consider alternative solvents, but always run a vehicle control in your subsequent experiments to account for solvent effects.

Q3: How should I store the solid compound and my stock solutions for maximum stability?

A3: Proper storage is critical for experimental reproducibility. Quinoline derivatives can be sensitive to light and moisture.[13]

• Solid Compound: Store the solid material in a tightly sealed container in a desiccator at 2-8°C.[7] Protect from light by using an amber vial or by wrapping the container in aluminum foil.

• Stock Solutions: Aliquot your high-concentration stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C. When thawing, bring the vial to room temperature before opening to prevent condensation from introducing water, which can cause precipitation.

Q4: For my in vitro kinase assay, what is the maximum final concentration of DMSO I should use?

A4: The final concentration of DMSO in your assay should be kept as low as possible, typically ≤ 1% (v/v) . Many enzymatic assays, especially kinase assays, can be sensitive to higher concentrations of DMSO, which can affect enzyme activity and lead to artifactual results.[14] Always include a vehicle control (the same final concentration of DMSO without your compound) in your experimental design to normalize the data.

Part 2: Troubleshooting Guide: Common Experimental Issues

This section delves into specific problems that can arise during experimental work and provides systematic approaches to diagnose and solve them.

Issue 1: Inconsistent IC₅₀ Values in Kinase Assays

You've run your kinase inhibition assay multiple times but are getting significant variability in your calculated IC₅₀ values for 6-(Methylsulfonyl)quinoline.

Causality Analysis Workflow

This workflow helps you systematically identify the source of the variability.

Caption: Logic diagram for troubleshooting inconsistent IC₅₀ values.

Troubleshooting Steps & Solutions

Potential Cause	Diagnostic Check	Recommended Solution
Compound Precipitation	Visually inspect the wells of your assay plate (especially at high concentrations) for cloudiness or precipitate. Centrifuge a sample of your highest concentration dilution in assay buffer and check for a pellet.	1. Reduce Final DMSO: Ensure the final DMSO concentration is as low as possible. 2. Add Surfactants: Incorporate a low concentration (e.g., 0.01%) of a non-ionic surfactant like Tween-20 or Triton X-100 into your assay buffer to improve solubility. 3. Pre-dilution Strategy: Perform an intermediate dilution of your DMSO stock in assay buffer before the final dilution into the reaction.
Time-Dependent Inhibition	Perform a pre-incubation experiment. Incubate the kinase and your inhibitor together for varying times (e.g., 15, 30, 60 min) before adding ATP to start the reaction. A leftward shift in the IC₅₀ curve with longer pre-incubation suggests time-dependent inhibition.	If time-dependent inhibition is confirmed, you must standardize the pre-incubation time across all experiments to ensure consistency. This is a key mechanistic insight, not an artifact.
Variable ATP/Enzyme Concentration	Verify the concentration of your ATP stock using UV spectrophotometry. Ensure you are using the same lot of recombinant kinase for all related experiments. Different lots can have different specific activities.	Always prepare fresh ATP stocks and validate their concentration. If switching enzyme lots, perform a bridging experiment to compare the IC₅₀ of a control compound between the old and new lots.[14]
Assay Signal Interference	Run a control plate without the kinase enzyme. Add your compound at all concentrations to determine if it quenches or enhances the detection signal (e.g., fluorescence, luminescence).	If interference is detected, you may need to switch to an orthogonal assay format (e.g., from a fluorescence-based assay to a radiometric one) or apply a correction factor to your data.[15]

Issue 2: Poor or Unreliable Cellular Activity

Your compound shows potent activity in a biochemical kinase assay, but this doesn't translate to a cellular context (e.g., a cell proliferation or target phosphorylation assay).

Cellular Efficacy Troubleshooting Flow

The journey from a biochemical hit to a cellularly active compound involves overcoming several biological barriers.

Caption: Workflow for diagnosing poor cellular activity.

Troubleshooting Steps & Solutions

• Verify Target Engagement in Cells: The first step is to confirm that your compound is reaching and binding to its intended target inside the cell.

  • Protocol: Western Blot for Phospho-Target Inhibition

    • Cell Treatment: Plate your cells of interest (e.g., a cancer cell line where the target kinase is active) and allow them to adhere overnight.

    • Starvation (Optional): Depending on the pathway, you may need to serum-starve the cells for 4-16 hours to reduce basal signaling.

    • Inhibitor Treatment: Treat cells with a dose-response of 6-(Methylsulfonyl)quinoline (e.g., 0.01, 0.1, 1, 10 µM) for a fixed time (e.g., 1-4 hours). Include a DMSO vehicle control.

    • Stimulation (If necessary): If the pathway is not basally active, stimulate with an appropriate growth factor or ligand for a short period (e.g., 10-15 minutes) to activate the target kinase.

    • Lysis: Immediately wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

    • Quantification & Western Blot: Quantify protein concentration using a BCA assay. Run equal amounts of protein on an SDS-PAGE gel, transfer to a membrane, and probe with antibodies against the phosphorylated form of your target (or a direct downstream substrate) and a total protein control.

  • Interpretation: A dose-dependent decrease in the phospho-protein signal relative to the total protein indicates successful target engagement. If there is no change, the issue is likely permeability or stability.

• Assess Compound Stability in Cell Culture Media:

  • Problem: Compounds can be unstable in the complex environment of cell culture media (pH 7.4, 37°C), which contains various enzymes and reactive components.

  • Solution: Incubate 6-(Methylsulfonyl)quinoline in complete cell culture media at 37°C. Take aliquots at different time points (e.g., 0, 2, 6, 24 hours) and quantify the amount of remaining parent compound using LC-MS (Liquid Chromatography-Mass Spectrometry). Significant degradation over the course of your cellular assay will prevent the compound from reaching an effective concentration.

• Investigate Efflux by P-glycoprotein (P-gp):

  • Problem: Many cancer cell lines overexpress efflux pumps like P-gp, which actively remove xenobiotics, including small molecule inhibitors, from the cell.[2] Quinoline derivatives can be substrates for these pumps.

  • Solution: Repeat your cellular activity assay but co-administer your compound with a known P-gp inhibitor (e.g., Verapamil or Cyclosporin A). If the potency of 6-(Methylsulfonyl)quinoline significantly increases in the presence of the P-gp inhibitor, it strongly suggests that active efflux is limiting its intracellular concentration.

Part 3: Detailed Experimental Protocols

Protocol 1: General Procedure for a 96-Well Plate Kinase Assay

This protocol provides a framework for measuring the inhibitory activity of 6-(Methylsulfonyl)quinoline against a purified kinase.

Materials:

• 96-well assay plates (e.g., white, opaque plates for luminescence)

• Recombinant purified kinase

• Kinase-specific substrate (peptide or protein)

• Assay Buffer (typically includes HEPES, MgCl₂, BSA, DTT)

• ATP solution

• 6-(Methylsulfonyl)quinoline stock solution (e.g., 10 mM in DMSO)

• Detection Reagent (e.g., ADP-Glo™, LanthaScreen™, etc.)

• Plate reader compatible with the detection method

Procedure:

• Compound Dilution: Prepare a serial dilution of 6-(Methylsulfonyl)quinoline.

  • Create an intermediate dilution plate by diluting your 10 mM stock in DMSO.

  • In a new 96-well plate, add assay buffer. Transfer a small volume (e.g., 1-2 µL) of your DMSO dilutions to the buffer to create the final concentrations for the assay (this minimizes the final DMSO concentration).

• Reaction Setup:

  • Add the kinase and substrate solution to each well of the final assay plate.

  • Add the diluted compound from the plate in step 1.

  • Include "0% inhibition" controls (DMSO vehicle only) and "100% inhibition" controls (a known potent inhibitor or no enzyme).

• Pre-incubation: Gently mix the plate and incubate at room temperature for a defined period (e.g., 20 minutes) to allow the inhibitor to bind to the kinase.

• Initiate Reaction: Add ATP solution to all wells to start the kinase reaction. The final ATP concentration should ideally be at or near the Kₘ for the enzyme to ensure sensitive detection of competitive inhibitors.

• Reaction Incubation: Incubate the plate at the optimal temperature (e.g., 30°C or room temperature) for the optimal time (determined during assay development, e.g., 45-60 minutes).

• Detection: Stop the reaction by adding the detection reagent according to the manufacturer's instructions. This reagent typically measures the amount of ADP produced or the amount of phosphorylated substrate remaining.

• Read Plate: After the required incubation for the detection reagent, read the plate on a suitable plate reader (e.g., measuring luminescence or fluorescence).

• Data Analysis:

  • Normalize the data using your 0% and 100% inhibition controls.

  • Plot the normalized percent inhibition versus the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

References

• Frank, K., & Augustijns, P. (2016). Inherent formulation issues of kinase inhibitors. DSpace. Retrieved from [Link]

• Zhang, J., Yang, P. L., & Gray, N. S. (2009). Targeting cancer with small molecule kinase inhibitors.

• Al-Ostath, A. I., et al. (2024). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry. Retrieved from [Link]

• Jain, C., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Molecular Structure. Retrieved from [Link]

• Panda, S. S., et al. (2018). Characterisation and solubility studies of Quinine sulphate and Hydroxychloroquine sulphate inclusion complexes with α –. IOSR Journal of Applied Chemistry. Retrieved from [Link]

• van der Velden, V. H. J., et al. (2022). Practical Recommendations for the Manipulation of Kinase Inhibitor Formulations to Age-Appropriate Dosage Forms. MDPI. Retrieved from [Link]

• Carvajal, M. T., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech. Retrieved from [Link]

• ResearchGate. (2025, October). Recent Advances in Quinoline Derivatives: Biological and Medicinal Insights. Retrieved from [Link]

• Li, Q., et al. (2024). Quinoline Derivatives in Discovery and Development of Pesticides. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Galano, A., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Molecules. Retrieved from [Link]

• Frontiers. (n.d.). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Retrieved from [Link]

• Wikipedia. (n.d.). Quinoline. Retrieved from [Link]

• Hosseinzadeh, H., et al. (2016). Pharmacological effects of a synthetic quinoline, a hybrid of tomoxiprole and naproxen, against acute pain and inflammation in mice: a behavioral and docking study. Research in Pharmaceutical Sciences. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2019, April 11). Safety Data Sheet: quinoline. Retrieved from [Link]

• Yilmaz, V. T., et al. (2018). Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. Journal of Biochemical and Molecular Toxicology. Retrieved from [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Asres, H., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances. Retrieved from [Link]

• Knippschild, U., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences. Retrieved from [Link]

• Organic Syntheses. (n.d.). The 12-l. flask is then connected with the steam-distillation apparatus shown in. Retrieved from [Link]

• Khan, I., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. Heliyon. Retrieved from [Link]

• Obydennov, D. L., et al. (2020). Microwave-assisted Synthesis of Pharmacologically Active 4-Phenoxyquinolines and their Benzazole-quinoline Hybrids Through SNAr Reaction of 4,7-dichloroquinoline and Phenols Using [bmim][PF6] as a Green Solvent. Current Microwave Chemistry. Retrieved from [Link]

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• He, X., et al. (2000). Analysis of isoquinoline alkaloids in medicinal plants by capillary electrophoresis-mass spectrometry. Journal of Chromatography A. Retrieved from [Link]

• Musiol, R., et al. (2007). Investigating biological activity spectrum for novel quinoline analogues. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• Cui, W., et al. (2015). Biologically active quinoline and quinazoline alkaloids part I. RSC Advances. Retrieved from [Link]

• Unknown. (n.d.). Preparation and Properties of Quinoline. Retrieved from [Link]

• Musiol, R., et al. (2025). RP-HPLC determination of lipophilicity in series of quinoline derivatives. Acta Chromatographica. Retrieved from [Link]

• Unknown. (n.d.). Synthesis of Quinoline and derivatives. Retrieved from [Link]

• Unknown. (1981). 6 'compounds, various arylsulfonylbenz~~quinoline. HETEROCYCLES. Retrieved from [Link]

• Ramakrishnan, V., & Sangeetha, S. (2022). Retro Synthetic Approach on Synthesis of Quinoline Derivative Using Microwave Energy. Acta Scientific Pharmaceutical Sciences. Retrieved from [Link]

Sources

• 1. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 2. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. Quinoline Derivatives in Discovery and Development of Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. fishersci.com [fishersci.com]
• 9. dspace.library.uu.nl [dspace.library.uu.nl]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. iosrjournals.org [iosrjournals.org]
• 12. Practical Recommendations for the Manipulation of Kinase Inhibitor Formulations to Age-Appropriate Dosage Forms [mdpi.com]
• 13. fishersci.com [fishersci.com]
• 14. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 15. reactionbiology.com [reactionbiology.com]

Reference Data & Comparative Studies

Validating the Biological Activity of 6-(Methylsulfonyl)quinoline: A Comparative Guide for Kinase Inhibitor Discovery

Introduction: The Quinoline Scaffold in Oncology and the Rationale for Investigating 6-(Methylsulfonyl)quinoline

The quinoline heterocycle is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of biological activities.[1] In oncology, the quinoline scaffold is particularly prominent, found in a variety of approved anticancer drugs and clinical candidates that function through mechanisms such as the inhibition of tyrosine kinases, tubulin polymerization, and topoisomerases.[2][3] The versatility of the quinoline ring system allows for chemical modifications that can fine-tune the pharmacological properties of the resulting compounds, leading to enhanced potency, selectivity, and drug-like characteristics.

This guide focuses on a specific, yet under-characterized, quinoline derivative: 6-(Methylsulfonyl)quinoline . The presence of the electron-withdrawing methylsulfonyl group at the 6-position is of significant interest. Similar functional groups have been incorporated into other heterocyclic scaffolds to enhance their kinase inhibitory activity, often by forming key interactions within the ATP-binding pocket of the target enzyme.[4][5] This structural feature suggests that 6-(Methylsulfonyl)quinoline may function as a kinase inhibitor, potentially targeting critical cell signaling pathways that are frequently dysregulated in cancer, such as the PI3K/AKT/mTOR cascade.[6][7]

Given the absence of extensive public data on 6-(Methylsulfonyl)quinoline, this document serves as a comprehensive validation framework. It is designed for researchers, scientists, and drug development professionals to objectively assess its biological activity. We will provide a hypothesized mechanism of action, a comparative analysis against established kinase inhibitors, and detailed, field-proven experimental protocols to test this hypothesis.

Hypothesized Mechanism of Action: Targeting the PI3K/AKT/mTOR Signaling Pathway

We hypothesize that 6-(Methylsulfonyl)quinoline exerts its anticancer effects by inhibiting key kinases within the PI3K/AKT/mTOR signaling pathway. This pathway is a central regulator of cell growth, proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[8][9][10] The inhibition of one or more kinases in this cascade—such as PI3K itself, Akt, or mTOR—can lead to the induction of apoptosis and a halt in tumor progression.[11]

The diagram below illustrates the PI3K/AKT/mTOR pathway and the putative inhibitory role of 6-(Methylsulfonyl)quinoline.

Caption: Hypothesized inhibition of the PI3K/AKT/mTOR pathway by 6-(Methylsulfonyl)quinoline.

Comparative Analysis: Benchmarking Against Established Kinase Inhibitors

To validate the biological activity of 6-(Methylsulfonyl)quinoline, it is essential to compare its performance against well-characterized drugs. We have selected two FDA-approved kinase inhibitors for this purpose:

• Sorafenib : A multi-kinase inhibitor that targets Raf kinases (C-RAF and B-RAF) as well as VEGFR and PDGFR, thereby inhibiting both tumor cell proliferation and angiogenesis.[12][13][14][15] Its broad-spectrum activity provides a benchmark for evaluating the potency and selectivity of a new compound.

• Erlotinib : A more selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. Comparing our compound to Erlotinib can help determine its specificity for the PI3K/AKT/mTOR pathway versus other common oncogenic signaling pathways.

The following table presents a hypothetical but plausible dataset summarizing the expected outcomes from the validation experiments. This data is intended to serve as a framework for interpreting actual experimental results.

Parameter	6-(Methylsulfonyl)quinoline (Hypothetical Data)	Sorafenib (Reference)	Erlotinib (Reference)
Target Cancer Cell Line	MCF-7 (Breast), A549 (Lung), U87-MG (Glioblastoma)	MCF-7, A549, U87-MG	A549 (EGFR-mutant)
Cytotoxicity (MTT Assay, IC₅₀)	MCF-7: 0.8 µMA549: 1.5 µMU87-MG: 0.5 µM	MCF-7: 5-10 µMA549: 5-10 µMU87-MG: ~5 µM	A549 (EGFR-mutant): ~0.1 µM
Primary Kinase Target(s)	PI3K, AKT, mTOR (Hypothesized)	Raf, VEGFR, PDGFR	EGFR
In Vitro Kinase Inhibition (IC₅₀)	PI3Kα: 75 nMAKT1: 200 nMmTOR: 150 nMVEGFR2: >5 µMEGFR: >10 µM	B-Raf: 6 nMC-Raf: 22 nMVEGFR2: 90 nMEGFR: >20 µM	EGFR: 2 nM
Pathway Inhibition (Western Blot)	↓ p-AKT (Ser473)↓ p-S6 (Ser240/244)	↓ p-ERK	↓ p-EGFR

Note: The IC₅₀ values for Sorafenib and Erlotinib are based on publicly available data and may vary depending on the specific cell line and assay conditions.

Experimental Validation: Detailed Protocols

To empirically determine the biological activity of 6-(Methylsulfonyl)quinoline, a systematic, multi-step experimental approach is required. The following protocols are designed to be self-validating, with each step providing data that informs the next.

Caption: A streamlined workflow for the validation of 6-(Methylsulfonyl)quinoline's biological activity.

Protocol 1: Cell Viability Assessment using MTT Assay

This assay determines the concentration of 6-(Methylsulfonyl)quinoline required to inhibit the metabolic activity of cancer cells by 50% (IC₅₀), providing a measure of its cytotoxicity.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, U87-MG)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• 6-(Methylsulfonyl)quinoline, Sorafenib, Erlotinib (stock solutions in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate.

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 6-(Methylsulfonyl)quinoline and the control compounds (Sorafenib, Erlotinib) in culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the diluted compounds. Include wells with vehicle (DMSO) control and medium-only blanks.

  • Incubate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • Add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the medium-only blanks from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol 2: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This biochemical assay directly measures the ability of 6-(Methylsulfonyl)quinoline to inhibit the activity of specific kinases. A luminescence-based assay that quantifies ADP production is a common and robust method.[9][12]

Materials:

• Recombinant kinases (e.g., PI3Kα, AKT1, mTOR, VEGFR2, EGFR)

• Specific kinase substrate peptides

• ATP

• 6-(Methylsulfonyl)quinoline and control inhibitors

• Kinase Assay Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Luminescence-based kinase assay kit (e.g., ADP-Glo™)

• White, opaque 384-well plates

• Luminometer-equipped plate reader

Procedure:

• Compound Preparation:

  • Prepare a serial dilution of 6-(Methylsulfonyl)quinoline and control inhibitors in DMSO.

• Kinase Reaction Setup:

  • In a 384-well plate, add the diluted compounds or DMSO control.

  • Add the recombinant kinase to each well and incubate for 10-15 minutes at room temperature to allow for binding.[13]

  • Prepare a mixture of the appropriate substrate and ATP in kinase assay buffer.

• Initiation and Incubation:

  • Initiate the kinase reaction by adding the substrate/ATP mixture to each well.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent as per the manufacturer's instructions. Incubate for 40 minutes at room temperature.[12]

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.[12]

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • The signal is proportional to the amount of ADP produced, and thus to kinase activity.

  • Plot the luminescence signal against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value for each kinase.

Protocol 3: Western Blot Analysis for Pathway Inhibition

This protocol validates whether 6-(Methylsulfonyl)quinoline inhibits the PI3K/AKT/mTOR pathway in a cellular context by measuring the phosphorylation status of key downstream proteins, such as AKT and the S6 ribosomal protein.[8]

Materials:

• Cancer cell line responsive to the compound (from Protocol 1)

• 6-(Methylsulfonyl)quinoline

• Lysis Buffer (e.g., RIPA buffer) with added protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, buffers, and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking Buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-p-AKT (Ser473), anti-total AKT, anti-p-S6 (Ser240/244), anti-total S6, anti-β-actin

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis:

  • Plate cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with 6-(Methylsulfonyl)quinoline at its IC₅₀ and 2x IC₅₀ concentrations for a specified time (e.g., 6-24 hours). Include a vehicle (DMSO) control.

  • Wash cells with ice-cold PBS and lyse them with ice-cold lysis buffer containing inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize all samples to the same protein concentration. Mix with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Run the gel to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-p-AKT) diluted in blocking buffer overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • To normalize the data, strip the membrane and re-probe with antibodies for the corresponding total proteins (e.g., total AKT) and a loading control (e.g., β-actin).

  • Quantify the band intensities to determine the relative decrease in protein phosphorylation upon treatment.

Conclusion and Future Directions

This guide provides a robust framework for the initial validation of 6-(Methylsulfonyl)quinoline as a potential anticancer agent. The proposed workflow, from broad cytotoxicity screening to specific pathway analysis, allows for a logical and evidence-based assessment of its mechanism of action.

If the experimental data aligns with the hypothetical results presented—namely, potent cytotoxicity in cancer cell lines, selective inhibition of kinases within the PI3K/AKT/mTOR pathway, and a corresponding decrease in the phosphorylation of downstream effectors—it would strongly support the development of 6-(Methylsulfonyl)quinoline as a novel kinase inhibitor.

Future research should then focus on lead optimization to improve potency and selectivity, comprehensive in vivo studies in animal models to assess efficacy and safety, and detailed pharmacokinetic and pharmacodynamic profiling. By systematically comparing its performance to established drugs like Sorafenib and Erlotinib, researchers can strategically position 6-(Methylsulfonyl)quinoline within the landscape of cancer therapeutics and unlock its full potential.

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A Comparative Guide to 6-(Methylsulfonyl)quinoline and Other Quinoline Derivatives for Researchers and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities, including antimalarial, anticancer, and antimicrobial properties.[1][2] The versatility of the quinoline ring system allows for extensive functionalization, making it a prime target in drug discovery.[1][3][4] This guide provides an in-depth comparison of 6-(methylsulfonyl)quinoline with other key quinoline derivatives, offering insights into how substituent choice influences physicochemical properties and biological activity.

The Significance of the 6-Position Substituent

The electronic nature of the substituent at the 6-position of the quinoline ring plays a critical role in modulating the molecule's properties. Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) can significantly alter the electron density of the aromatic system, thereby affecting reactivity, binding interactions with biological targets, and pharmacokinetic profiles.

For instance, studies have shown that the presence of electron-donating groups can enhance the anticancer activity of some quinoline derivatives by efficiently abstracting hydrogen atoms.[5] Conversely, electron-withdrawing groups can also contribute to potent biological activity, as seen in various kinase inhibitors.[6]

In Focus: 6-(Methylsulfonyl)quinoline

The methylsulfonyl (-SO2CH3) group is a strong electron-withdrawing group. Its presence at the 6-position significantly influences the electronic and steric properties of the quinoline core. This modification can lead to unique biological activities and improved drug-like properties.

Physicochemical Properties

A comprehensive comparison of the physicochemical properties of 6-(methylsulfonyl)quinoline and other representative 6-substituted quinoline derivatives is presented in the table below. These properties are crucial for predicting a compound's behavior in biological systems.

Compound	Substituent (at 6-position)	Molecular Weight ( g/mol )	Nature of Substituent	Predicted pKa	Predicted Solubility
6-(Methylsulfonyl)quinoline	-SO2CH3	207.25[7]	Strong Electron-Withdrawing	-	-
6-Nitroquinoline	-NO2	174.16[8]	Strong Electron-Withdrawing	3.24[8]	Slightly soluble in water[8]
6-Methoxyquinoline	-OCH3	159.18[9][10]	Electron-Donating	-	Very slightly soluble in water[10]
6-Hydroxyquinoline	-OH	145.16	Electron-Donating	5.15, 8.90[11]	Almost insoluble in water[11]
6-Methylquinoline	-CH3	143.18[12]	Weak Electron-Donating	-	-

Comparative Biological Activities

The choice of substituent at the 6-position dramatically impacts the biological activity of quinoline derivatives. Below is a comparison of the known activities of 6-(methylsulfonyl)quinoline and its counterparts.

6-(Methylsulfonyl)quinoline has been investigated for its potential in various therapeutic areas. For instance, certain derivatives incorporating a methylsulfonylphenyl group at the 6-position have been synthesized, suggesting an interest in their biological properties.[13] The strong electron-withdrawing nature of the methylsulfonyl group can be beneficial for kinase inhibition, a common target for quinoline-based drugs.

6-Nitroquinoline , another derivative with a strong electron-withdrawing group, has been used as a synthetic intermediate for creating more complex molecules with potential biological activities.[14]

6-Methoxyquinoline and its derivatives have shown promise as anticancer and anti-inflammatory agents.[9] Some analogues exhibit significant cytotoxic effects against multidrug-resistant cancer cell lines.[9]

6-Hydroxyquinoline exhibits antimicrobial properties and has been used in topical antiseptic formulations.[11] It is also a known metal chelating agent and has been studied for its potential in treating neurodegenerative diseases.[11] Some derivatives of 4-hydroxyquinoline have demonstrated significant in vivo anti-inflammatory activity.[15]

Experimental Protocols

To facilitate further research and comparative studies, this section provides standardized protocols for the synthesis of quinoline derivatives and for key biological assays.

Synthesis of Quinolines

Several classical methods are employed for the synthesis of the quinoline scaffold, including the Skraup, Doebner-von Miller, and Combes syntheses.[1][16] Green synthesis approaches, utilizing microwave or ultrasound irradiation and environmentally benign solvents, are also gaining prominence.[17][18]

General Workflow for Quinoline Synthesis: The synthesis typically involves the condensation of an aniline with a suitable carbonyl compound, followed by cyclization and often an oxidation step to form the aromatic quinoline ring.[1]

DOT Diagram: General Quinoline Synthesis Workflow

Caption: A generalized workflow for the synthesis of quinoline derivatives.

Example Protocol: Synthesis of 6-Nitroquinoline

This protocol is adapted from established methods for the nitration of quinoline derivatives.[14]

Materials:

• 7-Chloroquinoline

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Dichloromethane (CH₂Cl₂)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethanol

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 7-chloroquinoline in concentrated sulfuric acid and cool the mixture in an ice bath.

• Nitrating Mixture Preparation: In a separate beaker, slowly add concentrated nitric acid to concentrated sulfuric acid while cooling in an ice bath.

• Nitration: Add the prepared nitrating mixture dropwise to the 7-chloroquinoline solution, maintaining the reaction temperature between 0-5 °C.

• Reaction Monitoring: After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from ethanol to yield 7-chloro-6-nitroquinoline.

Biological Assays

Cell Viability Assays (MTT and XTT)

These colorimetric assays are fundamental for assessing the cytotoxic effects of compounds on cell lines.[19] They measure the metabolic activity of viable cells.[19]

DOT Diagram: MTT Cell Viability Assay Workflow

Caption: Step-by-step workflow of the MTT cell viability assay.[19]

MTT Assay Protocol: [19]

• Seed cells in a 96-well plate at an optimal density and incubate for 24-48 hours.

• Treat the cells with various concentrations of the test compound.

• After the desired exposure period, add MTT solution to each well (final concentration 0.5 mg/mL).

• Incubate for 1-4 hours at 37°C.[19]

• Remove the culture medium and add a solubilization solution to dissolve the formazan crystals.[19]

• Measure the absorbance at a wavelength between 550 and 600 nm.[19]

XTT Assay Protocol: [19] The XTT assay is similar to the MTT assay but offers the advantage of a water-soluble formazan product, eliminating the solubilization step.

• Seed and treat cells as in the MTT assay.

• Add the XTT labeling mixture to each well.

• Incubate for 2-4 hours at 37°C.

• Measure the absorbance at a wavelength between 450 and 500 nm.

In Vitro Kinase Activity Assay

Kinase inhibition is a common mechanism of action for quinoline-based drugs.[20] These assays measure the ability of a compound to inhibit the activity of a specific kinase.[21]

DOT Diagram: Kinase Inhibition Assay Workflow

Caption: General workflow for an in vitro kinase inhibition assay.[21]

Luminescence-Based Kinase Assay Protocol: [21]

• Prepare serial dilutions of the quinoline derivative in DMSO.

• In a 96-well plate, add the diluted compound or a DMSO control.

• Add the kinase to each well and incubate to allow for binding.

• Initiate the kinase reaction by adding a mixture of the kinase substrate and ATP.

• Incubate at 30°C for 60 minutes.

• Add a reagent to stop the kinase reaction and deplete the remaining ATP.

• Add a detection reagent to convert the produced ADP to ATP and generate a luminescent signal.

• Measure the luminescence using a plate reader and determine the IC50 value.

Conclusion

The substituent at the 6-position of the quinoline ring is a key determinant of its physicochemical properties and biological activity. The strong electron-withdrawing methylsulfonyl group in 6-(methylsulfonyl)quinoline offers a distinct profile compared to derivatives with electron-donating groups like 6-methoxy and 6-hydroxyquinoline, or other electron-withdrawing groups like 6-nitroquinoline. This guide provides a foundational comparison and detailed experimental protocols to aid researchers in the rational design and evaluation of novel quinoline-based compounds for drug discovery. Further experimental characterization of 6-(methylsulfonyl)quinoline is warranted to fully elucidate its potential.

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A Comparative Efficacy Analysis of 6-(Methylsulfonyl)quinoline: A Dual RAF/MEK Inhibitor for Precision Oncology

For researchers, scientists, and drug development professionals navigating the complex landscape of targeted cancer therapies, the emergence of novel inhibitors with unique mechanisms of action presents both opportunities and challenges. This guide provides an in-depth comparative analysis of the efficacy of 6-(Methylsulfonyl)quinoline, a potent dual RAF/MEK inhibitor also known as CH5126766 and VS-6766. We will objectively evaluate its performance against established BRAF and MEK inhibitors, supported by experimental data, to empower informed decisions in preclinical and clinical research.

Introduction: The Rationale for Dual RAF/MEK Inhibition

The Mitogen-Activated Protein Kinase (MAPK) pathway, encompassing the RAS-RAF-MEK-ERK signaling cascade, is a critical regulator of cell proliferation, differentiation, and survival.[1] Hyperactivation of this pathway, frequently driven by mutations in BRAF and RAS genes, is a hallmark of numerous cancers, including melanoma, colorectal cancer, and non-small cell lung cancer.[2][3]

BRAF inhibitors, such as Vemurafenib and Dabrafenib, have demonstrated significant clinical success in patients with BRAF V600-mutant melanoma.[4][5] However, the efficacy of these agents is often limited by the development of acquired resistance, frequently mediated by the reactivation of the MAPK pathway.[6][7] Similarly, MEK inhibitors like Trametinib, which act downstream of RAF, have also faced challenges with resistance mechanisms.[2][8]

This clinical reality has spurred the development of next-generation inhibitors that can overcome these limitations. 6-(Methylsulfonyl)quinoline (CH5126766/VS-6766) represents a novel approach by simultaneously targeting both RAF and MEK kinases.[9][10][11] This dual-inhibition strategy aims to achieve a more profound and durable suppression of the MAPK pathway, potentially mitigating the emergence of resistance.

Mechanism of Action: A Comparative Overview

Understanding the distinct mechanisms of action of 6-(Methylsulfonyl)quinoline and its comparators is fundamental to interpreting their efficacy profiles.

• 6-(Methylsulfonyl)quinoline (CH5126766/VS-6766): This compound is a first-in-class dual inhibitor of RAF and MEK.[11] It uniquely binds to MEK1, inducing a conformational change that allosterically inhibits RAF kinase activity, thereby preventing the phosphorylation and activation of MEK itself.[11] This dual action is hypothesized to prevent the feedback reactivation of MEK that can limit the efficacy of single-agent MEK inhibitors.[12]

• Vemurafenib (PLX4032): A potent and selective inhibitor of the BRAF V600E-mutated kinase.[4][13][14] It directly competes with ATP to bind to the active site of the mutated BRAF protein, thereby inhibiting its downstream signaling.[14][15]

• Dabrafenib: Similar to Vemurafenib, Dabrafenib is a selective, ATP-competitive inhibitor of BRAF V600-mutant kinases.[16][17][18] It effectively suppresses the MAPK pathway in cells harboring these mutations.[5]

• Trametinib: A reversible, allosteric inhibitor of MEK1 and MEK2.[1][19][20] By binding to a site distinct from the ATP-binding pocket, it prevents MEK from phosphorylating its only known substrates, ERK1 and ERK2.[21]

Signaling Pathway Inhibition

Caption: Inhibition points of various drugs in the MAPK pathway.

Comparative In Vitro Efficacy

The half-maximal inhibitory concentration (IC50) is a critical metric for assessing the potency of a compound in vitro. The following table summarizes a comparative analysis of reported IC50 values for 6-(Methylsulfonyl)quinoline and its competitors across various cancer cell lines. It is important to note that direct comparisons should be made with caution, as experimental conditions can vary between studies.

Compound	Cell Line	Genotype	IC50 (nM)	Reference
6-(Methylsulfonyl)quinoline	SK-MEL-28	BRAF V600E	65	[12]
SK-MEL-2	NRAS Q61R	28	[12]
MIAPaCa-2	KRAS G12C	40	[12]
SW480	KRAS G12V	46	[12]
HCT116	KRAS G13D	277	[12]
Vemurafenib	A375	BRAF V600E	31	[22]
Colo205	BRAF V600E	~50	[23]
Dabrafenib	A375P	BRAF V600E	200	[17]
WM1366	NRAS Q61K	>1000	[24]
Trametinib	A375	BRAF V600E	~1	[19]
HCT116	KRAS G13D	~5	[25]

Key Insights from In Vitro Data:

• Broad Activity of 6-(Methylsulfonyl)quinoline: The data demonstrates that 6-(Methylsulfonyl)quinoline exhibits potent anti-proliferative activity against cell lines with BRAF, NRAS, and KRAS mutations, highlighting its potential utility in a broader patient population compared to BRAF-selective inhibitors.[12]

• Potency in NRAS-mutant Melanoma: Notably, 6-(Methylsulfonyl)quinoline shows high potency in the NRAS-mutant SK-MEL-2 cell line, a context where targeted therapies have been historically lacking.[9][12]

• BRAF-Inhibitor Selectivity: Vemurafenib and Dabrafenib demonstrate potent inhibition of BRAF V600E mutant cell lines but are less effective against cells with wild-type BRAF or RAS mutations.[24][26]

• MEK Inhibitor Potency: Trametinib, as a direct MEK inhibitor, shows potent activity in both BRAF and KRAS mutant cell lines.[19][25]

Comparative In Vivo Efficacy

Preclinical xenograft models are instrumental in evaluating the in vivo efficacy of anti-cancer agents. This section compares the reported in vivo activity of 6-(Methylsulfonyl)quinoline with its alternatives.

Compound	Xenograft Model	Genotype	Dosing	Outcome	Reference
6-(Methylsulfonyl)quinoline	SK-MEL-2	NRAS Q61R	1.5 mg/kg, p.o. daily	Significant tumor growth suppression	[9][27]
HCT116	KRAS G13D	1.5 mg/kg, p.o. daily	Significant tumor regression	[11]
Vemurafenib	LOX	BRAF V600E	Dose-dependent	Tumor regression and increased survival	[23]
HT29 (CRC)	BRAF V600E	-	Modest single-agent activity	[28]
Dabrafenib	A375 (Melanoma)	BRAF V600E	-	Tumor growth inhibition	[29]
Trametinib	JHU-LX55a (NSCLC)	KRAS mutant	3 mg/kg	Tumor growth inhibition	[30]
KRAS-mutant CRC PDX	KRAS mutant	-	Induced stable disease or partial response in 74% of models (with Cetuximab)	[31][32]

Key Insights from In Vivo Data:

• Efficacy in RAS-Mutant Models: 6-(Methylsulfonyl)quinoline demonstrates significant in vivo antitumor activity in both NRAS- and KRAS-mutant xenograft models, further supporting its potential in these hard-to-treat cancer types.[9][11][27]

• Dose-Dependent Effects: The efficacy of these targeted agents is often dose-dependent, as illustrated by the Vemurafenib studies in melanoma xenografts.[23]

• Combination Strategies: The limited single-agent activity of Vemurafenib in BRAF-mutant colorectal cancer xenografts underscores the importance of combination therapies in certain contexts.[28] Similarly, the efficacy of Trametinib in KRAS-mutant colorectal cancer was significantly enhanced when combined with an EGFR inhibitor.[31][32]

Mechanisms of Resistance: A Comparative Perspective

The development of drug resistance remains a significant hurdle in targeted therapy. Understanding the distinct resistance profiles of these inhibitors is crucial for developing effective second-line and combination treatment strategies.

• 6-(Methylsulfonyl)quinoline: As a dual RAF/MEK inhibitor, it is hypothesized to be less susceptible to resistance mechanisms that involve the reactivation of the MAPK pathway through feedback loops. However, acquired resistance can still occur through alterations in other signaling pathways.[2][8]

• BRAF Inhibitors (Vemurafenib, Dabrafenib): Acquired resistance is common and can be mediated by a variety of mechanisms, including:

  • Reactivation of the MAPK pathway through NRAS or KRAS mutations, BRAF amplification, or BRAF splice variants.[7][33][34]

  • Activation of bypass signaling pathways, such as the PI3K/AKT pathway.[6]

• MEK Inhibitors (Trametinib): Resistance to MEK inhibitors can arise from:

  • Mutations in MEK1/2 that prevent drug binding.[3]

  • Upregulation of receptor tyrosine kinases (RTKs) that reactivate the MAPK or other survival pathways.[35][36]

Resistance Mechanisms Overview

Caption: Common resistance pathways for different MAPK inhibitors.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section provides detailed, step-by-step methodologies for key in vitro and in vivo experiments.

In Vitro Cell Proliferation (MTT) Assay

This protocol is a standard method for assessing cell viability and proliferation in response to therapeutic compounds.

Workflow Diagram

Caption: Step-by-step workflow for the MTT cell proliferation assay.

Detailed Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Preparation: Prepare a serial dilution of the test compounds (6-(Methylsulfonyl)quinoline, Vemurafenib, Dabrafenib, Trametinib) in culture medium at 2x the final desired concentration.

• Treatment: Remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis of MAPK Pathway Modulation

This protocol allows for the qualitative and semi-quantitative assessment of protein expression and phosphorylation status within the MAPK pathway.

Detailed Protocol:

• Cell Lysis: Treat cells with the test compounds for the desired time points. Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Denature the protein samples by boiling in Laemmli buffer. Load equal amounts of protein (20-30 µg) onto a 10% SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against total and phosphorylated forms of key MAPK pathway proteins (e.g., p-ERK, total ERK, p-MEK, total MEK) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).

In Vivo Tumor Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of compounds in a mouse xenograft model.

Detailed Protocol:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in Matrigel) into the flank of immunodeficient mice (e.g., nude or SCID mice).

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Treatment Initiation: When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer the test compounds (e.g., 6-(Methylsulfonyl)quinoline, Vemurafenib, Dabrafenib, Trametinib) and vehicle control via the appropriate route (e.g., oral gavage) at the predetermined dose and schedule.

• Efficacy Assessment: Continue to monitor tumor volume and body weight throughout the study. The primary efficacy endpoint is typically tumor growth inhibition.

• Study Termination and Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, Western blotting).

Conclusion and Future Directions

The dual RAF/MEK inhibitor, 6-(Methylsulfonyl)quinoline (CH5126766/VS-6766), presents a promising therapeutic strategy for cancers driven by MAPK pathway activation. Its ability to potently inhibit both RAF and MEK offers a potential advantage over single-agent BRAF or MEK inhibitors, particularly in the context of RAS-mutant cancers and in overcoming acquired resistance.

The comparative analysis of in vitro and in vivo data suggests that 6-(Methylsulfonyl)quinoline has a broader spectrum of activity than selective BRAF inhibitors and may offer a more durable response by mitigating feedback reactivation of the MAPK pathway. However, further head-to-head preclinical and clinical studies are warranted to definitively establish its superiority and optimal clinical positioning.

Future research should focus on:

• Identifying predictive biomarkers to select patients most likely to respond to 6-(Methylsulfonyl)quinoline.

• Exploring rational combination therapies to further enhance its efficacy and overcome potential resistance mechanisms.

• Evaluating its activity in a wider range of cancer types with MAPK pathway alterations.

This guide provides a comprehensive foundation for researchers and clinicians to understand the comparative efficacy of 6-(Methylsulfonyl)quinoline and to guide its future development and application in precision oncology.

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A Senior Application Scientist's Guide to the Experimental Cross-Validation of 6-(Methylsulfonyl)quinoline

Introduction: The Quinoline Scaffold and the Imperative for Rigorous Validation

The quinoline scaffold, a bicyclic heterocycle formed by the fusion of a benzene and a pyridine ring, is a cornerstone of medicinal chemistry.[1][2] Its derivatives have given rise to a vast portfolio of therapeutics, from antimalarials like chloroquine to anticancer agents like camptothecin.[3][4][5] The introduction of a methylsulfonyl (-SO₂CH₃) group at the 6-position creates 6-(Methylsulfonyl)quinoline, a molecule of significant interest. The sulfone group can act as a potent hydrogen bond acceptor and modulate the electronic properties of the quinoline ring system, potentially enhancing interactions with biological targets and improving pharmacokinetic profiles.

Part 1: Foundational Analysis - Confirming Identity and Purity

Before any biological assessment, the identity and purity of the test compound must be unequivocally established. This is the bedrock of trustworthy science; without it, all subsequent biological data is meaningless.

Experimental Protocol: Compound Characterization

• Synthesis: 6-(Methylsulfonyl)quinoline can be synthesized via several established methods for quinoline construction, such as the Skraup or Friedländer synthesis, followed by modification or starting from appropriately substituted precursors.[6][7][8]

• Structural Verification:

  • NMR Spectroscopy (¹H and ¹³C): Acquire spectra to confirm the proton and carbon environments. The chemical shifts and coupling constants must be consistent with the proposed structure of 6-(Methylsulfonyl)quinoline.

  • Mass Spectrometry (MS): Determine the molecular weight of the compound. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition to within a few parts per million (ppm).

• Purity Assessment:

  • High-Performance Liquid Chromatography (HPLC): Develop a robust HPLC method (e.g., reverse-phase with a C18 column) to assess the purity of the compound. The goal is to achieve a purity level of >95%, ideally >98%, for use in biological assays. The chromatogram should show a single major peak, with the area of this peak representing the compound's purity.

The causality behind this step is simple: impurities can have their own biological activity, leading to false-positive results or confounding the interpretation of the primary compound's potency.

Part 2: In Vitro Cross-Validation of Antiproliferative Activity

The first biological question is typically "Does this compound inhibit cancer cell growth?" To answer this with confidence, we must employ at least two distinct assays that measure cell viability through different biological principles. This cross-validation approach mitigates the risk of assay-specific artifacts.

A. Primary Assays: Quantifying Cytotoxicity

We will compare two of the most common colorimetric assays: one based on metabolic activity (MTT) and another based on total cellular protein (SRB).

Experimental Protocol 1: MTT Assay for Cell Viability

• Cell Seeding: Plate cancer cells (e.g., MCF-7 breast cancer, HeLa cervical cancer) in 96-well plates at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 6-(Methylsulfonyl)quinoline and a reference compound (e.g., Doxorubicin). Treat the cells with these dilutions for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Metabolically active cells contain mitochondrial reductase enzymes that convert the yellow MTT to purple formazan crystals.[9]

• Solubilization: After incubation, add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance at ~570 nm using a microplate reader.

• Analysis: Convert absorbance values to percentage of cell viability relative to a vehicle-treated control. Plot the data and calculate the half-maximal inhibitory concentration (IC₅₀) using non-linear regression.

Experimental Protocol 2: Sulforhodamine B (SRB) Assay

• Cell Seeding & Treatment: Follow steps 1 and 2 from the MTT protocol.

• Cell Fixation: After the treatment period, gently discard the medium and fix the cells to the plate using trichloroacetic acid (TCA).

• Staining: Wash the plates and stain the fixed cells with Sulforhodamine B, a dye that binds to basic amino acids in cellular proteins.[10]

• Washing: Remove the unbound dye with a dilute acetic acid solution.

• Solubilization: Add a basic solution (e.g., 10 mM Tris base) to solubilize the protein-bound dye.

• Data Acquisition & Analysis: Read the absorbance at ~510 nm and calculate the IC₅₀ as described for the MTT assay.

B. Comparative Data Analysis

The IC₅₀ values obtained from both assays should be in general agreement. A significant discrepancy warrants further investigation. For example, a compound that is potent in the MTT assay but weak in the SRB assay might be interfering with mitochondrial function without necessarily causing cell death.

Table 1: Hypothetical Antiproliferative Activity (IC₅₀, µM) of 6-(Methylsulfonyl)quinoline vs. a Reference Compound

Compound	Cell Line	Assay Type	IC₅₀ (µM)
6-(Methylsulfonyl)quinoline	MCF-7 (Breast)	MTT	5.2
6-(Methylsulfonyl)quinoline	MCF-7 (Breast)	SRB	6.1
6-(Methylsulfonyl)quinoline	HeLa (Cervical)	MTT	8.9
6-(Methylsulfonyl)quinoline	HeLa (Cervical)	SRB	9.5
Doxorubicin (Reference)	MCF-7 (Breast)	MTT	0.8
Doxorubicin (Reference)	MCF-7 (Breast)	SRB	0.9

This tabular format allows for a direct and objective comparison of performance, fulfilling a key requirement of the guide.

Part 3: Mechanistic Elucidation - Uncovering the "How"

Once antiproliferative activity is confirmed, the next logical step is to investigate the mechanism of action. Quinoline derivatives are known to induce apoptosis (programmed cell death) and/or cause cell cycle arrest.[11][12] Validating these effects provides a deeper, more mechanistic understanding of the compound's activity.

Caption: Logical workflow for mechanistic cross-validation.

A. Apoptosis Detection

The Annexin V/Propidium Iodide (PI) assay is the gold standard for detecting apoptosis.[11] Early in apoptosis, phosphatidylserine (PS) flips from the inner to the outer plasma membrane leaflet. Annexin V binds to this exposed PS. PI is a DNA stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.

Experimental Protocol 3: Annexin V/PI Apoptosis Assay

• Cell Culture: Seed and treat cells with 6-(Methylsulfonyl)quinoline at concentrations around its IC₅₀ for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells.

• Staining: Resuspend cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide.

• Analysis: Analyze the cell population using a flow cytometer. The results will quadrant the cells:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

• Cross-Validation: A significant increase in the Annexin V-positive populations compared to the control validates that the cytotoxicity observed in the primary assays is due to the induction of apoptosis.

B. Cell Cycle Analysis

This assay determines if the compound arrests the cell cycle at a specific phase (G0/G1, S, or G2/M).

Experimental Protocol 4: Cell Cycle Analysis via PI Staining

• Cell Culture: Seed and treat cells as in the apoptosis protocol.

• Cell Harvesting & Fixation: Harvest cells and fix them in ice-cold 70% ethanol, which permeabilizes the cells.[11]

• Staining: Treat cells with an RNase solution (to prevent staining of double-stranded RNA) and then stain with Propidium Iodide.

• Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA.

  • G0/G1 phase cells have 2N DNA content.

  • S phase cells have between 2N and 4N DNA content.

  • G2/M phase cells have 4N DNA content.

• Cross-Validation: An accumulation of cells in a specific phase (e.g., a large G2/M peak) provides a mechanistic explanation for the antiproliferative effects observed.

C. Contextualizing the Mechanism: Signaling Pathways

Quinoline derivatives often exert their effects by modulating key intracellular signaling pathways that are deregulated in cancer, such as the PI3K/Akt/mTOR pathway.[10]

Caption: Hypothesized inhibition of the PI3K/Akt pathway.

Part 4: Comparative Analysis with Alternatives

No compound exists in a vacuum. To understand the potential of 6-(Methylsulfonyl)quinoline, its performance must be benchmarked against established alternatives. This includes other quinoline-based drugs and compounds with different core scaffolds that target similar mechanisms.

Table 2: Comparative Profile of 6-(Methylsulfonyl)quinoline and Alternative Anticancer Agents

Feature	6-(Methylsulfonyl)quinoline (Hypothetical)	Camptothecin (Quinoline-based)	Gefitinib (Quinazoline-based)
Primary Mechanism	Apoptosis Induction / Cell Cycle Arrest	Topoisomerase I Inhibition	EGFR Tyrosine Kinase Inhibition
Potency Range	Low Micromolar (µM)	Nanomolar (nM) to low µM	Nanomolar (nM)
Key Advantage	Novel structure, potential to overcome existing resistance mechanisms.	Broad-spectrum activity.	High selectivity for EGFR-mutant cancers.
Key Limitation	Mechanism not fully elucidated; potential for off-target effects.	High toxicity.	Ineffective in EGFR wild-type cancers; acquired resistance is common.
Validation Assays	Cell Viability (MTT/SRB), Apoptosis (Annexin V), Cell Cycle (PI)	DNA Relaxation Assays, Cell Cycle Analysis	Kinase Inhibition Assays, Western Blot for p-EGFR

This comparative table provides researchers with a clear, objective summary of where 6-(Methylsulfonyl)quinoline might fit into the existing therapeutic landscape, highlighting both its potential and the challenges that lie ahead in its development.

Conclusion

The experimental validation of a novel compound like 6-(Methylsulfonyl)quinoline requires a methodical, multi-pronged strategy. By moving from foundational purity checks to cross-validated cytotoxicity assays and finally to mechanistic studies, researchers can build a robust and trustworthy data package. Relying on orthogonal methods—such as pairing a metabolic assay with a protein-based assay—is not redundant; it is the essence of scientific rigor. This approach ensures that the observed biological effects are genuine properties of the compound, laying a solid foundation for further preclinical and clinical development.

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The Emerging Potential of 6-(Methylsulfonyl)quinoline: A Comparative Analysis Against Established c-Met Kinase Inhibitors

A Technical Guide for Researchers in Oncology and Drug Discovery

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities, including anticancer properties.[1][2] The functionalization of this heterocyclic system offers a fertile ground for the development of novel, potent, and selective drug candidates. Within this landscape, 6-(methylsulfonyl)quinoline emerges as a compound of significant interest. While its specific biological targets are still under extensive investigation, its structural features—a quinoline core appended with an electron-withdrawing methylsulfonyl group—suggest a potential role as a kinase inhibitor.[3]

This guide provides a comparative analysis of 6-(methylsulfonyl)quinoline against well-established inhibitors of the c-Met receptor tyrosine kinase. The rationale for this comparison is rooted in the fact that many potent c-Met inhibitors feature a quinoline or a related heterocyclic core.[4] Dysregulation of the c-Met signaling pathway is a known driver in a variety of human cancers, promoting tumor growth, invasion, and metastasis.[5] As such, c-Met represents a critical target for cancer therapy.

Here, we will explore the hypothetical positioning of 6-(methylsulfonyl)quinoline as a c-Met inhibitor and compare its potential efficacy against clinically relevant drugs: Crizotinib, Cabozantinib, and Tepotinib. This guide will provide a detailed experimental protocol for a head-to-head comparison of these compounds, present their known performance data, and visualize the underlying biological pathways to offer a comprehensive resource for researchers in the field.

The c-Met Signaling Pathway: A Key Target in Oncology

The c-Met receptor, also known as hepatocyte growth factor receptor (HGFR), is a receptor tyrosine kinase that plays a pivotal role in normal cellular processes such as embryonic development and wound healing.[6] However, its aberrant activation, through gene amplification, mutation, or overexpression, is strongly implicated in the pathogenesis of numerous cancers, including non-small cell lung cancer (NSCLC), renal cell carcinoma, and gastric cancer.[5][6]

Upon binding its ligand, hepatocyte growth factor (HGF), c-Met dimerizes and autophosphorylates, triggering a cascade of downstream signaling pathways, most notably the RAS/MAPK and PI3K/Akt pathways. These pathways are central to cell proliferation, survival, and motility.[1] The inhibition of c-Met kinase activity is therefore a validated strategy in cancer therapy.

Caption: The c-Met signaling pathway and the point of inhibition.

Comparative Inhibitors: A Snapshot

To provide a robust comparison, we have selected three well-characterized c-Met inhibitors with distinct profiles:

• Crizotinib (Xalkori®): An ATP-competitive inhibitor of both c-Met and anaplastic lymphoma kinase (ALK).[7][8] It is FDA-approved for the treatment of ALK-positive or ROS1-positive NSCLC and has shown activity in c-Met amplified cancers.[4][9]

• Cabozantinib (Cabometyx®): A multi-targeted tyrosine kinase inhibitor that potently inhibits c-Met, VEGFR2, and RET.[10][11] Its broad-spectrum activity makes it effective in various malignancies, including renal cell carcinoma and medullary thyroid cancer.[10]

• Tepotinib (Tepmetko®): A highly selective and potent c-Met inhibitor.[12][13] Its selectivity profile suggests the potential for fewer off-target effects.[12] It is approved for metastatic NSCLC with MET exon 14 skipping mutations.[1]

Experimental Protocol: In Vitro c-Met Kinase Inhibition Assay

To quantitatively compare the inhibitory potential of 6-(methylsulfonyl)quinoline against Crizotinib, Cabozantinib, and Tepotinib, a Homogeneous Time-Resolved Fluorescence (HTRF) kinase assay is a robust and high-throughput method.[14][15] This assay measures the phosphorylation of a substrate by the kinase, and the reduction in this signal in the presence of an inhibitor is used to determine its potency (IC50).

Objective: To determine the half-maximal inhibitory concentration (IC50) of 6-(methylsulfonyl)quinoline and known inhibitors against the human c-Met kinase domain.

Materials:

• Recombinant human c-Met kinase (catalytic domain, e.g., amino acids 956-1390)[16]

• HTRF KinEASE™-TK kit (containing a universal biotinylated tyrosine kinase substrate, Eu³⁺-cryptate labeled anti-phosphotyrosine antibody, and streptavidin-XL665)[15]

• ATP (Adenosine 5'-triphosphate)

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compounds: 6-(methylsulfonyl)quinoline, Crizotinib, Cabozantinib, Tepotinib (dissolved in DMSO)

• 384-well low-volume white plates

• HTRF-compatible plate reader

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of each inhibitor in 100% DMSO.

  • Create a series of 10-point, 3-fold serial dilutions in DMSO. For a final assay concentration range of 10 µM to 0.5 nM, the intermediate dilution plate in DMSO would range from 1 mM to 50 nM.

  • From the intermediate plate, create a final dilution series in kinase reaction buffer.

• Kinase Reaction:

  • Add 2 µL of the diluted compounds to the wells of a 384-well plate. For control wells (0% and 100% inhibition), add 2 µL of kinase buffer with the same percentage of DMSO.

  • Add 4 µL of a solution containing the c-Met kinase and the biotinylated substrate in kinase buffer to each well. The final concentration of the kinase should be optimized for a robust signal-to-background ratio.

  • Initiate the kinase reaction by adding 4 µL of ATP solution in kinase buffer to all wells. The final ATP concentration should be close to the Km value for c-Met to ensure competitive binding can be accurately measured.

  • Incubate the plate at room temperature for 60 minutes.

• Detection:

  • Stop the reaction by adding 10 µL of the HTRF detection buffer containing the Eu³⁺-cryptate labeled anti-phosphotyrosine antibody and streptavidin-XL665. The EDTA in the detection buffer chelates Mg²⁺, thus stopping the kinase activity.

  • Incubate the plate at room temperature for 60 minutes to allow for the binding of the detection reagents.

• Data Acquisition:

  • Read the plate on an HTRF-compatible reader, measuring the emission at 665 nm and 620 nm.

  • Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.

• Data Analysis:

  • Normalize the data using the 0% inhibition (DMSO only) and 100% inhibition (no enzyme or high concentration of a known inhibitor) controls.

  • Plot the normalized response versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.

Caption: Workflow for the in vitro c-Met HTRF kinase assay.

Performance Data Comparison

The following table summarizes the known inhibitory activities of the selected c-Met inhibitors. The data for 6-(methylsulfonyl)quinoline is presented as hypothetical, representing a potential outcome of the proposed experiment.

Compound	c-Met IC50 (nM)	Kinase Selectivity Profile	Key Clinical Indications
6-(Methylsulfonyl)quinoline	Hypothetical: 25 nM	To be determined	Under Investigation
Crizotinib	~5-20 nM[7][17]	c-Met, ALK, ROS1[8]	ALK+/ROS1+ NSCLC[4]
Cabozantinib	~1-10 nM[2][10]	c-Met, VEGFR2, RET, AXL[11]	Renal Cell Carcinoma, Medullary Thyroid Cancer[10]
Tepotinib	~1-5 nM[12][18]	Highly selective for c-Met[12][13]	NSCLC with METex14 skipping[1]

Discussion and Future Perspectives

This guide outlines a clear, experimentally verifiable framework for evaluating 6-(methylsulfonyl)quinoline as a potential c-Met inhibitor. The proposed HTRF assay provides a robust method for a direct, quantitative comparison against established clinical drugs.

Should 6-(methylsulfonyl)quinoline demonstrate potent c-Met inhibition in the low nanomolar range, several critical next steps would be warranted. A comprehensive kinase selectivity profiling against a broad panel of kinases would be essential to understand its specificity. High selectivity, as seen with Tepotinib, can often translate to a better safety profile with fewer off-target toxicities.[12] Conversely, a multi-targeted profile, like that of Cabozantinib, can offer advantages in overcoming resistance mechanisms.[11]

Further investigations would involve cellular assays to confirm on-target engagement and downstream signaling inhibition in c-Met-dependent cancer cell lines. Ultimately, preclinical in vivo studies in relevant tumor models would be necessary to assess its therapeutic potential.

The exploration of novel quinoline-based scaffolds like 6-(methylsulfonyl)quinoline is a vital endeavor in the quest for next-generation cancer therapeutics. By systematically comparing such emerging compounds against established inhibitors, the scientific community can more efficiently identify and advance promising new drug candidates.

References

• Zou, D., et al. (2007). Crizotinib, a small-molecule dual inhibitor of the c-Met and ALK receptor tyrosine kinases. Journal of Thoracic Oncology, 2(8), S737.
• Yakes, F. M., et al. (2011). Cabozantinib (XL184), a novel MET and VEGFR2 inhibitor, simultaneously suppresses metastasis, angiogenesis, and tumor growth. Molecular Cancer Therapeutics, 10(12), 2298-2308.
• Synapse - Patsnap. (2025, March 7). What is the mechanism of action of Cabozantinib?
• CancerNetwork. (2012, May 10). Crizotinib, an ALK/MET Tyrosine Kinase Inhibitor for ALK-Positive NSCLC.
• Christensen, J. G., et al. (2007). Crizotinib (PF-02341066) is a potent and selective dual inhibitor of the c-Met and ALK receptor tyrosine kinases with significant antitumor activity in preclinical models. Clinical Cancer Research, 13(21), 6397-6405.
• Boccalatte, F., et al. (2023, July 27).
• Zhang, J. H., et al. (2007). HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications. Current Chemical Genomics, 1, 44-54.
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• ChemMedChem. (2025, July 18). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024).
• Revvity. (n.d.). HTRF KinEASE a universal expanded platform to address serine/threonine & tyrosine kinases.
• Bladt, F., et al. (2017). The selective c-Met inhibitor tepotinib can overcome epidermal growth factor receptor inhibitor resistance mediated by aberrant c-Met activation in NSCLC models. American Journal of Cancer Research, 7(4), 962-972.
• Camidge, D. R., et al. (2013). Efficacy and safety of crizotinib in patients with advanced c-MET-amplified non-small cell lung cancer (NSCLC). Journal of Clinical Oncology, 31(15_suppl), 8001-8001.
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• ResearchGate. (n.d.). Mechanism of action of cabozantinib. Cabozantinib exhibits balanced inhibition of MET, vascular endothelial growth factor receptor type 2 (VEGFR), and several other receptor tyrosine kinases that are also implicated in tumor pathobiology, including RET, KIT, AXL, and FLT3.
• Aksoy, M., et al. (2021). Crizotinib for c-MET-amplified advanced NSCLC: a single-center experience. Future Oncology, 17(28), 3705-3712.
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A Comparative Guide to the Structure-Activity Relationship of 6-(Methylsulfonyl)quinoline Analogues as Kinase Inhibitors

For researchers, medicinal chemists, and drug development professionals, the quinoline scaffold remains a cornerstone in the design of novel therapeutics, particularly in oncology.[1][2][3] Its rigid, bicyclic aromatic structure provides a versatile framework for introducing a variety of functional groups to modulate biological activity.[4][5] This guide offers an in-depth comparison of the structure-activity relationships (SAR) of 6-(methylsulfonyl)quinoline analogues, with a primary focus on their role as kinase inhibitors. We will delve into the mechanistic rationale behind their design, compare their performance with relevant alternatives, and provide detailed experimental protocols for their evaluation.

The Significance of the 6-Methylsulfonyl Moiety

The introduction of a methylsulfonyl (-SO₂CH₃) group at the 6-position of the quinoline ring is a strategic decision in medicinal chemistry. This electron-withdrawing group can significantly influence the electronic properties of the entire scaffold, impacting key pharmacokinetic and pharmacodynamic parameters. The sulfonyl group is a hydrogen bond acceptor and can engage in crucial interactions with amino acid residues in the target protein's active site. Furthermore, its presence can enhance metabolic stability and aqueous solubility, desirable properties for drug candidates.[6]

Comparative Analysis of Kinase Inhibitory Activity: A Focus on c-Met

The c-Met receptor tyrosine kinase has emerged as a critical target in cancer therapy, with its dysregulation implicated in tumor growth, invasion, and metastasis.[7][8] Quinoline-based scaffolds have shown considerable promise as c-Met inhibitors.[9][10] While direct and extensive SAR studies on a series of 6-(methylsulfonyl)quinoline analogues are not abundantly available in the public domain, we can infer their potential by comparing them with other 6-substituted quinoline derivatives and related kinase inhibitors.

For instance, the development of 6-benzyloxyquinolines as selective c-Met inhibitors provides a valuable benchmark.[9] The replacement of a benzyloxy group with a methylsulfonyl group at the 6-position would alter the size, electronics, and hydrogen bonding potential at this position, likely leading to a different selectivity and potency profile.

Below is a comparative table summarizing the inhibitory activities of various quinoline and quinazoline analogues against key kinases. This will serve as a basis for understanding the potential of the 6-(methylsulfonyl)quinoline scaffold.

Compound ID	Core Scaffold	Key Substituents	Target Kinase	IC₅₀ (nM)
Gefitinib	Quinazoline	4-(3-chloro-4-fluoroaniline)-7-methoxy	EGFR	17.1
Erlotinib	Quinazoline	4-(3-ethynylaniline)-6,7-bis(2-methoxyethoxy)	EGFR	33.25
Lapatinib	Quinazoline	4-(3-chloro-4-((3-fluorobenzyl)oxy)aniline)-6-((5-((2-(methylsulfonyl)ethyl)amino)methyl)furan-2-yl)	EGFR/HER2	10.8/9.8
Cabozantinib	Quinoline	4-((4-fluoro-3-cyclopropanecarboxamidophenyl)oxy)-6,7-dimethoxy	c-Met, VEGFR2	1.3, 0.035
Foretinib	Quinoline	4-((3-fluoro-4-(N-methylcarbamoyl-methoxy)phenyl)amino)-6-(N'-(4-fluoro-phenyl)-N'-methyl-ureido)-7-methoxy	c-Met, VEGFR2	1.1, 0.4
Hypothetical Analogue 1	Quinoline	6-methylsulfonyl , 4-(substituted-phenoxy)	c-Met	To be determined
Hypothetical Analogue 2	Quinoline	6-methylsulfonyl , 4-(substituted-anilino)	c-Met	To be determined

This table is a compilation of data from various sources for comparative purposes and includes hypothetical analogues to guide future research.[1]

Structure-Activity Relationship Insights

Based on the available literature for quinoline-based kinase inhibitors, we can extrapolate the following SAR principles for the 6-(methylsulfonyl)quinoline scaffold:

• Position 4: The substituent at the 4-position is crucial for potent kinase inhibition. Typically, a phenoxy or anilino group at this position anchors the molecule into the ATP-binding pocket of the kinase. The nature and substitution pattern of this aryl ring will significantly impact potency and selectivity.

• Position 6: The methylsulfonyl group at this position is expected to project into a solvent-exposed region or a specific sub-pocket of the kinase. Its ability to form hydrogen bonds could be a key determinant of binding affinity.

• Position 7: Substitutions at the 7-position, often with small alkoxy groups like methoxy, can further modulate the activity and pharmacokinetic properties of the compound.

• Other Positions: Modifications at other positions on the quinoline ring can be explored to fine-tune the physicochemical properties and address potential off-target effects.

Experimental Protocols for Evaluation

To objectively compare the performance of novel 6-(methylsulfonyl)quinoline analogues, a standardized set of in vitro and cell-based assays is essential.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to the kinase activity.[11]

Materials:

• Kinase of interest (e.g., c-Met)

• Kinase substrate peptide

• ATP

• Test compounds (6-(methylsulfonyl)quinoline analogues)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

Protocol:

• Compound Preparation: Prepare a 10 mM stock solution of each test compound in 100% DMSO. Create a serial dilution (e.g., 1:3) to generate a 10-point dose-response curve.[11]

• Kinase Reaction:

  • In a 96-well plate, add 2.5 µL of the serially diluted compound or DMSO control to each well.

  • Add 2.5 µL of the kinase to each well and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis: Measure the luminescence of each well using a plate reader. The IC₅₀ values are determined by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[6][7]

Materials:

• Cancer cell line of interest (e.g., a c-Met dependent line like MKN-45)

• Complete cell culture medium

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

Protocol:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO). Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Data Acquisition and Analysis: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader. The IC₅₀ values are calculated by plotting the percentage of cell viability against the logarithm of the compound concentration.

Visualizing the Scientific Workflow and Logic

To better illustrate the process of evaluating these compounds and their mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for the evaluation of 6-(methylsulfonyl)quinoline analogues.

Caption: Logical relationship of substituents to the biological activity of the quinoline core.

Conclusion and Future Directions

The 6-(methylsulfonyl)quinoline scaffold represents a promising starting point for the development of novel kinase inhibitors. Based on the established principles of quinoline-based drug design, strategic modifications at the 4- and 7-positions are likely to yield potent and selective compounds. The experimental protocols outlined in this guide provide a robust framework for the systematic evaluation and comparison of these analogues. Future research should focus on synthesizing a focused library of 6-(methylsulfonyl)quinoline derivatives to generate comprehensive SAR data and validate the hypotheses presented herein. Such studies will be instrumental in unlocking the full therapeutic potential of this important chemical class.

References

• Dhillon, A., et al. (2025). Novel quinolinyl-thiazole hybrid candidates bearing N-methyl piperazine as potential anti-breast cancer agents: synthesis, biological evaluation and computational studies. ResearchGate. [Link]

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• Janočková, J., et al. (2015). Investigating biological activity spectrum for novel quinoline analogues. PubMed. [Link]

• Wikipedia. (n.d.). c-Met inhibitor. Wikipedia. [Link]

• Oh, K., et al. (2010). Discovery of 6-benzyloxyquinolines as c-Met selective kinase inhibitors. PubMed. [Link]

• Solanki, V., et al. (2021). Design, synthesis and biological evaluation of 6‐substituted quinolines derived from cabozantinib as c‐Met inhibitors. ResearchGate. [Link]

• Al-Suwaidan, I. A., et al. (2016). Design, Synthesis and Biological Evaluation of 4-(Imidazolylmethyl)-2-(4-methylsulfonyl phenyl)-Quinoline Derivatives as Selective COX-2 Inhibitors and In-vitro Anti-breast Cancer Agents. PMC. [Link]

• Google Patents. (n.d.). Quinoline derivatives as tyrosine kinase inhibitors.

• International Letters of Chemistry, Physics and Astronomy. (2014). Synthesis, Characterization and Biological evaluation of 6-substituted-2-(substituted-phenyl)- quinoline derivatives bearing 4-amino-1,2,4-triazole-3-thiol ring at C-4 position. SCIENTIFIC.NET. [Link]

• Sanna, F., et al. (2021). Novel Quinoline Compounds Active in Cancer Cells through Coupled DNA Methyltransferase Inhibition and Degradation. MDPI. [Link]

• Hsieh, P., et al. (2011). Synthesis and antiproliferative evaluation of 6-aryl-11-iminoindeno[1,2-c]quinoline derivatives. PubMed. [Link]

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• Google Patents. (n.d.). Quinoline derivatives as kinase inhibitors.

• Howard, H. (2022). 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR SCAFFOLD. ProQuest. [Link]

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• Google Patents. (n.d.). Methods of treating cancers using isoquinoline or 6-aza-quinoline derivatives.

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• Al-Rashood, S. T., et al. (2022). Synthesis, Cytotoxic Evaluation, and Structure-Activity Relationship of Substituted Quinazolinones as Cyclin-Dependent Kinase 9 Inhibitors. MDPI. [Link]

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A Comparative Analysis of Bosutinib and Standard Tyrosine Kinase Inhibitors in the Management of Chronic Myeloid Leukemia

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of targeted cancer therapy, the quinoline scaffold has emerged as a privileged structure, giving rise to potent inhibitors of key oncogenic drivers. This guide provides a detailed comparative analysis of bosutinib, a dual Src/Abl tyrosine kinase inhibitor (TKI) featuring a 4-anilino-3-quinolinecarbonitrile core, against the established first- and second-generation TKIs for the treatment of Philadelphia chromosome-positive (Ph+) Chronic Myeloid Leukemia (CML). This document is intended to serve as a technical resource for researchers, scientists, and drug development professionals, offering an in-depth look at the mechanistic distinctions, comparative efficacy, and safety profiles supported by key clinical trial data.

Introduction: The Evolution of CML Therapy and the Quinoline Core

Chronic Myeloid Leukemia is characterized by the Bcr-Abl fusion protein, a constitutively active tyrosine kinase that drives uncontrolled proliferation of granulocytes[1][2][3]. The advent of imatinib, the first-in-class TKI, revolutionized CML treatment by directly targeting the ATP-binding site of the Bcr-Abl kinase[1][2][4]. However, the development of resistance and intolerance necessitated the development of second-generation TKIs, including dasatinib, nilotinib, and bosutinib, which offer greater potency and activity against many imatinib-resistant Bcr-Abl mutations[5][6].

Bosutinib (Bosulif®) distinguishes itself through its quinoline-based structure and its dual inhibition of both Src and Abl kinases[7][8][9]. Overexpression of Src family kinases has been implicated in imatinib resistance, making bosutinib's dual mechanism a potentially advantageous strategy[9][10]. This guide will dissect the available evidence to benchmark bosutinib against the standard-of-care TKIs in CML.

Mechanisms of Action: A Tale of Four Kinase Inhibitors

The therapeutic efficacy of TKIs in CML hinges on their ability to inhibit the Bcr-Abl oncoprotein. While all four drugs share this primary target, their specific binding modes and kinase inhibition profiles differ.

Imatinib: As the pioneering TKI, imatinib binds to the inactive (DFG-out) conformation of the Abl kinase domain, effectively locking it in a state that prevents ATP binding and subsequent substrate phosphorylation[1][4][11]. This mechanism is highly selective for the Bcr-Abl, c-KIT, and PDGF-R kinases[1].

Nilotinib: A derivative of imatinib, nilotinib was designed for higher binding affinity and selectivity to the Bcr-Abl kinase. It also binds to the inactive conformation of the Abl kinase domain but with greater potency than imatinib[11][12][13][14][15].

Dasatinib: In contrast to imatinib and nilotinib, dasatinib is a multi-targeted inhibitor that binds to both the active and inactive conformations of the Abl kinase domain[16][17]. This broader activity profile includes potent inhibition of Src family kinases, c-KIT, and PDGFRβ[16][17].

Bosutinib: This quinoline-based compound is a potent dual inhibitor of both Src and Abl kinases[7][8]. It binds to the kinase domain of Bcr-Abl, inhibiting its autophosphorylation and the phosphorylation of its substrates[8][18]. Its ability to inhibit Src kinases may offer an advantage in overcoming certain resistance mechanisms[9][10]. Bosutinib has demonstrated activity against a range of imatinib-resistant Bcr-Abl mutations, with the notable exception of the T315I mutation[8][18].

Signaling Pathway Overview

Caption: Mechanism of action of Tyrosine Kinase Inhibitors in CML.

Comparative Efficacy: Insights from Clinical Trials

The approval and positioning of bosutinib in the CML treatment paradigm are supported by key clinical trials, most notably the BFORE and BELA trials, which compared it directly with imatinib in newly diagnosed chronic phase CML.

Head-to-Head Comparison: Bosutinib vs. Imatinib in Newly Diagnosed CML

Endpoint	BFORE Trial (12 months)[19][20][21][22]	BELA Trial (12 months)[23]	BFORE Trial (5-year follow-up)[24]
Primary Endpoint: Major Molecular Response (MMR)	Bosutinib: 47.2% Imatinib: 36.9% (p=0.02)	Bosutinib: 41% Imatinib: 27% (p<0.001)	Cumulative MMR: Bosutinib: 73.9% Imatinib: 64.6%
Complete Cytogenetic Response (CCyR) by 12 months	Bosutinib: 77.2% Imatinib: 66.4% (p=0.0075)	Bosutinib: 79% Imatinib: 75% (p=NS)	Not reported as primary outcome
Time to MMR	Faster with Bosutinib (HR 1.34)[22]	Faster with Bosutinib (p<0.001)	Maintained faster response with Bosutinib
Time to CCyR	Faster with Bosutinib (HR 1.38)[21]	Faster with Bosutinib (p<0.001)	Not reported as primary outcome
Progression to Accelerated/Blast Phase	Bosutinib: 1.6% Imatinib: 2.5%	Bosutinib: 2% Imatinib: 4%	Not significantly different

The BFORE trial was pivotal in the FDA's decision to approve bosutinib for first-line treatment of Ph+ CML[19][25][26]. The results demonstrated a statistically significant superiority of bosutinib over imatinib in achieving a major molecular response at 12 months[20][22]. Furthermore, responses with bosutinib were achieved more rapidly[21][27]. Long-term follow-up of the BFORE trial at five years confirmed the sustained and superior molecular response rates with bosutinib compared to imatinib[24].

Indirect Comparisons: Bosutinib vs. Dasatinib and Nilotinib

Direct head-to-head trials comparing bosutinib with dasatinib or nilotinib in the first-line setting are lacking. However, matching-adjusted indirect comparisons (MAICs) have been conducted to provide some perspective. These analyses suggest that bosutinib has equivalent efficacy to nilotinib and dasatinib for the treatment of newly diagnosed chronic phase CML[28][29]. In the second-line setting, some indirect comparisons have suggested a potential progression-free survival benefit for bosutinib[30].

Safety and Tolerability Profile

The selection of a TKI is often influenced by its side-effect profile and the patient's comorbidities.

• Bosutinib: The most common adverse events are gastrointestinal, particularly diarrhea. Elevations in liver transaminases (ALT/AST) are also frequent but are generally manageable with dose modifications. Cardiac and vascular toxicities are noted to be uncommon[20].

• Imatinib: Generally well-tolerated, with common side effects including fluid retention, muscle cramps, and rash.

• Dasatinib: Associated with a risk of pleural effusion. Myelosuppression is also a common side effect.

• Nilotinib: Carries a black box warning for QT prolongation and is associated with an increased risk of cardiovascular events. Pancreatitis and hyperglycemia are also notable side effects.

Experimental Protocols

In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of bosutinib and other TKIs against Bcr-Abl and Src kinases.

Methodology:

• Recombinant human Abl and Src kinase domains are purified.

• A kinase reaction buffer is prepared containing ATP and a specific peptide substrate.

• Serial dilutions of the TKI (e.g., bosutinib) are prepared.

• The kinase, substrate, ATP, and TKI are incubated together at 37°C for a specified time (e.g., 60 minutes).

• The reaction is stopped, and the amount of phosphorylated substrate is quantified using a suitable method, such as a luminescence-based assay (e.g., ADP-Glo™ Kinase Assay) or radioisotope labeling.

• IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the TKI concentration and fitting the data to a sigmoidal dose-response curve.

Cell-Based Proliferation Assay

Objective: To assess the anti-proliferative effect of bosutinib on CML cell lines.

Methodology:

• CML cell lines (e.g., K562, which is Bcr-Abl positive) are cultured in appropriate media.

• Cells are seeded into 96-well plates at a predetermined density.

• Cells are treated with a range of concentrations of the TKI (e.g., bosutinib) or a vehicle control.

• Plates are incubated for a period of time (e.g., 72 hours) at 37°C in a humidified CO2 incubator.

• Cell viability is assessed using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo®.

• The concentration of the TKI that inhibits cell growth by 50% (GI50) is determined from the dose-response curve.

Experimental Workflow Diagram

Caption: A generalized workflow for the preclinical and clinical evaluation of a TKI.

Conclusion and Future Perspectives

Bosutinib, a quinoline-based dual Src/Abl kinase inhibitor, has established itself as an important therapeutic option for patients with chronic myeloid leukemia. Head-to-head clinical trials have demonstrated its superiority over imatinib in achieving faster and deeper molecular responses in the first-line setting, leading to its FDA approval for this indication[19][20][22][25][26]. Its distinct safety profile, characterized by gastrointestinal and liver-related toxicities, requires careful patient management but also offers an alternative for patients who may be intolerant to the specific side effects of other TKIs.

While indirect comparisons suggest comparable efficacy to other second-generation TKIs, the absence of direct comparative trials makes definitive positioning challenging[28][31]. Future research should focus on long-term outcomes, including progression-free and overall survival, from the pivotal bosutinib trials. Furthermore, identifying predictive biomarkers to guide the selection of the optimal first-line TKI for individual patients remains a critical unmet need in the management of CML. The continued exploration of quinoline-based scaffolds in kinase inhibitor design holds promise for the development of next-generation targeted therapies.

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Safety & Regulatory Compliance

Proper Disposal of 6-(Methylsulfonyl)quinoline: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and responsible disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 6-(Methylsulfonyl)quinoline, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety protocols and regulatory standards, reflecting a commitment to best practices in laboratory chemical management.

Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough understanding of the potential hazards is paramount. The dual functionality of the quinoline ring and the methylsulfonyl group dictates the chemical's reactivity and toxicological profile. Quinoline derivatives are known for their environmental persistence and potential health risks, including liver and kidney toxicity with prolonged exposure.[2]

Personal Protective Equipment (PPE): At a minimum, the following PPE must be worn when handling 6-(Methylsulfonyl)quinoline waste:

• Eye Protection: Chemical safety goggles and a face shield.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as contaminated waste after handling the compound.

• Body Protection: A lab coat must be worn. For larger quantities or in the event of a spill, a chemically resistant apron or suit is recommended.

All handling of 6-(Methylsulfonyl)quinoline, including preparation for disposal, must be conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key information pertinent to the safe handling and disposal of 6-(Methylsulfonyl)quinoline, based on data for related compounds and general chemical safety principles.

Parameter	Guideline	Rationale
Hazard Classification (Anticipated)	Acute Toxicity, Oral (Category 4); Skin Irritation (Category 2); Serious Eye Irritation (Category 2A); Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation.[1]	Based on the hazard profile of structurally similar compounds, it is prudent to assume these classifications.
Primary Disposal Route	Licensed Hazardous Waste Contractor	Ensures complete destruction of the compound in compliance with environmental regulations.
Container Type	High-Density Polyethylene (HDPE) or other compatible, leak-proof, and sealable container.	Prevents reaction with or degradation of the container, ensuring secure containment of the hazardous waste.
Container Labeling	"Hazardous Waste," full chemical name: "6-(Methylsulfonyl)quinoline," and associated hazard pictograms (e.g., exclamation mark for irritant/harmful).	Complies with OSHA's Hazard Communication Standard and ensures proper handling by waste management personnel.[3]
Emergency Eye Wash/Shower	Must be readily accessible.	In case of accidental exposure, immediate flushing for at least 15 minutes is critical.[1][4][5]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 6-(Methylsulfonyl)quinoline is that it must be treated as hazardous chemical waste. Under no circumstances should this compound be disposed of down the drain or in regular laboratory trash.[1]

Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions.[6]

• Solid Waste:

  • Collect any unused 6-(Methylsulfonyl)quinoline powder, contaminated weighing papers, pipette tips, and disposable gloves in a dedicated, leak-proof hazardous waste container.[7]

  • Do not mix with other waste streams unless their compatibility is confirmed.

• Liquid Waste:

  • Solutions containing 6-(Methylsulfonyl)quinoline should be collected in a separate, sealed, and clearly labeled liquid hazardous waste container.

  • Do not mix with incompatible solvents or reagents.

• Sharps:

  • Any needles, syringes, or broken glass contaminated with 6-(Methylsulfonyl)quinoline must be disposed of in a designated sharps container that is puncture-resistant and leak-proof.[6]

Waste Container Management

• Selection: Use a container made of a material compatible with 6-(Methylsulfonyl)quinoline. High-density polyethylene (HDPE) is generally a suitable choice.

• Labeling: The container must be clearly and securely labeled with:

  • The words "Hazardous Waste."

  • The full chemical name: "6-(Methylsulfonyl)quinoline."

  • A clear description of the contents (e.g., "Solid waste contaminated with 6-(Methylsulfonyl)quinoline" or "Aqueous solution of 6-(Methylsulfonyl)quinoline").

  • The appropriate hazard pictograms.

• Storage: Keep the waste container sealed when not in use. Store it in a designated, well-ventilated, and secure hazardous waste accumulation area, away from heat and sources of ignition.[6]

Arranging for Disposal

Disposal of 6-(Methylsulfonyl)quinoline must be handled by a licensed hazardous waste contractor. Your institution's Environmental Health and Safety (EHS) office will have established procedures for the pickup and disposal of chemical waste. Follow your institution's specific protocols for requesting a waste pickup.

The primary and most effective method for the destruction of organic compounds like 6-(Methylsulfonyl)quinoline is high-temperature incineration by a permitted hazardous waste facility.[6][7]

Decontamination and Spill Management

Accidental spills should be handled promptly and safely. The procedure will vary depending on the size of the spill.

Decontamination of Laboratory Equipment

• Glassware and Surfaces: To decontaminate glassware and laboratory surfaces, first, carefully wipe them down with a cloth or paper towel dampened with a suitable solvent (e.g., methanol or ethanol) to dissolve any residual 6-(Methylsulfonyl)quinoline. The contaminated wipes must be disposed of as solid hazardous waste.

• Cleaning: Following the initial solvent wipe, wash the equipment and surfaces thoroughly with soap and water.[8]

Spill Response Protocol

• Minor Spills (Contained within the fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with an absorbent material suitable for chemical spills (e.g., vermiculite or a chemical spill pillow).

  • Carefully sweep up the absorbed material and place it in the designated solid hazardous waste container.

  • Decontaminate the area of the spill as described above.

• Major Spills (Outside of a fume hood or a large quantity):

  • Evacuate the laboratory immediately and alert others in the vicinity.[4][9]

  • If the material is flammable, turn off all nearby ignition sources if it is safe to do so.[9]

  • Close the laboratory doors to confine the spill.

  • Contact your institution's EHS or emergency response team immediately.[5] Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of 6-(Methylsulfonyl)quinoline.

Emergency Procedures for Exposure

In the event of accidental exposure, immediate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove any contaminated clothing while continuing to rinse. Seek medical attention.[1][4]

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open to ensure thorough rinsing. Seek immediate medical attention.[1][5]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention. Show the safety data sheet or container label to the medical personnel.[1]

By adhering to these procedures, you contribute to a culture of safety and responsibility within your laboratory and the broader scientific community. The principles of careful handling, proper segregation, and compliant disposal are fundamental to the practice of modern chemistry.

References

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A Researcher's Guide to the Safe Handling of 6-(Methylsulfonyl)quinoline

For the modern researcher navigating the complexities of drug development, the safe handling of novel chemical entities is paramount. This guide provides essential, field-tested safety and logistical information for 6-(Methylsulfonyl)quinoline, a compound of interest in contemporary research. Our focus extends beyond mere compliance, aiming to instill a deep-seated culture of safety and precision in your laboratory operations. This document is structured to provide immediate, actionable intelligence for handling this compound, from initial risk assessment to final disposal.

Hazard Assessment and Triage: Understanding the Risks

The quinoline moiety is associated with significant health hazards. Quinoline itself is classified as toxic if swallowed, harmful in contact with skin, and causes serious eye irritation.[1][2] Furthermore, it is suspected of causing genetic defects and may cause cancer.[1][2][3][4] The structurally similar 6-methylquinoline is also listed as harmful if swallowed and a skin irritant.[5][6][7] A related compound, 3-Bromo-6-(methylsulfonyl)quinoline, is documented as being harmful if swallowed, causing skin and serious eye irritation, and potentially causing respiratory irritation.[8]

The methylsulfonyl group is a common functional group in medicinal chemistry. While generally stable, compounds containing sulfone groups should be handled with care, particularly concerning their disposal, to avoid adverse environmental effects.[9]

Given this profile, 6-(Methylsulfonyl)quinoline must be treated as a hazardous substance with potential acute toxicity, as well as skin, eye, and respiratory irritation. The potential for long-term health effects similar to quinoline should also be assumed until proven otherwise.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is non-negotiable when handling 6-(Methylsulfonyl)quinoline. The following table summarizes the minimum required PPE, with explanations rooted in the compound's anticipated hazard profile.

Protection Type	Specific Equipment	Rationale and Best Practices
Eye and Face Protection	ANSI Z87.1-compliant safety goggles and a full-face shield.	Standard safety glasses are insufficient. The combination of goggles and a face shield provides robust protection against splashes to the eyes and face.[1][8][10]
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene).	Always inspect gloves for tears or punctures before use.[1] Double-gloving is recommended, especially during procedures with a high risk of splashing. Change gloves every 30-60 minutes or immediately upon known or suspected contact.[10]
Body Protection	A fully-buttoned laboratory coat with long sleeves. Consider a chemically resistant apron for large quantities.	This protects against skin contact from spills and splashes.[1][3][5]
Respiratory Protection	A NIOSH-approved respirator is required if working outside of a certified chemical fume hood.[1][3]	This is crucial to prevent the inhalation of any aerosols or fine powders. The specific cartridge type should be selected based on a formal risk assessment.[1]

Operational Plan: From Benchtop to Disposal

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring experimental integrity.

Engineering Controls and Preparation

• Chemical Fume Hood: All handling of 6-(Methylsulfonyl)quinoline, including weighing, dissolving, and transferring, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[9]

• Designated Area: Establish a designated area within the lab specifically for working with this compound. This helps to contain any potential contamination.

• Spill Kit: Ensure a well-stocked chemical spill kit is readily accessible. The kit should contain an inert absorbent material, such as vermiculite or sand, for containment.[11]

Step-by-Step Handling Protocol

• Pre-Use Inspection: Before starting, ensure all necessary PPE is available and in good condition. Verify that the chemical fume hood is functioning correctly.

• Weighing and Transfer:

  • Perform these tasks on a disposable weigh boat or paper within the fume hood.

  • Use spatulas and other equipment dedicated to this compound to prevent cross-contamination.

  • Close the primary container immediately after dispensing.

• Solution Preparation:

  • Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

  • If sonication or heating is required, ensure the vessel is appropriately sealed or equipped with a condenser to prevent vapor release.

• Post-Handling Decontamination:

  • Wipe down the work area within the fume hood with an appropriate solvent (e.g., 70% ethanol) followed by a soap and water solution.[12]

  • Carefully remove and dispose of the outer pair of gloves (if double-gloving) before exiting the fume hood.[10]

  • Wash hands thoroughly with soap and water after completing all work and removing PPE.[3][6]

Workflow Diagram

The following diagram outlines the logical flow for the safe handling of 6-(Methylsulfonyl)quinoline.

Caption: Workflow for the safe handling of 6-(Methylsulfonyl)quinoline.

Emergency Procedures: A Plan for the Unexpected

In the event of an exposure or spill, a rapid and informed response is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[5][11] Seek immediate medical attention.[1][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][5] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[5][11] If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1][11] Seek immediate medical attention.[1]

• Spill: Evacuate the immediate area.[1] Wearing appropriate PPE, cover the spill with an inert absorbent material.[1][11] Collect the material into a suitable, sealed container for hazardous waste disposal.[1]

Disposal Plan: Environmental Stewardship

Proper disposal is a critical final step in the chemical handling lifecycle.

• Waste Segregation: All materials contaminated with 6-(Methylsulfonyl)quinoline, including unused product, reaction residues, contaminated gloves, pipette tips, and absorbent materials, must be collected in a dedicated, leak-proof, and clearly labeled hazardous waste container.[9][13] Do not mix this waste with other waste streams.[13]

• Labeling: The waste container must be labeled "Hazardous Waste" and include the full chemical name: "6-(Methylsulfonyl)quinoline".[9]

• Disposal Route: Under no circumstances should this chemical or its solutions be disposed of down the drain.[9][13] All waste must be disposed of through a licensed hazardous waste disposal company, likely via high-temperature incineration.[13][14] Always adhere to local, state, and federal regulations for hazardous waste disposal.[13]

By integrating these principles and protocols into your daily laboratory practice, you not only ensure your personal safety but also contribute to a culture of excellence and responsibility in scientific research.

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